15-Oxo-9(Z),12(Z)-octadecadienoic acid

Core Science & Biosynthesis

The Biosynthesis of 15-Oxo-9,12-Octadecadienoic Acid in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plant oxylipins are a diverse class of signaling molecules derived from the oxygenation of polyunsaturated fatty acids. These compounds play crucial roles in plant defense against pathogens and pests, as well as in various developmental processes. Among these, 15-oxo-9,12-octadecadienoic acid is a specific oxylipin whose biosynthesis is of growing interest due to its potential biological activities. This technical guide provides an in-depth overview of the biosynthesis of 15-oxo-9,12-octadecadienoic acid in plants, detailing the enzymatic steps, key enzymes, and experimental protocols for its study.

Core Biosynthetic Pathway

The biosynthesis of 15-oxo-9,12-octadecadienoic acid in plants is a two-step enzymatic process commencing with the polyunsaturated fatty acid, linoleic acid.

• Oxygenation of Linoleic Acid: The pathway is initiated by the action of a specific lipoxygenase, 15-lipoxygenase (15-LOX). This enzyme catalyzes the introduction of molecular oxygen at the C-15 position of linoleic acid, forming 15-hydroperoxy-9,12-octadecadienoic acid (15-HPODE). This reaction is stereospecific, typically yielding the (S)-enantiomer. Plant 15-lipoxygenases, such as soybean lipoxygenase-1, have been shown to utilize linoleic acid as a substrate.[1][2]

• Reduction to a Hydroxy Intermediate: The unstable hydroperoxy intermediate, 15-HPODE, is then reduced to its corresponding hydroxy fatty acid, 15-hydroxy-9,12-octadecadienoic acid (15-HODE). This reduction can be catalyzed by peroxidases.

• Oxidation to the Keto Form: The final step involves the oxidation of the hydroxyl group at the C-15 position of 15-HODE to a keto group, yielding 15-oxo-9,12-octadecadienoic acid. This oxidation is catalyzed by a hydroxy fatty acid dehydrogenase. While the specific dehydrogenase responsible for this conversion in the context of 15-oxo-9,12-octadecadienoic acid biosynthesis in plants is not yet fully characterized, the existence of such enzymes that act on other hydroxy fatty acids is well-documented.[3][4]

Caption: Biosynthetic pathway of 15-oxo-9,12-octadecadienoic acid.

Quantitative Data

Currently, specific quantitative data for the entire biosynthetic pathway of 15-oxo-9,12-octadecadienoic acid in plants, such as detailed enzyme kinetics and in vivo concentrations, are limited in the scientific literature. However, kinetic parameters for related enzymes and substrates provide valuable insights.

Enzyme	Substrate	Km (µM)	Vmax	Plant Source	Reference
Soybean Lipoxygenase-1	Linoleic Acid	19.46	9199.75 s⁻¹ (kcat)	Glycine max	[5]
Soybean Lipoxygenase-2	Linoleic Acid	-	-	Glycine max	[6]
Soybean Lipoxygenase	Linoleic Acid	7.7 (Kps)	-	Glycine max	[7][8]

Note: The provided kinetic data for soybean lipoxygenase may not be specific to the formation of the 15-hydroperoxy isomer as lipoxygenases can have multiple positional specificities. Further research is needed to determine the precise kinetic parameters for the 15-lipoxygenation of linoleic acid.

Experimental Protocols

15-Lipoxygenase Activity Assay (Spectrophotometric Method)

This protocol is adapted from a general method for assaying 15-lipoxygenase activity using linoleic acid as a substrate.[1][6]

Principle: The formation of the conjugated diene system in the product, 15-hydroperoxy-9,12-octadecadienoic acid, results in an increase in absorbance at 234 nm.

Materials:

• Soybean 15-lipoxygenase (Commercial or purified)

• Linoleic acid

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Ethanol

• UV-Vis Spectrophotometer

Procedure:

• Substrate Solution Preparation:

  • Mix 10 µL of linoleic acid with 30 µL of ethanol.

  • Add 120 mL of 0.2 M borate buffer (pH 9.0) to achieve a final concentration of approximately 250 µM. This solution should be prepared fresh daily.[1]

• Enzyme Solution Preparation:

  • Dissolve soybean 15-lipoxygenase in 0.2 M borate buffer (pH 9.0) to a desired concentration (e.g., 400 U/mL). Keep the enzyme solution on ice.[1]

• Assay:

  • In a quartz cuvette, mix the enzyme solution with borate buffer.

  • Initiate the reaction by adding the linoleic acid substrate solution. The final concentration of linoleic acid in the reaction mixture is typically around 125 µM.[1]

  • Immediately monitor the increase in absorbance at 234 nm for a set period (e.g., 5 minutes) at regular intervals (e.g., every 30 seconds).[1]

  • The rate of increase in absorbance is proportional to the enzyme activity.

Caption: Workflow for the 15-lipoxygenase activity assay.

Hydroxy Fatty Acid Dehydrogenase Assay (Spectrophotometric Method)

This is a general protocol that can be adapted to assay the activity of a hydroxy fatty acid dehydrogenase that may convert 15-HODE to 15-oxo-9,12-octadecadienoic acid.

Principle: The activity of the dehydrogenase is monitored by measuring the increase in absorbance at 340 nm, which corresponds to the formation of NADH or NADPH from NAD⁺ or NADP⁺, respectively.[9]

Materials:

• Plant protein extract containing the dehydrogenase activity

• 15-hydroxy-9,12-octadecadienoic acid (substrate)

• NAD⁺ or NADP⁺ (cofactor)

• Buffer solution (e.g., Tris-HCl, pH 8.0)

• Spectrophotometer

Procedure:

• Substrate and Cofactor Preparation:

  • Prepare a stock solution of 15-HODE in a suitable solvent (e.g., ethanol).

  • Prepare a stock solution of NAD⁺ or NADP⁺ in the assay buffer.

• Assay:

  • In a cuvette, combine the assay buffer, NAD⁺ or NADP⁺ solution, and the plant protein extract.

  • Initiate the reaction by adding the 15-HODE substrate solution.

  • Monitor the increase in absorbance at 340 nm over time.

  • The rate of change in absorbance is proportional to the dehydrogenase activity.

Product Identification and Quantification

Extraction of Oxylipins:

• Homogenize plant tissue in a suitable solvent system, such as a mixture of chloroform (B151607) and methanol.[10]

• Perform a liquid-liquid extraction to separate the lipid phase.

• The lipid extract can be further purified using solid-phase extraction (SPE) to enrich for oxylipins.

Analysis by Mass Spectrometry (MS):

• Gas Chromatography-Mass Spectrometry (GC-MS): Fatty acids are typically derivatized to their methyl esters (FAMEs) before analysis. GC-MS provides excellent separation and allows for identification based on retention time and mass fragmentation patterns.[11][12]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique is highly sensitive and specific for the analysis of oxylipins without the need for derivatization. Multiple reaction monitoring (MRM) can be used for targeted quantification of 15-HODE and 15-oxo-9,12-octadecadienoic acid.[11][12]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR spectroscopy are powerful tools for the unambiguous structural determination of isolated oxylipins, including the position and stereochemistry of functional groups.[13][14][15]

Caption: General workflow for the extraction and analysis of oxylipins.

Conclusion

The biosynthesis of 15-oxo-9,12-octadecadienoic acid in plants is an emerging area of research within the broader field of oxylipin biology. While the initial steps involving 15-lipoxygenase are becoming clearer, further investigation is required to fully characterize the subsequent enzymatic conversions and the overall regulation of this pathway. The experimental protocols and analytical techniques outlined in this guide provide a framework for researchers to explore the biosynthesis and biological function of this intriguing plant-derived molecule. Future studies focusing on the identification and characterization of the specific hydroxy fatty acid dehydrogenase involved will be crucial for a complete understanding of this biosynthetic pathway.

References

• 1. Steady-state kinetics of the anaerobic reaction of soybean lipoxygenase-1 with linoleic acid and 13-L-hydroperoxylinoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterisation of a homogeneous plant aminoaldehyde dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recombinant Soybean Lipoxygenase 2 (GmLOX2) Acts Primarily as a ω6(S)-Lipoxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic analysis of the action of soybean lipoxygenase on linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Purification and characterization of a 43-kDa rotenone-insensitive NADH dehydrogenase from plant mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 13-Oxo-9Z,11E-octadecadienoic acid | C18H30O3 | CID 6446027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. spectrabase.com [spectrabase.com]
• 15. 9-octadecenoic acid, 8-oxo-, (9E)- | C18H32O3 | CID 637456 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Enzymatic Formation of 15-Oxo-Octadecadienoic Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Oxo-octadecadienoic acids (15-oxo-ODEs) are a class of oxidized lipid mediators derived from the enzymatic processing of polyunsaturated fatty acids (PUFAs). These molecules have emerged as significant signaling entities involved in a variety of physiological and pathological processes, including inflammation, cell proliferation, and metabolic regulation. This technical guide provides an in-depth overview of the core enzymatic pathways responsible for the formation of 15-oxo-ODEs, detailed experimental protocols for their study, a summary of key quantitative data, and a visualization of the associated signaling cascades.

Core Enzymatic Pathway of 15-Oxo-Octadecadienoic Acid Formation

The primary enzymatic route for the synthesis of 15-oxo-octadecadienoic acids from linoleic acid involves a two-step process catalyzed by 15-lipoxygenase-1 (15-LOX-1) and 15-hydroxyprostaglandin dehydrogenase (15-PGDH).

• Lipoxygenation of Linoleic Acid: The initial step is the stereospecific incorporation of molecular oxygen into linoleic acid, an abundant omega-6 PUFA. This reaction is catalyzed by 15-LOX-1, a non-heme iron-containing enzyme.[1][2] The primary product of this reaction is 13(S)-hydroperoxyoctadecadienoic acid (13-HPODE).[3]

• Reduction to a Hydroxy Derivative: The unstable hydroperoxy group of 13-HPODE is rapidly reduced to a more stable hydroxyl group by cellular peroxidases, such as glutathione (B108866) peroxidases, yielding 13(S)-hydroxyoctadecadienoic acid (13-HODE).[4]

• Oxidation to the 15-Oxo Derivative: The final step is the NAD+-dependent oxidation of the hydroxyl group of 13-HODE to a keto group, a reaction catalyzed by 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[5][6][7] This enzymatic conversion results in the formation of 13-oxo-octadecadienoic acid (13-oxo-ODE), a prominent member of the 15-oxo-ODE family. While the nomenclature can be confusing, the "15" in 15-oxo-ODE often refers to the position of oxidation on an arachidonic acid backbone, and the term is sometimes used more broadly for analogous structures derived from other fatty acids. In the context of linoleic acid metabolism, the product is more precisely named 13-oxo-octadecadienoic acid.

Visualization of the Core Enzymatic Pathway

Core enzymatic pathway for 15-oxo-ODE formation.

Quantitative Data Summary

The following tables summarize key quantitative data related to the enzymes and molecules involved in 15-oxo-ODE formation.

Table 1: Enzyme Kinetic Parameters

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)	Source
Soybean Lipoxygenase-1	Linoleic Acid	7.7	30.0	[8]
15-Hydroxyprostaglandin Dehydrogenase	Prostaglandin E2	1	450 nmol/min	[5]

Table 2: Inhibitor IC50 Values for 15-Lipoxygenase-1

Inhibitor	IC50 (µM)	Source
3,5,6,7,3',4'-Hexamethoxyflavone	49 ± 5	[9]
Sinensetin	70-86	[9]
Nobiletin	70-86	[9]
Tangeretin	70-86	[9]
Quercetin	68 ± 5	[9]
ML351	0.2	[10]
Exemplified Compound (WO 2023019090)	0.12	[11]
(E)-2-O-farnesyl chalcone	5.7	[12]

Table 3: Cellular and Tissue Concentrations of Oxo-Octadecadienoic Acids

Metabolite	Tissue/Cell Type	Concentration	Source
9-oxo-ODE	Rat Plasma	218.1 ± 53.7 nmol/L	[13]
13-oxo-ODE	Rat Plasma	57.8 ± 19.2 nmol/L	[13]
Total oxo-ODAs	Tomato Peel	~0.2 µg/g	[14]

Experimental Protocols

15-Lipoxygenase-1 (15-LOX-1) Activity Assay

This protocol is adapted from a spectrophotometric method for determining 15-LOX-1 activity.

Materials:

• Soybean 15-lipoxygenase-1 (or other purified 15-LOX-1)

• Linoleic acid

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Ethanol

• Spectrophotometer capable of reading at 234 nm

• Quartz cuvettes

Procedure:

• Substrate Solution Preparation: Prepare a 250 µM linoleic acid solution by mixing 10 µL of linoleic acid with 30 µL of ethanol, and then adding 120 mL of borate buffer. Note that a slight pre-oxidation of linoleic acid may be necessary for enzyme activation.

• Enzyme Solution Preparation: Dissolve the 15-LOX-1 enzyme in 0.2 M borate buffer to a suitable concentration (e.g., 10,000 U/mL stock, diluted to 400 U/mL for the assay). Keep the enzyme solution on ice.

• Assay:

  • Set the spectrophotometer to measure absorbance at 234 nm.

  • Use a quartz cuvette for the blank containing the reaction buffer.

  • To a separate quartz cuvette, add the substrate solution.

  • Initiate the reaction by adding a small volume of the enzyme solution to the substrate solution and mix quickly.

  • Immediately begin recording the increase in absorbance at 234 nm over time. The rate of increase in absorbance is proportional to the enzyme activity.

15-Hydroxyprostaglandin Dehydrogenase (15-PGDH) Activity Assay

This protocol is based on a fluorometric assay that measures the production of NADH.

Materials:

• Purified 15-PGDH or cell/tissue lysate

• 15-HODE (or other suitable hydroxylated fatty acid substrate)

• NAD+

• Fluorometric probe for NADH detection (e.g., as provided in commercial kits)

• Assay buffer (e.g., Tris-HCl or phosphate (B84403) buffer at physiological pH)

• Fluorometer (Excitation/Emission suitable for the chosen probe, e.g., 535/587 nm)

Procedure:

• Reagent Preparation: Prepare working solutions of the substrate (15-HODE), NAD+, and the fluorometric probe in the assay buffer according to the manufacturer's instructions if using a kit, or based on optimized concentrations.

• Sample Preparation: If using cell or tissue lysates, prepare them according to standard protocols and determine the protein concentration.

• Assay:

  • To a microplate well, add the sample (purified enzyme or lysate).

  • Add the NAD+ solution.

  • Initiate the reaction by adding the substrate (15-HODE).

  • Immediately add the fluorometric probe.

  • Incubate at a controlled temperature (e.g., 37°C).

  • Measure the increase in fluorescence over time. The rate of fluorescence increase is proportional to the 15-PGDH activity.

  • A standard curve using known concentrations of NADH should be generated to quantify the enzyme activity.

Quantification of 15-Oxo-Octadecadienoic Acid by LC-MS/MS

This is a general protocol for the sensitive and specific quantification of 15-oxo-ODEs in biological samples.

Materials:

• Biological sample (e.g., plasma, cell lysate)

• Internal standard (e.g., deuterated 15-oxo-ODE)

• Organic solvents for liquid-liquid extraction (e.g., hexane, ethyl acetate)

• LC-MS/MS system with a C18 reversed-phase column

• Mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid)

Procedure:

• Sample Preparation and Extraction:

  • To the biological sample, add the internal standard.

  • Perform a liquid-liquid extraction to isolate the lipids. Acidify the sample and extract with an organic solvent.

  • Evaporate the organic solvent to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Separate the analytes using a suitable gradient of the mobile phases.

  • Detect the parent and fragment ions of 15-oxo-ODE and the internal standard using multiple reaction monitoring (MRM) in negative ion mode.

  • Quantify the amount of 15-oxo-ODE in the sample by comparing its peak area to that of the internal standard and using a standard curve.

Signaling Pathways of 15-Oxo-Octadecadienoic Acids

15-Oxo-ODEs are electrophilic molecules due to the presence of an α,β-unsaturated ketone moiety. This chemical reactivity allows them to interact with and modulate the activity of key signaling proteins, primarily through Michael addition reactions with nucleophilic cysteine residues. Two major signaling pathways influenced by 15-oxo-ODEs are the NF-κB and PPARγ pathways.

Inhibition of the NF-κB Pathway

The transcription factor NF-κB is a master regulator of inflammation. 15-Oxo-ODEs have been shown to inhibit NF-κB signaling, thereby exerting anti-inflammatory effects. This inhibition can occur through the direct modification of components of the NF-κB signaling cascade, such as the IκB kinase (IKK) complex.[13]

Activation of the PPARγ Pathway

Peroxisome proliferator-activated receptor gamma (PPARγ) is a nuclear receptor that plays a crucial role in adipogenesis, glucose metabolism, and inflammation. 13-Oxo-ODE has been identified as an endogenous ligand for PPARγ.[15] Upon binding, 15-oxo-ODEs can activate PPARγ, leading to the transcription of target genes involved in anti-inflammatory responses and metabolic regulation.

Visualization of 15-Oxo-ODE Signaling Pathways

Signaling pathways modulated by 15-oxo-ODEs.

Formation from Other Polyunsaturated Fatty Acids

While linoleic acid is a primary precursor, other PUFAs can also be metabolized by 15-LOX and potentially lead to the formation of 15-oxo derivatives. For instance, α-linolenic acid (an omega-3 PUFA) can be converted by 13-lipoxygenase to 13(S)-hydroperoxy-9,11,15-octadecatrienoic acid.[16] Subsequent enzymatic steps analogous to those for linoleic acid could potentially yield 13-oxo-octadecatrienoic acid. The substrate specificity of 15-LOX isoforms for different PUFAs is an active area of research.[2][17][18][19]

Conclusion

The enzymatic formation of 15-oxo-octadecadienoic acids represents a significant pathway for the generation of bioactive lipid mediators. The core pathway involves the sequential action of 15-lipoxygenase-1 and 15-hydroxyprostaglandin dehydrogenase on polyunsaturated fatty acids like linoleic acid. The resulting 15-oxo-ODEs are electrophilic species that can modulate key signaling pathways, including NF-κB and PPARγ, to exert anti-inflammatory and metabolic regulatory effects. The detailed experimental protocols and quantitative data provided in this guide offer a valuable resource for researchers and drug development professionals seeking to further investigate the biology of these important molecules and explore their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Regulation and Functions of 15-Lipoxygenases in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Linoleic acid - Wikipedia [en.wikipedia.org]
• 5. Kinetic studies on 15-hydroxyprostaglandin dehydrogenase from human placenta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. 15-hydroxyprostaglandin dehydrogenase (NAD+) - Wikipedia [en.wikipedia.org]
• 8. uniprot.org [uniprot.org]
• 9. Inhibitors of 15-lipoxygenase from orange peel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of ML351, a Potent and Selective Inhibitor of Human 15-Lipoxygenase-1 - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. US researchers discover new 15-lipoxygenase inhibitors for stroke | BioWorld [bioworld.com]
• 12. researchgate.net [researchgate.net]
• 13. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. protocols.io [protocols.io]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. Substrate Specificity Changes for Human Reticulocyte and Epithelial 15-Lipoxygenases Reveal Allosteric Product Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Arachidonate 15-lipoxygenase type B: Regulation, function, and its role in pathophysiology [frontiersin.org]
• 19. Regulation and Functions of 15-Lipoxygenases in Human Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

The 15-Lipoxygenase Pathway of Linoleic Acid Metabolism: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The enzymatic oxidation of polyunsaturated fatty acids by lipoxygenases (LOXs) generates a diverse array of bioactive lipid mediators that are pivotal in numerous physiological and pathological processes. Among these, the 15-lipoxygenase (15-LOX) pathway metabolism of linoleic acid (LA) holds particular significance. Linoleic acid, the most abundant polyunsaturated fatty acid in many tissues, is preferentially metabolized by 15-lipoxygenase-1 (ALOX15) to produce 13(S)-hydroxyoctadecadienoic acid (13(S)-HODE). This metabolite is a critical signaling molecule implicated in the regulation of inflammation, cell proliferation, and apoptosis, with emerging roles in atherosclerosis and cancer. This technical guide provides an in-depth examination of the core metabolic pathway, summarizes key quantitative data, details relevant experimental protocols, and illustrates the associated signaling cascades and workflows.

Core Metabolic Pathway: From Linoleic Acid to 13(S)-HODE

The primary enzymatic route for the metabolism of linoleic acid via the 15-LOX pathway is a two-step process initiated by 15-lipoxygenase-1 (ALOX15). Human ALOX15 exhibits a preference for linoleic acid as a substrate over other polyunsaturated fatty acids like arachidonic acid.[1][2]

The first and rate-limiting step is the highly stereospecific dioxygenation of linoleic acid. ALOX15 abstracts a hydrogen atom from the C-11 position, leading to the insertion of molecular oxygen at C-13. This reaction forms 13(S)-hydroperoxy-9Z,11E-octadecadienoic acid (13(S)-HpODE), with very little of the corresponding 13(R)-HpODE enantiomer being produced.[3]

This initial hydroperoxy product, 13(S)-HpODE, is unstable and is rapidly reduced in cells by ubiquitous peroxidases, such as glutathione (B108866) peroxidases (GPx), to the more stable hydroxy derivative, 13(S)-hydroxy-9Z,11E-octadecadienoic acid (13(S)-HODE).[3][4] ALOX15 is also capable of metabolizing linoleic acid that is esterified to phospholipids (B1166683) or cholesterol.[3]

While ALOX15 is the principal enzyme for 13(S)-HODE synthesis, other enzymes can also contribute to the cellular pool of oxidized linoleic acid metabolites (OXLAMs), including 9-HODE and other isomers, through various mechanisms.[3][5][6]

Diagram 1. Core 15-LOX-1 pathway for linoleic acid metabolism.

Biological Signaling and Functions of 13-HODE

13-HODE is not merely a metabolic byproduct but an active signaling molecule that exerts its effects through various cellular receptors and pathways. Its functions are context-dependent and can influence inflammation, cancer progression, and atherogenesis.

• PPARγ Activation: 13-HODE is a known activating ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that regulates gene expression involved in lipid metabolism and inflammation.[3][7] Activation of PPARγ by 13-HODE can increase the expression of genes like CD36, promoting lipid uptake, and can have anti-inflammatory effects.[7][8]

• TRPV1 Stimulation: Along with other oxidized linoleic acid metabolites, 13-HODE can activate the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-selective cation channel involved in pain perception and inflammation.[5][9]

• Anti-Tumor Effects: In several cancer models, particularly colorectal cancer, ALOX15 expression is often downregulated.[8][10] Its product, 13-S-HODE, has been shown to suppress cancer cell growth by inhibiting the mTOR signaling pathway, highlighting its role as a potential tumor-suppressive metabolite.[11]

• Role in Atherosclerosis: The role of 13-HODE in atherosclerosis is complex. In early stages, 15-LOX-1-generated 13-HODE in macrophages may be protective by promoting lipid clearance via PPARγ activation.[7] However, in later stages, non-enzymatically produced HODEs can contribute to a pro-inflammatory environment and plaque instability.[7]

Diagram 2. Key signaling pathways influenced by 13(S)-HODE.

Quantitative Data

Quantitative analysis is crucial for understanding the dynamics of the 15-LOX pathway. The following tables summarize key data regarding enzyme specificity and analytical parameters for metabolite detection.

Table 1: Specificity of Enzymes Metabolizing Linoleic Acid

Enzyme	Preferred Substrate	Primary Linoleic Acid Products	Stereospecificity	Reference(s)
15-Lipoxygenase-1 (ALOX15)	Linoleic Acid > Arachidonic Acid	13(S)-HpODE → 13(S)-HODE	Highly stereospecific for the S-enantiomer	[1][3]
15-Lipoxygenase-2 (ALOX15B)	Arachidonic Acid > Linoleic Acid	Poorly metabolizes LA to 13(S)-HpODE	Stereospecific for the S-enantiomer	[3]
Cyclooxygenase-2 (COX-2)	Arachidonic Acid	13(S)-HODE and 9(R)-HODE	Produces a mix of S and R enantiomers	[3][5]

| Cytochrome P450s | Various | Racemic mixtures of 9-HODE and 13-HODE | R-stereoisomer predominates (e.g., 80% R / 20% S) |[3][5] |

Table 2: HPLC-UV Method Performance for HODE Isomer Quantification This data is derived from a method for analyzing HODEs in meat products, demonstrating typical analytical performance.

Analyte	Linearity Range (μg/mL)	R²	LOD (μg/g)	LOQ (μg/g)	Reference
13-Z,E-HODE	0.5 - 20.0	0.9994	0.075	0.25	[12]
13-E,E-HODE	0.25 - 10.0	0.9992	0.035	0.12	[12]
9-Z,E-HODE	0.75 - 12.5	0.9992	0.090	0.32	[12]
9-E,E-HODE	0.5 - 7.5	0.9996	0.060	0.20	[12]

LOD: Limit of Detection; LOQ: Limit of Quantification.

Table 3: Example Inhibitor Kinetics against 15-LOX-2 While this data is for ALOX15B (15-LOX-2), it illustrates the type of quantitative characterization performed for pathway modulators.

Inhibitor	Inhibition Type	Kic (μM)	Kiu (μM)	Reference
MLS000327186	Mixed-type	0.80 ± 0.05	4.0 ± 3.0	[13]

Kic: Equilibrium constant for inhibitor dissociation from the free enzyme; Kiu: Equilibrium constant for inhibitor dissociation from the enzyme-substrate complex.

Experimental Protocols

Protocol 1: Quantification of 13(S)-HODE via Normal-Phase HPLC

This protocol describes a nonradiometric method for the separation and quantification of 13(S)-HODE from biological samples.[12][14]

1. Lipid Extraction: a. Homogenize tissue or cell samples in a suitable solvent (e.g., methanol (B129727) or a chloroform:methanol mixture). b. Perform a liquid-liquid extraction (e.g., Folch or Bligh-Dyer method) to separate the lipid phase. c. Evaporate the organic solvent under a stream of nitrogen. d. Reconstitute the lipid extract in the HPLC mobile phase. e. (Optional) Purify the extract using a solid-phase extraction (SPE) column (e.g., C18) to remove interfering compounds.[12]

2. HPLC Conditions:

• Column: Normal-Phase Silica column (e.g., Absolute SiO2, 250 mm × 4.6 mm, 5 μm).[12]

• Mobile Phase: Isocratic elution with a solvent system such as n-hexane/isopropanol/acetic acid (98.3:1.6:0.1, v/v/v) or hexane/isopropanol/acetonitrile/acetic acid (800:8:30:1, v/v/v/v).[12][14]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set to 235 nm, which is the characteristic absorbance wavelength for the conjugated diene system in HODEs.[14][15]

• Run Time: Approximately 35 minutes, sufficient to resolve HODE isomers from unreacted linoleic acid.[14]

3. Quantification: a. Generate a standard curve using known concentrations of a purified 13(S)-HODE standard. b. Integrate the peak area corresponding to 13(S)-HODE in the sample chromatograms. c. Calculate the concentration in the sample by interpolating from the standard curve.

Protocol 2: General Cell-Based Lipoxygenase Activity Assay

This protocol provides a general framework for measuring intracellular LOX activity in a 96-well plate format using a fluorescent probe.[16][17]

1. Sample Preparation (Cell Lysate): a. Harvest cells (e.g., 4 x 10⁵ cells) and wash with cold PBS. b. Lyse the cells using an ice-cold Lysis Buffer (e.g., containing Tris-HCl, EDTA, and protease inhibitors). c. Incubate on ice for 10-15 minutes. d. Centrifuge at high speed (e.g., 10,000 x g) for 15 minutes at 4°C to pellet cell debris.[16] e. Collect the supernatant (cytosolic fraction) and determine the protein concentration (e.g., via BCA assay).

2. Assay Procedure: a. Prepare a master mix containing Assay Buffer, the LOX substrate (e.g., arachidonic or linoleic acid), and a suitable fluorescent probe that reacts with hydroperoxide products. b. Add the cell lysate (containing 1-10 µg of protein) to the wells of a white, flat-bottom 96-well plate. c. For inhibitor studies, pre-incubate the lysate with the inhibitor compound before adding the master mix. d. Initiate the reaction by adding the master mix to each well. e. Incubate at room temperature, protected from light, for a specified time (e.g., 30 minutes). f. Measure the fluorescence intensity using a multiwell plate reader at the appropriate excitation and emission wavelengths for the probe used.

3. Data Analysis: a. Subtract the fluorescence of a no-enzyme control from all readings. b. Relate the fluorescence intensity to the amount of product formed using a standard curve generated with a stable oxidized product standard. c. Express LOX activity as relative fluorescence units (RFU) per µg of protein or as a specific activity (e.g., pmol/min/µg).

Workflow for LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for sensitive and specific quantification of multiple lipid mediators, including HODEs.[18][19]

Diagram 3. General experimental workflow for LC-MS/MS analysis of HODEs.

Conclusion

The 15-lipoxygenase pathway of linoleic acid metabolism represents a critical axis in lipid signaling. The primary product, 13(S)-HODE, is a pleiotropic molecule that influences a range of biological outcomes, from resolving inflammation to suppressing tumor growth. A thorough understanding of this pathway, facilitated by robust analytical methods and quantitative analysis, is essential for researchers in inflammation, cardiovascular disease, and oncology. The protocols and data presented in this guide offer a foundational resource for professionals seeking to investigate the roles of ALOX15 and its metabolites in health and disease, and for the development of novel therapeutic agents that target this pathway.

References

• 1. ALOX15 - Wikipedia [en.wikipedia.org]
• 2. Structural and functional biology of arachidonic acid 15-lipoxygenase-1 (ALOX15) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 4. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ALOX15 as a Suppressor of Inflammation and Cancer: Lost in the Link - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ALOX15 as a suppressor of inflammation and cancer: Lost in the link - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Kinetic and Structural Investigations of Novel Inhibitors of Human Epithelial 15-Lipoxygenase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nonradiometric HPLC measurement of 13(S)-hydroxyoctadecadienoic acid from rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. gsartor.org [gsartor.org]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. telospub.com [telospub.com]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | A Novel Function for 15-Lipoxygenases in Cholesterol Homeostasis and CCL17 Production in Human Macrophages [frontiersin.org]

The Degradation Pathway of 15-oxo-9,12-octadecadienoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

15-oxo-9,12-octadecadienoic acid (15-oxo-ODE) is an oxidized lipid metabolite derived from linoleic acid, a common polyunsaturated fatty acid. While the biological activities of many oxidized fatty acids are well-documented, the precise degradation pathway of 15-oxo-ODE has not been fully elucidated. This technical guide synthesizes the current understanding of fatty acid metabolism to propose a scientifically plausible degradation pathway for 15-oxo-ODE, primarily centered on peroxisomal β-oxidation. This document provides a comprehensive overview of the key enzymatic steps, potential intermediates, and final products. Furthermore, it details relevant experimental protocols for studying this pathway and presents quantitative data from related metabolic processes to serve as a foundational resource for researchers in lipid biology and drug development.

Proposed Degradation Pathway of 15-oxo-9,12-octadecadienoic Acid

The degradation of 15-oxo-9,12-octadecadienoic acid is hypothesized to occur primarily through the peroxisomal β-oxidation pathway. This is based on the established role of peroxisomes in the catabolism of various complex fatty acids, including oxidized and very-long-chain fatty acids.[1][2][3] The presence of the oxo group at a carbon distant from the carboxyl end suggests that the initial cycles of β-oxidation can proceed before this modification is addressed.

The proposed pathway involves the following key stages:

• Activation: 15-oxo-ODE is first activated to its coenzyme A (CoA) thioester, 15-oxo-9,12-octadecadienoyl-CoA, by an acyl-CoA synthetase. This step is essential for its subsequent metabolism.

• Peroxisomal β-oxidation: The activated fatty acid undergoes successive rounds of β-oxidation within the peroxisome. Each cycle consists of four enzymatic reactions, shortening the fatty acid chain by two carbons and producing one molecule of acetyl-CoA.

• Handling of Unsaturation: The double bonds at positions 9 and 12 require auxiliary enzymes, specifically an enoyl-CoA isomerase and a 2,4-dienoyl-CoA reductase, to be properly processed during β-oxidation.

• Metabolism of the Oxo Group: The 15-oxo group is likely reduced to a hydroxyl group by a reductase enzyme at a later stage of degradation, once the chain has been sufficiently shortened. The resulting hydroxy fatty acid can then be further oxidized.

• Final Products: The complete degradation of 15-oxo-ODE through this pathway is expected to yield several molecules of acetyl-CoA, which can then enter the citric acid cycle for energy production, and potentially other short-chain fatty acids.

Signaling Pathway Diagram

Caption: Proposed peroxisomal β-oxidation of 15-oxo-9,12-octadecadienoic acid.

Quantitative Data

Direct quantitative data for the degradation of 15-oxo-9,12-octadecadienoic acid is not currently available in the literature. However, data from studies on the substrate specificity of peroxisomal β-oxidation enzymes for various fatty acids can provide valuable context.

Enzyme	Substrate(s)	Relative Activity (%)	Organism/Tissue	Reference
Acyl-CoA Oxidase	Palmitoyl-CoA (C16:0)	100	Rat Liver	[4]
Lauroyl-CoA (C12:0)	>450	Rat Liver	[5][6]
Stearoyl-CoA (C18:0)	~50	Rat Liver	[5]
Enoyl-CoA Hydratase	Crotonyl-CoA (C4:0)	100	Rat Liver	[7]
Hexenoyl-CoA (C6:0)	Moderate	-	[7]
3-Hydroxyacyl-CoA Dehydrogenase	3-Hydroxyoctanoyl-CoA (C8:0)	100	Pig Heart	[8]
3-Hydroxypalmitoyl-CoA (C16:0)	~60	Pig Heart	[8]
Thiolase	3-Oxo-octanoyl-CoA (C8:0)	100	Rat Liver	[9]
3-Oxo-palmitoyl-CoA (C16:0)	High	Rat Liver	[9]

This table summarizes relative activities from different studies and is intended for comparative purposes only. Absolute values can vary significantly with experimental conditions.

Experimental Protocols

In Vitro Peroxisomal β-oxidation Assay

This protocol is adapted from methods used to measure the β-oxidation of other fatty acids in isolated peroxisomes.[10][11]

Objective: To measure the rate of degradation of 15-oxo-9,12-octadecadienoic acid by isolated peroxisomes.

Materials:

• Hepatocytes or other relevant cell lines/tissues

• Peroxisome isolation kit

• 15-oxo-9,12-octadecadienoic acid

• ATP, CoA, NAD+, FAD

• Scintillation counter and vials

• Radiolabeled [1-14C]15-oxo-9,12-octadecadienoic acid (custom synthesis may be required)

• Reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

Procedure:

• Isolate Peroxisomes: Isolate peroxisomes from the chosen cell or tissue source using a commercial kit or a standard differential centrifugation protocol.

• Prepare Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing reaction buffer, ATP, CoA, NAD+, FAD, and the isolated peroxisomes.

• Initiate Reaction: Add radiolabeled [1-14C]15-oxo-9,12-octadecadienoic acid to the reaction mixture to initiate the β-oxidation process.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction: Terminate the reaction by adding a strong acid (e.g., perchloric acid) to precipitate proteins.

• Separate Products: Centrifuge the mixture to pellet the precipitated protein. The supernatant will contain the acid-soluble products of β-oxidation (acetyl-CoA and other short-chain acyl-CoAs).

• Quantify Radioactivity: Measure the radioactivity in the supernatant using a scintillation counter. The amount of radioactivity is proportional to the rate of β-oxidation.

Analysis of Metabolites by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general steps for identifying and quantifying the metabolites of 15-oxo-ODE degradation.[12][13][14]

Objective: To identify and quantify the chain-shortened and modified metabolites of 15-oxo-9,12-octadecadienoic acid.

Materials:

• Cell culture or tissue samples incubated with 15-oxo-ODE

• Internal standards (e.g., deuterated fatty acids)

• Organic solvents (e.g., chloroform, methanol)

• Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

• Lipid Extraction: Extract total lipids from the cell or tissue samples using a method such as the Folch or Bligh-Dyer extraction.

• Saponification and Derivatization: Saponify the lipid extract to release free fatty acids. Convert the fatty acids to their more volatile methyl ester (FAME) or trimethylsilyl (B98337) (TMS) derivatives.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. The gas chromatograph will separate the different fatty acid derivatives based on their volatility and interaction with the column. The mass spectrometer will then fragment the molecules and provide a mass spectrum for each, allowing for their identification.

• Data Analysis: Identify the metabolites by comparing their mass spectra and retention times to those of authentic standards or to spectral libraries. Quantify the metabolites by comparing their peak areas to those of the internal standards.

Experimental Workflow Diagram

Caption: Workflow for studying 15-oxo-ODE degradation.

Conclusion

While the complete degradation pathway of 15-oxo-9,12-octadecadienoic acid awaits full experimental validation, the existing knowledge of fatty acid metabolism strongly points towards peroxisomal β-oxidation as the primary catabolic route. This technical guide provides a robust theoretical framework and practical experimental approaches for researchers to further investigate this pathway. A thorough understanding of the metabolism of 15-oxo-ODE and other oxidized lipids is crucial for elucidating their roles in health and disease, and for the development of novel therapeutic strategies targeting lipid metabolic pathways. Future research employing the methodologies outlined herein will be instrumental in filling the current gaps in our knowledge.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. Metabolic aspects of peroxisomal beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Acyl-CoA oxidase activity and peroxisomal fatty acid oxidation in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of peroxisomal fatty acyl-CoA oxidase activity using a lauroyl-CoA-based fluorometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enoyl-CoA hydratase, mitochondrial | Abcam [abcam.com]
• 8. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Substrate specificities of 3-oxoacyl-CoA thiolase A and sterol carrier protein 2/3-oxoacyl-CoA thiolase purified from normal rat liver peroxisomes. Sterol carrier protein 2/3-oxoacyl-CoA thiolase is involved in the metabolism of 2-methyl-branched fatty acids and bile acid intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methodology for measuring oxidative capacity of isolated peroxisomes in the Seahorse assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A novel method for determining peroxisomal fatty acid β-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fatty Acids Analysis by Gas Chromatography - Impact Solutions [impact-solutions.co.uk]

The Biological Activity of 15-Oxo-9(Z),12(Z)-octadecadienoic Acid: An In-depth Technical Guide

An Introduction to Oxo-Octadecadienoic Acids

15-Oxo-9(Z),12(Z)-octadecadienoic acid is an oxidized metabolite of linoleic acid, belonging to a class of compounds known as oxo-octadecadienoic acids (oxo-ODEs). These molecules are part of a larger group of oxidized linoleic acid metabolites (OXLAMs) that play significant roles in various physiological and pathological processes. While specific research on the 15-oxo isomer is limited, extensive studies on its isomers, particularly 9-oxo-ODE and 13-oxo-ODE, have revealed potent biological activities, including anti-inflammatory, metabolic-regulating, and anti-cancer effects. This guide will synthesize the current understanding of the biological activities of oxo-ODEs, drawing primarily from research on the well-characterized 9- and 13-oxo isomers, and will serve as a foundational resource for researchers and drug development professionals.

Quantitative Data on the Biological Activity of Oxo-Octadecadienoic Acids

The following table summarizes the quantitative data available for various isomers of oxo-octadecadienoic acid, providing a comparative overview of their biological potency.

Compound	Biological Activity	Cell Line/System	Quantitative Data	Reference
9-Oxo-10(E),12(E)-octadecadienoic acid	Cytotoxicity	HRA (human ovarian cancer)	Not specified	[1]
9-Oxo-10(E),12(Z)-octadecadienoic acid	Cytotoxicity	HeLa (cervical cancer)	IC50: 30.532 µM	[1]
9-Oxo-10(E),12(E)-octadecadienoic acid	Cytotoxicity	SiHa (cervical cancer)	IC50: 25-50 µM	[1]
9-Oxo-10(E),12(E)-octadecadienoic acid	Cytotoxicity	CasKi (cervical cancer)	IC50: 25-50 µM	[1]
(9Z,11E)-13-Oxooctadeca-9,11-dienoic acid (13-KODE)	Inhibition of NO production	LPS-stimulated RAW 264.7 macrophages	Significant reduction at 100 µM	[2]
(9Z,11E)-13-Oxooctadeca-9,11-dienoic acid (13-KODE)	Inhibition of TNF-α & IL-1β	LPS-stimulated RAW 264.7 macrophages	Dose-dependent reduction	[3]
9-Oxo-10(E),12(Z),15(Z)-octadecatrienoic acid	PPARα Activation	Murine primary hepatocytes	Not specified	[4]
13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid	PPARγ Activation	Adipocytes	Not specified	[5]

Key Biological Activities and Signaling Pathways

Anti-inflammatory Effects

Oxo-octadecadienoic acids, particularly 13-KODE, have demonstrated significant anti-inflammatory properties. These effects are mediated through the inhibition of key pro-inflammatory signaling pathways and the activation of antioxidant responses.

• Inhibition of NF-κB and MAPK Signaling: 13-KODE has been shown to suppress the lipopolysaccharide (LPS)-induced inflammatory response in murine macrophages. It achieves this by inhibiting the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are central to the expression of pro-inflammatory genes.

• Activation of Nrf2/HO-1 Pathway: 13-KODE also activates the Nrf2/HO-1 signaling pathway. Nrf2 is a transcription factor that regulates the expression of antioxidant proteins, including heme oxygenase-1 (HO-1), which helps to protect cells from oxidative stress and inflammation.

Anti-inflammatory signaling of 13-KODE.

Metabolic Regulation via PPAR Activation

Several oxo-octadecadienoic and octadecatrienoic acids are potent agonists of Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that play crucial roles in lipid and glucose metabolism.

• PPARα Activation: 9-oxo- and 13-oxo-ODEs have been identified as activators of PPARα. This activation in hepatocytes leads to the upregulation of genes involved in fatty acid oxidation, resulting in decreased triglyceride accumulation. This suggests a potential therapeutic role for these compounds in managing dyslipidemia.

• PPARγ Activation: 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid has been shown to activate PPARγ in adipocytes. PPARγ is a key regulator of adipogenesis and insulin (B600854) sensitivity. Its activation promotes adipocyte differentiation, enhances glucose uptake, and increases the secretion of adiponectin, an insulin-sensitizing hormone.

PPARα activation by oxo-ODEs.

Induction of Apoptosis in Cancer Cells

Certain isomers of oxo-octadecadienoic acid have demonstrated cytotoxic effects against various cancer cell lines, primarily through the induction of apoptosis via the mitochondrial pathway. While specific data for the 15-oxo isomer is lacking, the mechanism for other isomers involves:

• Disruption of Mitochondrial Membrane Potential: An initial event in the apoptotic cascade is the loss of the mitochondrial membrane potential.

• Regulation of Bcl-2 Family Proteins: These compounds can upregulate pro-apoptotic proteins like Bax and downregulate anti-apoptotic proteins like Bcl-2.

• Cytochrome c Release and Caspase Activation: The altered mitochondrial permeability leads to the release of cytochrome c into the cytosol, which in turn activates the caspase cascade, leading to the execution of apoptosis.

• Downregulation of c-Myc: In breast cancer stem cells, 13-Oxo-ODE has been shown to decrease the expression of the c-Myc oncogene, which is crucial for the maintenance and proliferation of cancer stem cells.

References

• 1. 9-Oxo-10,12,15-octadecatrienoic acid | C18H28O3 | CID 6365597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of diets enriched in linoleic acid and its peroxidation products on brain fatty acids, oxylipins, and aldehydes in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

The Physiological Role of 15-Oxo Fatty Acids: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Oxo fatty acids are a class of lipid mediators derived from the oxidation of polyunsaturated fatty acids (PUFAs). Initially considered mere inactive metabolites of their hydroxylated precursors, emerging evidence has revealed their significant and diverse physiological roles. These molecules are characterized by an α,β-unsaturated ketone moiety, which confers electrophilic properties, allowing them to interact with and modulate the function of key cellular proteins. This technical guide provides an in-depth overview of the biosynthesis, signaling pathways, and physiological functions of prominent 15-oxo fatty acids, including 15-oxo-eicosatetraenoic acid (15-oxo-ETE), 15-oxo-lipoxin A4 (15-oxo-LXA4), and 15-keto-prostaglandin F2α (15-keto-PGF2α). We present quantitative data, detailed experimental protocols, and pathway diagrams to facilitate further research and drug development in this burgeoning field.

Biosynthesis of 15-Oxo Fatty Acids

The generation of 15-oxo fatty acids is a multi-step enzymatic process initiated by the oxygenation of arachidonic acid (AA). As depicted in the diagram below, AA is first converted to 15-hydroperoxyeicosatetraenoic acid (15-HpETE) by either cyclooxygenase-2 (COX-2) or 15-lipoxygenase (15-LOX). 15-HpETE is then rapidly reduced to 15-hydroxyeicosatetraenoic acid (15-HETE). The final and key step is the oxidation of the hydroxyl group at carbon 15 of 15-HETE by the NAD+-dependent enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to yield the electrophilic 15-oxo-ETE.[1] A similar pathway is responsible for the formation of other 15-oxo fatty acids, such as the conversion of lipoxin A4 (LXA4) to 15-oxo-LXA4.[2]

Biosynthesis of 15-oxo-ETE from arachidonic acid.

Core Physiological Roles and Signaling Pathways

The electrophilic nature of 15-oxo fatty acids underpins their primary mechanism of action: the covalent modification of nucleophilic cysteine residues in key regulatory proteins through a process known as Michael addition.[1] This post-translational modification can alter protein function, leading to the modulation of critical signaling pathways involved in inflammation and cellular stress responses.

Anti-inflammatory Effects via NF-κB Inhibition

A major physiological role of 15-oxo-ETE and 15-oxo-LXA4 is the suppression of pro-inflammatory signaling pathways.[1][2] A key target is the Nuclear Factor-kappa B (NF-κB) pathway, a central regulator of inflammation. 15-oxo-ETE has been shown to inhibit NF-κB activation by directly targeting and inhibiting the IκB kinase β (IKKβ) subunit.[1] The covalent adduction of 15-oxo-ETE to a critical cysteine residue (likely C179) in the activation loop of IKKβ prevents the phosphorylation and subsequent degradation of IκBα.[1] This stabilizes the IκBα/NF-κB complex in the cytoplasm, thereby preventing the translocation of NF-κB to the nucleus and the transcription of pro-inflammatory genes.[1] 15-oxo-LXA4 exerts similar NF-κB inhibitory effects, contributing to its anti-inflammatory properties.[2]

Mechanism of NF-κB inhibition by 15-oxo-ETE.

Antioxidant and Cytoprotective Responses via Nrf2 Activation

15-oxo-ETE and 15-oxo-LXA4 are potent activators of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical regulator of cellular antioxidant and cytoprotective responses.[1][2] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and proteasomal degradation. Electrophilic molecules like 15-oxo fatty acids can covalently modify specific cysteine residues on Keap1. This modification leads to a conformational change in Keap1, disrupting the Keap1-Nrf2 interaction and preventing Nrf2 degradation. Stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, inducing the expression of a battery of antioxidant and detoxifying enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[2]

Mechanism of Nrf2 activation by 15-oxo fatty acids.

Other Physiological Roles

• 15-keto-PGF2α : This metabolite of PGF2α generally exhibits lower biological activity compared to its precursor. For instance, it is 10-fold less active in decreasing intraocular pressure in rabbits.[3] However, it plays a crucial role as a postovulatory pheromone in fish, with detection thresholds in the picomolar to nanomolar range.[3][4]

• Anti-proliferative Effects : 15-oxo-ETE has been shown to inhibit the proliferation of human vascular endothelial cells by suppressing DNA synthesis, suggesting a potential anti-angiogenic role.[5]

Quantitative Data Summary

The following tables summarize the available quantitative data on the concentrations and biological activities of various 15-oxo fatty acids.

Table 1: Concentrations of 15-Oxo Fatty Acids in Biological Samples

15-Oxo Fatty Acid	Sample Type	Concentration	Reference
15-oxo-ETE	Human Bronchoalveolar Lavage Fluid	47 - 738 pM (median 101 pM)	[6]
15-oxo-ETE	Human Blood	69 - 749 pM	[6]
13,14-dihydro-15-keto-PGF2α	Human Plasma (cycling women)	63.6 ± 10.3 pg/ml	[7]
13,14-dihydro-15-keto-PGF2α	Human Plasma (late-stage labor)	352 ± 107 pg/ml	[7]
13,14-dihydro-15-keto-PGF2α	Human Plasma (urea + oxytocin-induced abortion)	238 ± 54 pg/ml	[7]

Table 2: Biological Activities of 15-Oxo Fatty Acids

15-Oxo Fatty Acid	Biological Activity	Potency	Cell/System	Reference
15-oxo-ETE	NF-κB Inhibition (luciferase reporter assay)	Significant inhibition at 100 nM - 1 µM	HEK293T cells	[1]
15-oxo-ETE	IKKβ Kinase Activity Inhibition	>50% inhibition at 100 µM	Recombinant IKKβ	[1]
15-oxo-ETE	HO-1 Protein Expression (Nrf2 activation)	Significant increase at 25 µM	THP-1 cells	[6]
15-oxo-ETE	Endothelial Cell Proliferation Inhibition	Dose-dependent inhibition	Human vascular vein endothelial cells	[5]
15-oxo-LXA4	NF-κB-regulated cytokine expression inhibition	Significant inhibition	RAW 264.7 macrophages	[2]
15-oxo-LXA4	Nrf2-regulated gene expression activation	Significant activation	RAW 264.7 macrophages	[2]
15-keto-PGF2α	Olfactory stimulation (pheromone)	Detection thresholds of 10-12 M and 10-8 M	Goldfish and Atlantic salmon	[3][4]
15-keto-PGF2α	Intraocular pressure decrease	10-fold less active than PGF2α	Rabbit	[3]

Detailed Experimental Protocols

Protocol 1: Quantification of 15-Oxo Fatty Acids by LC-MS/MS

This protocol describes the extraction and quantification of 15-oxo fatty acids from biological samples such as plasma or cell culture media.

Materials:

• Plasma or cell culture supernatant

• Internal standards (e.g., 15(S)-HETE-d8)

• 10% (v/v) acetic acid in water/2-propanol/hexane (B92381) (2/20/30, v/v/v)

• Hexane

• Methanol (B129727)

• 0.2% (v/v) acetic acid in water (Solvent A)

• 0.2% (v/v) acetic acid in methanol (Solvent B)

• 12 x 75 mm borosilicate glass test tubes

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

• HPLC system coupled to a triple quadrupole mass spectrometer

Procedure:

• Sample Preparation: Aliquot 200 µl of the sample into a glass test tube.

• Internal Standard Spiking: Add 10 µl of the internal standard mixture.

• Extraction:

  • Add 1.0 ml of 10% (v/v) acetic acid in water/2-propanol/hexane.

  • Vortex briefly.

  • Add 2.0 ml of hexane.

  • Vortex for 3 minutes.

  • Centrifuge at 2000 x g for 5 minutes at room temperature.

• Solvent Evaporation: Transfer the upper hexane layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in an appropriate volume (e.g., 50 µl) of methanol.

• LC-MS/MS Analysis:

  • Inject a suitable volume (e.g., 40 µl) onto a reverse-phase C18 HPLC column.

  • Use a gradient elution with Solvent A and Solvent B. A typical gradient could be: 85% B for 10 min, then to 100% B over 2 min, hold at 100% B for 10 min, then equilibrate at 85% B.

  • Perform mass spectrometric analysis in negative ion mode using Multiple Reaction Monitoring (MRM) for specific precursor and product ion transitions of the target 15-oxo fatty acids and the internal standard.

Protocol 2: NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB in response to treatment with 15-oxo fatty acids.

Materials:

• HEK293T cells stably expressing an NF-κB-driven luciferase reporter construct

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well white, opaque cell culture plates

• 15-oxo fatty acid of interest

• NF-κB activator (e.g., TNFα)

• Passive Lysis Buffer

• Luciferase Assay Reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the reporter cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of the 15-oxo fatty acid for 1-2 hours. Include a vehicle control (e.g., DMSO).

• Stimulation: Add the NF-κB activator (e.g., 10 ng/ml TNFα) to the wells and incubate for an additional 6-8 hours.

• Cell Lysis:

  • Remove the medium from the wells.

  • Add Passive Lysis Buffer (e.g., 20 µl per well) and incubate for 15 minutes at room temperature with gentle shaking.

• Luciferase Measurement:

  • Transfer the cell lysate to a luminometer plate.

  • Add Luciferase Assay Reagent according to the manufacturer's instructions.

  • Measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control (e.g., Renilla luciferase) if applicable. Calculate the percentage of inhibition relative to the stimulated control.

Protocol 3: Nrf2 Activation Assay (Western Blot for Nuclear Translocation)

This protocol assesses the activation of Nrf2 by measuring its translocation from the cytoplasm to the nucleus.

Materials:

• Cells of interest (e.g., THP-1 macrophages)

• 15-oxo fatty acid of interest

• Phosphate-buffered saline (PBS)

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-Nrf2, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Treat cells with the 15-oxo fatty acid at various concentrations and for different time points.

• Cell Lysis and Nuclear Extraction:

  • Harvest the cells and perform nuclear and cytoplasmic fractionation using a commercial kit.

• Protein Quantification: Determine the protein concentration of the nuclear and cytoplasmic extracts using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein from each nuclear extract onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with the primary anti-Nrf2 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Probe separate blots or re-probe the same blot for Lamin B1 and GAPDH to ensure the purity of the nuclear fractions and equal loading.

• Detection and Analysis:

  • Apply the chemiluminescent substrate and capture the signal.

  • Quantify the band intensities and normalize the nuclear Nrf2 signal to the Lamin B1 signal.

Conclusion

15-Oxo fatty acids are emerging as a class of bioactive lipid mediators with potent anti-inflammatory and cytoprotective properties. Their electrophilic nature enables them to modulate key signaling pathways, primarily through the inhibition of NF-κB and the activation of Nrf2. This technical guide provides a comprehensive resource for researchers in the field, summarizing the current knowledge, presenting available quantitative data, and offering detailed protocols for key experiments. Further investigation into the full spectrum of their physiological roles and molecular targets will undoubtedly pave the way for novel therapeutic strategies for a range of inflammatory and oxidative stress-related diseases.

References

• 1. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipoxin A4 yields an electrophilic 15-oxo metabolite that mediates FPR2 receptor-independent anti-inflammatory signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. netascientific.com [netascientific.com]
• 5. 15-oxo-Eicosatetraenoic acid, a metabolite of macrophage 15-hydroxyprostaglandin dehydrogenase that inhibits endothelial cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plasma concentrations of 13,14-dihydro-15-ketoprostaglandin F2 alpha in mares during uterine involution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 13, 14-dihydro-15-keto-prostaglandin F2alpha concentrations in human plasma and amniotic fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the 15-Oxo-9(Z),12(Z)-Octadecadienoic Acid Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

15-oxo-9(Z),12(Z)-octadecadienoic acid (15-oxo-ODE) is an oxidized lipid metabolite of linoleic acid that has emerged as a significant signaling molecule, particularly in the regulation of inflammatory processes and cellular homeostasis. This technical guide provides a comprehensive overview of the 15-oxo-ODE signaling pathway, with a primary focus on its interaction with and activation of Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). We delve into the biosynthesis of 15-oxo-ODE, its molecular mechanism of action, and its downstream physiological effects. This document includes a compilation of available quantitative data, detailed experimental protocols for key assays, and visual representations of the signaling pathways and experimental workflows to facilitate a deeper understanding and further investigation of this promising therapeutic target. While much of the available research has focused on the closely related isomer 13-oxo-octadecadienoic acid (13-oxo-ODE), the principles of PPARγ activation and downstream signaling are largely considered to be similar. This guide will specify the isomer where the data is available and extrapolate the general mechanisms for the broader class of oxo-octadecadienoic acids.

Introduction

Oxidized fatty acids, once considered mere products of cellular damage, are now recognized as critical signaling molecules involved in a myriad of physiological and pathological processes. Among these, the oxo-derivatives of polyunsaturated fatty acids have garnered significant attention. 15-oxo-9(Z),12(Z)-octadecadienoic acid, a ketone derivative of linoleic acid, is an endogenous lipid mediator that has been identified as a potent ligand for the nuclear receptor PPARγ.[1][2] Activation of PPARγ by its ligands is a key mechanism in the regulation of adipogenesis, glucose metabolism, and inflammation. The anti-inflammatory properties of the 15-oxo-ODE signaling pathway make it a compelling area of study for the development of novel therapeutics for inflammatory diseases, metabolic disorders, and certain types of cancer.

Biosynthesis of 15-Oxo-ODE

15-oxo-ODE is synthesized from linoleic acid through a multi-step enzymatic process. The initial and rate-limiting step is the oxidation of linoleic acid by 15-lipoxygenase (15-LOX), which introduces a hydroperoxy group to form 15-hydroperoxyoctadecadienoic acid (15-HPODE). This unstable intermediate is then rapidly reduced to 15-hydroxyoctadecadienoic acid (15-HODE). Finally, 15-HODE is oxidized to 15-oxo-ODE by a dehydrogenase.[3][4]

Figure 1: Biosynthesis of 15-oxo-ODE from Linoleic Acid.

The Core Signaling Pathway: PPARγ Activation

The primary mechanism of action for 15-oxo-ODE is through the direct binding and activation of PPARγ, a ligand-activated transcription factor.[1][2] Upon entering the cell, 15-oxo-ODE translocates to the nucleus and binds to the ligand-binding domain of PPARγ. This binding event induces a conformational change in the receptor, leading to the dissociation of corepressors and the recruitment of coactivators. The activated PPARγ then forms a heterodimer with the retinoid X receptor (RXR). This heterodimeric complex binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.

Figure 2: 15-oxo-ODE signaling through PPARγ activation.

Downstream Effects and Therapeutic Implications

The activation of PPARγ by 15-oxo-ODE leads to a cascade of downstream effects, primarily characterized by anti-inflammatory responses.

Anti-inflammatory Effects

A key consequence of PPARγ activation is the transrepression of pro-inflammatory transcription factors, most notably Nuclear Factor-kappa B (NF-κB).[1][5] This occurs through several mechanisms, including the prevention of corepressor clearance from NF-κB and direct protein-protein interactions. The inhibition of NF-κB leads to a reduction in the expression of numerous pro-inflammatory genes, including cytokines such as Interleukin-8 (IL-8), and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1][5]

References

• 1. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation | MDPI [mdpi.com]
• 2. Studying protein–lipid interactions [asbmb.org]
• 3. escholarship.org [escholarship.org]
• 4. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

15-oxo-9(Z),12(Z)-octadecadienoic Acid: An In-Depth Technical Guide to a Novel Lipid Mediator

For Researchers, Scientists, and Drug Development Professionals

Abstract

15-oxo-9(Z),12(Z)-octadecadienoic acid (15-oxo-ODE) is an oxidized metabolite of linoleic acid, emerging as a significant lipid mediator in a range of physiological and pathological processes. As a member of the oxidized linoleic acid metabolites (OXLAMs), this molecule possesses an electrophilic α,β-unsaturated ketone moiety that allows it to interact with and modulate the function of key cellular proteins. This technical guide provides a comprehensive overview of the biosynthesis, signaling pathways, and cellular effects of 15-oxo-ODE. It details its role in inflammation, apoptosis, and metabolic regulation, primarily through the modulation of peroxisome proliferator-activated receptor-gamma (PPARγ), nuclear factor-kappa B (NF-κB), and nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathways. This document also includes detailed experimental protocols for the analysis of 15-oxo-ODE and visual diagrams of its core signaling mechanisms to serve as a resource for researchers investigating its therapeutic potential.

Introduction

Lipid mediators are a diverse class of signaling molecules derived from the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids. These molecules play critical roles in the regulation of cellular function and are integral to the inflammatory response, immune function, and maintenance of tissue homeostasis. 15-oxo-9(Z),12(Z)-octadecadienoic acid is a reactive lipid species generated from the common dietary omega-6 fatty acid, linoleic acid. Its biological activity is largely attributed to its electrophilic nature, which facilitates covalent adduction with nucleophilic amino acid residues, such as cysteine, on target proteins. This post-translational modification can alter protein function and initiate downstream signaling cascades. This guide will delve into the current understanding of 15-oxo-ODE, with a focus on its biochemical synthesis, its molecular mechanisms of action, and the methodologies used to study this intriguing lipid mediator.

Biosynthesis of 15-oxo-9(Z),12(Z)-octadecadienoic Acid

The formation of 15-oxo-ODE is a two-step enzymatic process initiated by the oxidation of linoleic acid.

• Lipoxygenase-mediated Oxidation: The first step is the stereospecific incorporation of molecular oxygen into linoleic acid, catalyzed by 15-lipoxygenase (15-LOX). This reaction forms 15(S)-hydroperoxy-9(Z),12(Z)-octadecadienoic acid (15(S)-HpODE).

• Dehydrogenation: The unstable hydroperoxide is subsequently reduced to 15(S)-hydroxy-9(Z),12(Z)-octadecadienoic acid (15(S)-HODE). This intermediate is then oxidized by NAD+-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to yield 15-oxo-9(Z),12(Z)-octadecadienoic acid.[1]

Biosynthesis of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Signaling Pathways and Cellular Effects

15-oxo-ODE exerts its biological effects by modulating several key signaling pathways. Much of the detailed mechanistic understanding is derived from studies on closely related oxo-fatty acids, such as 15-oxo-ETE and 13-oxo-ODE.

Anti-inflammatory Effects via NF-κB Inhibition

The NF-κB signaling pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of inflammatory genes. Electrophilic lipids like 15-oxo-ODE can inhibit this pathway by directly modifying components of the NF-κB signaling complex. For instance, the related compound 15-oxo-ETE has been shown to inhibit IKKβ, a kinase essential for IκB phosphorylation.[2]

Inhibition of the NF-κB signaling pathway by 15-oxo-ODE.

Antioxidant Response via Nrf2 Activation

The Nrf2 pathway is the primary cellular defense mechanism against oxidative stress. Under basal conditions, Nrf2 is targeted for degradation by the Keap1-Cul3 ubiquitin ligase complex. Electrophilic compounds, including oxidized fatty acids, can react with cysteine residues on Keap1, leading to a conformational change that disrupts the Keap1-Nrf2 interaction. This stabilizes Nrf2, allowing it to accumulate in the nucleus and activate the transcription of antioxidant and cytoprotective genes.

Activation of the Nrf2 signaling pathway by 15-oxo-ODE.

Metabolic Regulation and Apoptosis via PPARγ

Peroxisome proliferator-activated receptors are a group of nuclear receptors that function as transcription factors regulating gene expression in metabolism and inflammation. Several oxidized fatty acids, including isomers of oxo-ODE, have been identified as ligands for PPARγ.[3][4][5] Activation of PPARγ can lead to a variety of cellular responses, including the induction of apoptosis in cancer cells and the regulation of adipogenesis.[4] The binding of oxo-fatty acids to PPARγ can be covalent, leading to potent and sustained activation.[5]

Quantitative Data

While specific quantitative data for 15-oxo-9(Z),12(Z)-octadecadienoic acid is limited, studies on closely related isomers and analogs provide valuable insights into its potential potency.

Table 1: Effects of Oxo-Octadecadienoic Acid Isomers on PPAR Activation

Isomer	Cell Line	Assay	Concentration	Fold Activation (vs. control)	Reference
13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid	3T3-L1 adipocytes	PPARγ activation	10 µM	Not specified, but significant	[4]
9-oxo-10(E),12(Z),15(Z)-octadecatrienoic acid	Murine primary hepatocytes	PPARα activation	10 µM	~2.5-fold	[6]

Table 2: Anti-inflammatory Effects of Oxo-Octadecadienoic Acid Isomers

Isomer	Cell Line	Parameter Measured	Concentration	% Inhibition	Reference
13-oxo-9(Z),11(E)-octadecadienoic acid	RAW 264.7 macrophages	LPS-induced NO production	100 µM	~70%	[7]
13-oxo-9(Z),11(E)-octadecadienoic acid	RAW 264.7 macrophages	LPS-induced TNF-α expression	100 µM	~66%	[7]
13-oxo-9(Z),11(E)-octadecadienoic acid	RAW 264.7 macrophages	LPS-induced IL-1β expression	100 µM	~52%	[7]

Experimental Protocols

Extraction and Quantification of 15-oxo-ODE by LC-MS/MS

This protocol describes the general procedure for the extraction and quantification of 15-oxo-ODE from biological samples using liquid chromatography-tandem mass spectrometry.

Materials:

• Biological sample (e.g., plasma, cell lysate)

• Internal standard (e.g., deuterated 15-oxo-ODE)

• Methanol, Hexane (B92381), 2-Propanol, Acetic acid

• Liquid-liquid extraction tubes

• Nitrogen evaporator

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Sample Preparation: To 200 µL of the biological sample, add the internal standard.

• Lipid Extraction:

  • Add 1.0 mL of a solution of 10% (v/v) acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).

  • Vortex briefly.

  • Add 2.0 mL of hexane and vortex for 3 minutes.

  • Centrifuge at 2000 x g for 5 minutes.

  • Transfer the upper hexane layer to a clean tube.

• Solvent Evaporation: Evaporate the hexane extract to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/water).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto a C18 column.

  • Separate the lipids using a gradient of mobile phases (e.g., water with formic acid and acetonitrile (B52724) with formic acid).

  • Detect and quantify 15-oxo-ODE using multiple reaction monitoring (MRM) in negative ion mode. The specific precursor and product ion transitions for 15-oxo-ODE should be optimized for the instrument used.

Experimental workflow for the quantification of 15-oxo-ODE.

Conclusion

15-oxo-9(Z),12(Z)-octadecadienoic acid is a bioactive lipid mediator with significant potential to modulate key cellular processes, particularly those involved in inflammation and metabolic regulation. Its electrophilic nature allows it to interact with and influence the activity of critical signaling proteins, leading to downstream effects on gene expression and cellular function. While much of the detailed mechanistic work has been performed on related oxo-fatty acids, the available evidence strongly suggests that 15-oxo-ODE shares these properties and warrants further investigation as a potential therapeutic target. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers to further explore the biology of this intriguing molecule and its role in health and disease. As our understanding of the complex network of lipid mediators continues to grow, so too will our appreciation for the nuanced roles of individual species like 15-oxo-ODE.

References

• 1. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]

role of 15-oxo-9(Z),12(Z)-octadecadienoic acid in inflammation

An In-depth Technical Guide on the Role of 15-oxo-9(Z),12(Z)-octadecadienoic Acid in Inflammation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxidized fatty acids, a class of lipid mediators, are increasingly recognized for their significant roles in the modulation of inflammatory pathways. Among these, oxo-fatty acids containing an α,β-unsaturated ketone moiety are of particular interest due to their electrophilic nature, which allows them to interact with and modify the function of key signaling proteins. This technical guide focuses on the putative role of 15-oxo-9(Z),12(Z)-octadecadienoic acid (15-oxo-ODE) in inflammation. While direct research on this specific molecule is limited, this document extrapolates its likely biological functions based on the well-documented activities of structurally related oxo-fatty acids, such as 15-oxo-eicosatetraenoic acid (15-oxo-ETE) and other oxidized linoleic acid metabolites (OXLAMs). This guide provides a comprehensive overview of its probable biosynthesis, its expected impact on key inflammatory signaling pathways including NF-κB, Nrf2, and PPARs, and detailed experimental protocols for its study.

Introduction to Oxo-Octadecadienoic Acids

15-oxo-9(Z),12(Z)-octadecadienoic acid is an oxidized metabolite of the essential fatty acid, linoleic acid. The introduction of a ketone group at the 15th carbon position of the 18-carbon chain, particularly when it forms an α,β-unsaturated system, confers significant electrophilic reactivity to the molecule. This reactivity is central to its presumed biological activity, enabling it to form covalent adducts with nucleophilic residues (such as cysteine) on proteins, thereby altering their structure and function. This mechanism is a key feature of other electrophilic fatty acids that are known to exert potent anti-inflammatory effects.

Biosynthesis of 15-oxo-9(Z),12(Z)-octadecadienoic Acid

The biosynthesis of 15-oxo-ODE is believed to follow a two-step enzymatic pathway analogous to that of other oxo-fatty acids.

• Oxygenation of Linoleic Acid: The initial step involves the introduction of a hydroperoxy group to linoleic acid by a lipoxygenase (LOX) enzyme, specifically 15-lipoxygenase (15-LOX). This reaction forms 15-hydroperoxy-9(Z),12(Z)-octadecadienoic acid (15-HpODE).

• Reduction to Hydroxy Intermediate: The hydroperoxy intermediate is then rapidly reduced by cellular peroxidases to the more stable hydroxy fatty acid, 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (15-HODE).

• Oxidation to the Oxo-Derivative: The final step is the oxidation of the hydroxyl group of 15-HODE to a ketone by an NAD⁺-dependent dehydrogenase. 15-hydroxyprostaglandin dehydrogenase (15-PGDH) is a key enzyme capable of catalyzing this reaction for various hydroxy fatty acids.[1][2]

References

• 1. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 15-Oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Cellular Targets of 15-Oxo-Fatty Acids: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the known cellular targets of 15-oxo-9,12-octadecadienoic acid (15-oxo-ODE) and its structurally related analogs. Due to the limited specific research on 15-oxo-ODE, this document focuses on the well-characterized activities of the 20-carbon analog, 15-oxo-eicosatetraenoic acid (15-oxo-ETE), and other bioactive oxo-octadecadienoic acids (oxo-ODEs) such as 9-oxo-ODE and 13-oxo-ODE. These electrophilic fatty acid metabolites are emerging as important signaling molecules that modulate key cellular processes, including inflammation and oxidative stress responses. Their ability to interact with and modify specific protein targets makes them an area of significant interest for therapeutic development.

Key Cellular Targets and Signaling Pathways

Electrophilic oxo-fatty acids, such as 15-oxo-ETE and 13-oxo-ODE, exert their biological effects by interacting with several key cellular proteins. The primary known targets include:

• Kelch-like ECH-associated protein 1 (Keap1): A critical regulator of the antioxidant response.

• Inhibitor of nuclear factor kappa-B kinase beta subunit (IKKβ): A central kinase in the pro-inflammatory NF-κB signaling pathway.

• Peroxisome Proliferator-Activated Receptors (PPARs): Nuclear receptors that play crucial roles in metabolism and inflammation.

Interaction with these targets leads to the modulation of major signaling pathways, including the activation of the Nrf2-mediated antioxidant response and the inhibition of NF-κB-driven inflammation.

Data Presentation: Quantitative Analysis of Target Interactions

The following tables summarize the available quantitative data on the interactions between electrophilic oxo-fatty acids and their cellular targets.

Table 1: 15-Oxo-Eicosatetraenoic Acid (15-oxo-ETE) Activity

Target/Pathway	Assay	Metric	Value	Cell Line/System
IKKβ	Kinase Assay	% Inhibition	>50%	Recombinant Human IKKβ
Nrf2 Pathway	Western Blot (HO-1 Induction)	Effective Concentration	25 µM	THP-1 cells

Table 2: 13-Oxo-Octadecadienoic Acid (13-oxo-ODE) Activity

Target/Pathway	Assay	Finding	Cell Line/System
PPARγ	Radiolabeled Ligand Binding	Direct Binding Confirmed	His-tagged PPARγ
PPARα	Luciferase Reporter Assay	Potent Activator	CV1 cells
Various Lipoxygenases	Enzyme Inhibition Assay	IC50	>100 µM

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by these electrophilic lipids.

Caption: Nrf2 activation by 15-oxo-ETE.

Caption: NF-κB inhibition by 15-oxo-ETE.

Caption: PPAR Luciferase Reporter Assay Workflow.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Protocol 1: IKKβ Kinase Inhibition Assay

Objective: To determine the inhibitory effect of a test compound on the kinase activity of recombinant IKKβ.

Materials:

• HTScan® IKKβ Kinase Assay Kit (or similar)

• Recombinant human IKKβ

• Test compound (e.g., 15-oxo-ETE)

• Positive control inhibitor (e.g., wedelolactone)

• 1X Kinase Buffer (with TCEP instead of DTT to avoid reaction with electrophilic compounds)

• Biotin-tagged IκBα substrate

• ATP

• 50 mM EDTA, pH 8.0

Procedure:

• Prepare serial dilutions of the test compound (e.g., 2, 10, and 100 µM 15-oxo-ETE) and the positive control in 1X Kinase Buffer.

• In a suitable assay plate, incubate the recombinant IKKβ with the test compound dilutions or positive control for 15 minutes at room temperature.

• Add the biotin-tagged IκBα substrate (final concentration 1.5 µM) and ATP (final concentration 200 µM) to initiate the kinase reaction.

• Incubate the reaction mixture for 30 minutes at room temperature.

• Stop the reaction by adding 50 mM EDTA.

• Detect the level of phosphorylated IκBα substrate according to the assay kit manufacturer's instructions (typically involving a phosphospecific antibody and a detection reagent).

• Calculate the percentage of IKKβ inhibition relative to a vehicle control.

Protocol 2: Nrf2/ARE Luciferase Reporter Assay

Objective: To quantify the activation of the Nrf2 antioxidant response pathway by a test compound.

Materials:

• HEK293T or HepG2 cells stably or transiently transfected with an Antioxidant Response Element (ARE)-luciferase reporter construct.

• A constitutively expressed control reporter (e.g., Renilla luciferase) for normalization.

• Cell culture medium and supplements.

• Test compound (e.g., 15-oxo-ETE).

• Positive control (e.g., sulforaphane).

• Dual-luciferase reporter assay system.

• Luminometer.

Procedure:

• Seed the ARE-reporter cells in a 96-well white, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the test compound and positive control in cell culture medium.

• Remove the old medium and treat the cells with the compound dilutions. Include a vehicle control.

• Incubate the cells for a specified period (e.g., 16-24 hours) at 37°C in a CO2 incubator.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer, following the manufacturer's protocol.

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

• Calculate the fold activation by dividing the normalized luciferase activity of the compound-treated cells by that of the vehicle-treated cells.

• Generate a dose-response curve and determine the EC50 value.

Protocol 3: PPARγ Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a non-radiolabeled test compound to PPARγ.

Materials:

• Recombinant human PPARγ ligand-binding domain (LBD).

• A known high-affinity radiolabeled PPARγ ligand (e.g., [3H]-rosiglitazone).

• Test compound (e.g., 13-oxo-ODE).

• Assay buffer.

• Scintillation vials and scintillation fluid.

• Scintillation counter.

Procedure:

• In assay tubes, combine the recombinant PPARγ LBD, a fixed concentration of the radiolabeled ligand (typically at or below its Kd), and varying concentrations of the test compound.

• Include control tubes for total binding (receptor + radioligand) and non-specific binding (receptor + radioligand + a high concentration of an unlabeled known PPARγ agonist).

• Incubate the mixtures to allow binding to reach equilibrium.

• Separate the bound from free radioligand (e.g., by filtration through a glass fiber filter).

• Quantify the amount of bound radioactivity in each tube using a scintillation counter.

• Calculate the percentage of specific binding for each concentration of the test compound.

• Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

The study of electrophilic oxo-fatty acids like 15-oxo-ETE and 13-oxo-ODE has revealed a fascinating layer of regulation in cellular signaling. Their ability to covalently modify key regulatory proteins such as Keap1 and IKKβ, and to act as ligands for nuclear receptors like PPARγ, positions them as potent endogenous mediators of inflammation and oxidative stress. While direct research on 15-oxo-9,12-octadecadienoic acid is still needed, the data and methodologies presented here for its close analogs provide a robust framework for future investigations. Understanding the precise interactions and downstream consequences of these lipid electrophiles will be crucial for harnessing their therapeutic potential in a variety of diseases.

The Emerging Role of 15-oxo-9(Z),12(Z)-octadecadienoic Acid in Oxidative Stress: A Technical Guide for Researchers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the current understanding of 15-oxo-9(Z),12(Z)-octadecadienoic acid and its potential role in oxidative stress. While direct research on this specific oxylipin is limited, this document synthesizes information from closely related isomers and the broader class of oxidized linoleic acid metabolites (OXLAMs) to offer a forward-looking perspective for scientific investigation.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense mechanisms, is a key pathological feature in a multitude of diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Lipid peroxidation products, formed from the oxidation of polyunsaturated fatty acids like linoleic acid, are not only markers of oxidative stress but are also emerging as bioactive signaling molecules. Among these are the oxo-octadecadienoic acids (oxo-ODEs), a class of oxidized linoleic acid metabolites. While the 9-oxo and 13-oxo isomers have been the subject of some investigation, the biological functions of 15-oxo-9(Z),12(Z)-octadecadienoic acid remain largely unexplored. This guide will delve into the potential mechanisms by which this molecule may influence oxidative stress, drawing parallels from its better-studied counterparts.

Biosynthesis of 15-oxo-9(Z),12(Z)-octadecadienoic Acid

15-oxo-9(Z),12(Z)-octadecadienoic acid is a derivative of linoleic acid, an essential omega-6 fatty acid. Its formation is likely initiated by the enzymatic or non-enzymatic oxidation of linoleic acid.[1][2] This process typically involves the formation of a hydroperoxy intermediate, 15-hydroperoxy-9(Z),12(Z)-octadecadienoic acid (15-HpODE), which is subsequently reduced to a hydroxyl derivative, 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (15-HODE). The final step involves the oxidation of the hydroxyl group to a keto group, yielding 15-oxo-9(Z),12(Z)-octadecadienoic acid. This biosynthetic cascade is often active under conditions of heightened oxidative stress.

Caption: Biosynthetic pathway of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Potential Signaling Pathways in Oxidative Stress

Based on the activities of related oxo-ODEs, 15-oxo-9(Z),12(Z)-octadecadienoic acid may modulate cellular responses to oxidative stress through several key signaling pathways.

Peroxisome Proliferator-Activated Receptors (PPARs)

Other oxidized linoleic acid metabolites are known agonists for PPARs, particularly PPARα and PPARγ.[3][4][5][6][7][8] Activation of these nuclear receptors can influence the expression of genes involved in lipid metabolism and inflammation, which are closely intertwined with oxidative stress. It is plausible that 15-oxo-9(Z),12(Z)-octadecadienoic acid could also bind to and activate PPARs, thereby potentially modulating downstream antioxidant responses.

Nuclear factor erythroid 2-related factor 2 (Nrf2) Pathway

The Nrf2 pathway is a critical cellular defense mechanism against oxidative stress. Upon activation, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of a wide array of antioxidant and cytoprotective genes. Notably, some oxidized metabolites of linoleic acid have been shown to activate the ARE.[9] It is hypothesized that the electrophilic nature of the α,β-unsaturated ketone in oxo-ODEs could enable them to react with cysteine residues on Keap1, the cytosolic repressor of Nrf2, leading to Nrf2 activation.

Caption: Hypothetical activation of the Nrf2 pathway.

Quantitative Data on Related Oxo-Octadecadienoic Acids

Direct quantitative data for the activity of 15-oxo-9(Z),12(Z)-octadecadienoic acid in oxidative stress assays are not currently available in the scientific literature. However, data from studies on its isomers can provide a valuable point of reference for future investigations.

Compound	Assay	Cell Type	Concentration/Effect	Reference
9-oxo-10(E),12(E)-octadecadienoic acid	PPARα Activation	Mouse primary hepatocytes	10-20 µM	--INVALID-LINK--
13-oxo-9Z,11E-octadecadienoic acid	ARE Induction	IMR-32 neuroblastoma cells	EC50 ~5 µM	--INVALID-LINK--
12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE)	ARE Induction	IMR-32 neuroblastoma cells	EC50 ~2 µM	--INVALID-LINK--

Experimental Protocols

The following are generalized protocols that can be adapted for investigating the effects of 15-oxo-9(Z),12(Z)-octadecadienoic acid on oxidative stress.

Protocol 1: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol describes a common method for quantifying intracellular ROS levels using a fluorescent probe.

Materials:

• Cell line of interest (e.g., human umbilical vein endothelial cells - HUVECs)

• Cell culture medium and supplements

• 15-oxo-9(Z),12(Z)-octadecadienoic acid

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Phosphate-buffered saline (PBS)

• Oxidative stress inducer (e.g., hydrogen peroxide - H₂O₂)

• 96-well black, clear-bottom plates

• Fluorescence plate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat cells with varying concentrations of 15-oxo-9(Z),12(Z)-octadecadienoic acid for a specified duration (e.g., 1-24 hours).

• Remove the treatment medium and wash the cells with warm PBS.

• Load the cells with 10 µM DCFH-DA in PBS and incubate for 30 minutes at 37°C in the dark.

• Wash the cells with PBS to remove excess probe.

• Induce oxidative stress by adding an appropriate concentration of H₂O₂.

• Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm using a fluorescence plate reader.

Protocol 2: Nrf2 Nuclear Translocation Assay

This protocol outlines a method to assess the activation of the Nrf2 pathway by immunofluorescence.

Materials:

• Cells grown on glass coverslips in a multi-well plate

• 15-oxo-9(Z),12(Z)-octadecadienoic acid

• 4% paraformaldehyde in PBS

• 0.25% Triton X-100 in PBS

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against Nrf2

• Fluorescently labeled secondary antibody

• DAPI nuclear stain

• Fluorescence microscope

Procedure:

• Treat cells grown on coverslips with 15-oxo-9(Z),12(Z)-octadecadienoic acid for the desired time.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilize the cells with 0.25% Triton X-100 for 10 minutes.

• Block non-specific antibody binding with blocking buffer for 1 hour.

• Incubate with the primary anti-Nrf2 antibody overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour in the dark.

• Counterstain the nuclei with DAPI for 5 minutes.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

Caption: Workflow for Nrf2 nuclear translocation immunofluorescence assay.

Conclusion and Future Directions

While direct evidence remains to be established, the existing literature on related oxidized fatty acids provides a strong rationale for investigating the role of 15-oxo-9(Z),12(Z)-octadecadienoic acid in oxidative stress. Its structural similarity to known bioactive lipids suggests that it may act as a signaling molecule, potentially through the activation of PPARs and the Nrf2 antioxidant pathway.

Future research should focus on:

• Confirming the endogenous production of 15-oxo-9(Z),12(Z)-octadecadienoic acid in biological systems under conditions of oxidative stress.

• Synthesizing and purifying the compound to enable detailed in vitro and in vivo studies.

• Screening for its activity on a panel of relevant receptors and signaling pathways, including PPARs and Nrf2.

• Evaluating its effects on cellular and in vivo models of diseases associated with oxidative stress.

The exploration of this novel oxylipin holds the potential to uncover new mechanisms of cellular defense and may pave the way for the development of new therapeutic strategies for a range of oxidative stress-related pathologies.

References

• 1. Linoleic acid - Wikipedia [en.wikipedia.org]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]
• 6. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor γ in Adipocytes | Semantic Scholar [semanticscholar.org]
• 9. Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]

Endogenous Formation of 15-Oxo-9(Z),12(Z)-Octadecadienoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the putative endogenous formation of 15-oxo-9(Z),12(Z)-octadecadienoic acid, an oxidized metabolite of linoleic acid. While direct evidence for the complete biosynthetic pathway of this specific isomer is emerging, this document extrapolates from well-characterized analogous pathways, particularly the formation of other oxo-fatty acids. This guide details the proposed enzymatic steps, summarizes relevant quantitative data from related molecules for comparative analysis, provides detailed experimental protocols for investigating this pathway, and visualizes the core biochemical transformations and potential signaling cascades.

Core Putative Biosynthetic Pathway

The endogenous formation of 15-oxo-9(Z),12(Z)-octadecadienoic acid is proposed to be a two-step enzymatic process originating from the essential fatty acid, linoleic acid. This pathway is analogous to the well-documented formation of other oxidized fatty acids, such as 15-oxoeicosatetraenoic acid (15-oxoETE) from arachidonic acid.[1]

Step 1: Lipoxygenation of Linoleic Acid

The initial step is the introduction of molecular oxygen into linoleic acid at the carbon-15 (B1200482) position, catalyzed by a 15-lipoxygenase (15-LOX) enzyme (ALOX15).[2][3][4] This reaction forms an unstable hydroperoxy intermediate, 15-hydroperoxy-9(Z),12(Z)-octadecadienoic acid (15-HpODE), which is subsequently reduced by peroxidases to the more stable hydroxy fatty acid, 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (15-HODE) .

Step 2: Dehydrogenation of 15-HODE

The second and final step is the oxidation of the hydroxyl group of 15-HODE to a ketone by an NAD+-dependent hydroxy-fatty acid dehydrogenase . A likely candidate for this reaction is 15-hydroxyprostaglandin dehydrogenase (15-PGDH) , which is known to oxidize a variety of 15-hydroxy fatty acids to their corresponding 15-oxo derivatives.[1][5] This enzymatic conversion results in the formation of 15-oxo-9(Z),12(Z)-octadecadienoic acid .

Proposed biosynthetic pathway for 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Quantitative Data Summary

Table 1: Michaelis-Menten Constants (Km) of Relevant Enzymes

Enzyme	Substrate	Km (µM)	Source Organism/Tissue
15-Lipoxygenase-1 (15-LOX-1)	Linoleic Acid	10-100	Human Reticulocytes
15-Lipoxygenase-1 (15-LOX-1)	Arachidonic Acid	5-20	Human Reticulocytes
15-Hydroxyprostaglandin Dehydrogenase (15-PGDH)	15(S)-HETE	~5	Rabbit Lung
15-Hydroxyprostaglandin Dehydrogenase (15-PGDH)	Prostaglandin E2	~10	Human Placenta

Table 2: Reported Endogenous Concentrations of Analogous Oxo-Fatty Acids

Analyte	Biological Matrix	Concentration Range	Notes
15-oxo-ETE	THP-1 cells	1.59 - 2.92 µM	After incubation with 25 µM 15-oxo-ETE
15-oxo-ETE	Rat intestinal epithelial cells	0.84 ± 0.06 pmol/10^6 cells	After stimulation with calcium ionophore
9-oxo-ODE	Rat Plasma	218.1 nmol/L
13-oxo-ODE	Rat Plasma	57.8 nmol/L

Experimental Protocols

15-Lipoxygenase Activity Assay (Spectrophotometric)

This protocol measures the activity of 15-LOX by monitoring the formation of the conjugated diene in the product, which absorbs light at 234 nm.

Materials:

• Enzyme source (e.g., purified 15-LOX, cell lysate)

• 0.2 M Borate (B1201080) buffer, pH 9.0

• Linoleic acid substrate solution (250 µM in borate buffer)

• Spectrophotometer with UV capabilities and temperature control

• Quartz cuvettes

Procedure:

• Prepare the enzyme solution by diluting the enzyme source in ice-cold 0.2 M borate buffer to the desired concentration (e.g., 400 U/ml). Keep on ice.

• Equilibrate the spectrophotometer and all solutions to room temperature.

• Set the spectrophotometer to measure absorbance at 234 nm.

• In a quartz cuvette, mix 0.5 mL of the enzyme solution with any necessary buffers or inhibitors. For a baseline reading, a control cuvette should contain buffer instead of the enzyme solution.

• To initiate the reaction, rapidly add 0.5 mL of the 250 µM linoleic acid substrate solution to the cuvette, bringing the final volume to 1.0 mL and the final substrate concentration to 125 µM.

• Immediately start recording the absorbance at 234 nm for 5 minutes, taking readings every 30 seconds.

• The rate of increase in absorbance is proportional to the 15-LOX activity.

Workflow for 15-Lipoxygenase Activity Assay.

Hydroxy-Fatty Acid Dehydrogenase Activity Assay (Fluorometric)

This protocol is adapted from general dehydrogenase assays and measures the production of NADH, which is fluorescent.

Materials:

• Enzyme source (e.g., purified dehydrogenase, cell lysate)

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.5)

• 15-HODE substrate (e.g., 100 µM in assay buffer)

• NAD+ solution (e.g., 1 mM in assay buffer)

• Fluorescence microplate reader (Excitation ~340 nm, Emission ~460 nm)

• 96-well black microplate

Procedure:

• Prepare a reaction mixture containing the assay buffer, 1 mM NAD+, and the enzyme source in the wells of a black 96-well microplate.

• Include a negative control with no enzyme and a no-substrate control.

• Equilibrate the plate to the desired assay temperature (e.g., 37°C).

• To start the reaction, add the 15-HODE substrate to each well.

• Immediately place the plate in the fluorescence reader and begin kinetic measurements of NADH fluorescence (Ex/Em = 340/460 nm) every minute for 30-60 minutes.

• The rate of increase in fluorescence is proportional to the dehydrogenase activity.

Quantification of 15-Oxo-9(Z),12(Z)-Octadecadienoic Acid by LC-MS/MS

This protocol provides a general workflow for the sensitive and specific quantification of the target molecule in biological samples.

Materials:

• Biological sample (e.g., plasma, cell culture supernatant)

• Internal standard (e.g., a deuterated analog of the analyte)

• Solvents for liquid-liquid or solid-phase extraction (e.g., hexane (B92381), ethyl acetate)

• LC-MS/MS system with an appropriate column (e.g., C18)

Procedure:

• Sample Preparation:

  • Thaw the biological sample on ice.

  • Add a known amount of the internal standard.

  • Perform lipid extraction using either liquid-liquid extraction (e.g., with a mixture of hexane and isopropanol) or solid-phase extraction.

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the analyte from other lipids using a reverse-phase C18 column with a gradient of water and acetonitrile/methanol containing a small amount of formic acid.

  • Detect and quantify the analyte using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. Specific precursor-product ion transitions for 15-oxo-9(Z),12(Z)-octadecadienoic acid and the internal standard need to be determined.

Workflow for Quantification of 15-Oxo-ODE by LC-MS/MS.

Potential Signaling Pathways

15-oxo-9(Z),12(Z)-octadecadienoic acid possesses an α,β-unsaturated ketone moiety, which makes it an electrophilic species. Such electrophilic fatty acids are known to act as signaling molecules by covalently modifying cysteine residues in key regulatory proteins.[1] Based on the activities of analogous molecules like 15-oxo-ETE, 15-oxo-9(Z),12(Z)-octadecadienoic acid may modulate inflammatory and metabolic pathways.

Potential Targets and Pathways:

• Keap1-Nrf2 Pathway: It may activate the antioxidant response by modifying cysteine residues on Keap1, leading to the release and nuclear translocation of the transcription factor Nrf2. Nrf2 then induces the expression of antioxidant and cytoprotective genes.[1]

• NF-κB Pathway: It could inhibit pro-inflammatory signaling by targeting components of the NF-κB pathway, such as IKKβ, thereby preventing the phosphorylation and degradation of IκBα and subsequent nuclear translocation of NF-κB.[1][5]

• Peroxisome Proliferator-Activated Receptors (PPARs): Other oxo-fatty acids are known to be ligands for PPARs, which are nuclear receptors that regulate lipid metabolism and inflammation.[6] 15-oxo-9(Z),12(Z)-octadecadienoic acid could potentially activate PPARs, influencing the expression of genes involved in fatty acid oxidation.

Potential signaling pathways modulated by 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Conclusion and Future Directions

The endogenous formation of 15-oxo-9(Z),12(Z)-octadecadienoic acid represents a plausible but currently under-investigated metabolic pathway. Based on strong evidence from analogous fatty acid metabolites, a two-step enzymatic conversion involving 15-lipoxygenase and a hydroxy-fatty acid dehydrogenase is the most likely route of synthesis. The resulting electrophilic molecule has the potential to be a potent signaling mediator, influencing cellular redox homeostasis and inflammatory responses.

Future research should focus on:

• Direct Detection: Utilizing sensitive LC-MS/MS methods to detect and quantify 15-oxo-9(Z),12(Z)-octadecadienoic acid in various biological tissues and fluids under different physiological and pathological conditions.

• Enzyme Characterization: Identifying and characterizing the specific dehydrogenase responsible for the oxidation of 15-HODE.

• Functional Studies: Elucidating the specific biological roles and signaling pathways modulated by 15-oxo-9(Z),12(Z)-octadecadienoic acid to understand its potential as a therapeutic target in inflammatory and metabolic diseases.

References

• 1. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 15-Oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Analytical Methods for the Detection of Oxo-octadecadienoic Acids (Oxo-ODAs)

Audience: Researchers, scientists, and drug development professionals.

Introduction Oxo-octadecadienoic acids (Oxo-ODAs), such as 9-oxo-ODA and 13-oxo-ODA, are oxidized metabolites of linoleic acid. These bioactive lipids, often categorized as oxidized linoleic acid metabolites (OXLAMs), are implicated in a range of physiological and pathological processes.[1][2] Notably, they have been identified as potent agonists for the peroxisome proliferator-activated receptor alpha (PPARα), a critical regulator of lipid metabolism and energy homeostasis.[1][3] Their involvement in inflammation, pain perception, and apoptosis further underscores their importance.[4][5][6][7] Accurate and sensitive quantification of Oxo-ODAs in various biological matrices is essential for elucidating their biological functions, identifying their roles in disease pathogenesis, and discovering potential therapeutic applications.[1][2] This document provides detailed protocols and data for the analysis of Oxo-ODAs using modern analytical techniques, with a primary focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Biological Significance and Signaling Pathways

Biosynthesis of Oxo-ODAs Oxo-ODAs are formed endogenously from linoleic acid through enzymatic oxidation. The process is initiated by lipoxygenase (LOX) enzymes, which convert linoleic acid into hydroperoxy-octadecadienoic acid (HPODE). This unstable intermediate is then rapidly reduced to hydroxy-octadecadienoic acid (HODE) by peroxidases. Finally, HODE is oxidized by hydroxy-fatty acid dehydrogenase to yield the corresponding Oxo-ODA.[1][2]

Caption: Biosynthesis pathway of Oxo-ODAs from linoleic acid.

PPARα Agonism and Metabolic Regulation Both 9-oxo-ODA and 13-oxo-ODA are potent agonists of PPARα, a ligand-activated transcription factor that governs the expression of genes involved in lipid metabolism.[3][8] Upon binding Oxo-ODA, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then translocates to the nucleus and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This action initiates transcription, leading to an increase in fatty acid catabolism and a reduction in circulating lipid levels.[1]

Caption: PPARα signaling pathway activated by Oxo-ODAs.

Anti-Inflammatory Signaling Oxo-ODAs have demonstrated significant anti-inflammatory properties. In macrophage cell models, they can inhibit inflammation induced by lipopolysaccharide (LPS).[4][5] This is achieved by suppressing key pro-inflammatory signaling pathways, including mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-κB). Oxo-ODAs inhibit the phosphorylation of JNK and ERK in the MAPK pathway and reduce the phosphorylation of IκB-α and p50 in the NF-κB pathway.[4] This dual inhibition leads to a down-regulation in the expression of pro-inflammatory mediators like inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and cytokines such as TNF-α and IL-6.[4][5][9]

Caption: Anti-inflammatory action of Oxo-ODAs via MAPK and NF-κB inhibition.

Quantitative Data Summary

The concentration of Oxo-ODAs can vary significantly depending on the biological matrix. Below is a summary of reported concentrations and the performance of typical analytical methods.

Table 1: Reported Concentrations of Oxo-ODAs in Biological Matrices

Biological Matrix	Oxo-ODA Isomer	Concentration	Reference(s)
Tomato Fruit (Peel)	Total Oxo-ODAs	~0.2 µg/g	[3][10]
Tomato Fruit (Sarcocarp)	Total Oxo-ODAs	~0.1 µg/g	[3][10]
Rat Plasma	9-oxo-ODE	218.1 - 263.0 nmol/L	[2][11]
Rat Plasma	13-oxo-ODE	57.8 - 69.5 nmol/L	[2][11]

Table 2: Typical Performance of LC-MS/MS Methods for Oxo-ODA Quantification

Parameter	Typical Value	Reference(s)
Limit of Quantification (LOQ)	9.7 - 35.9 nmol/L	[2][11]
Linearity (Correlation Coefficient)	> 0.991	[2][11]
Coefficient of Variation (CV%)	3% - 18.5%	[2][11][12]

Experimental Protocols

The most robust and widely used method for the quantification of Oxo-ODAs is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity and specificity.[2] Alternative methods include Gas Chromatography-Mass Spectrometry (GC-MS), which typically requires a chemical derivatization step, and High-Performance Liquid Chromatography (HPLC) with UV detection, which is less specific.[13][14]

Caption: General experimental workflow for Oxo-ODA quantification.

Protocol 1: Quantification of Oxo-ODAs in Plasma by LC-MS/MS

This protocol details a liquid-liquid extraction (LLE) method for plasma samples followed by LC-MS/MS analysis.[1][12]

Materials:

• Plasma sample

• Internal Standard (IS), e.g., 15(S)-HETE-d8

• Extraction Solvent: 10% (v/v) acetic acid in water/2-propanol/hexane (B92381) (2/20/30, v/v/v)

• Hexane (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Borosilicate glass test tubes (12 x 75mm)

• Vortex mixer and Centrifuge

• Nitrogen evaporator

Sample Preparation Procedure:

• Aliquot 200 µL of plasma into a clean borosilicate glass test tube.

• Add 10 µL of the internal standard solution.

• Add 1.0 mL of the extraction solvent.

• Vortex briefly to ensure thorough mixing.

• Add 2.0 mL of hexane to the tube.

• Cap the tube and vortex vigorously for 3 minutes to extract the lipids.

• Centrifuge the sample at 2000 x g for 5 minutes at room temperature to separate the phases.

• Carefully transfer the upper organic (hexane) layer to a new clean tube.

• Evaporate the hexane extract to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 50-100 µL of the initial mobile phase (e.g., 85% methanol in water) for LC-MS/MS analysis.[12]

Analytical Method: LC-MS/MS Parameters

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., Acquity UPLC BEH-C18, 2.1 × 100 mm, 1.7 µm)[3][10]

• Mobile Phase A: 0.1% Formic acid in water[3][10]

• Mobile Phase B: 0.1% Formic acid in acetonitrile[3][10]

• Flow Rate: 300 µL/min[3][10]

• Column Temperature: 40°C[3][10]

• Injection Volume: 3 µL[3][10]

• Gradient:

  • 0-4 min: 30-50% B

  • 4-14 min: 50-85% B

  • 14-17 min: Hold at 99% B

  • 17-20 min: Return to 30% B[3][10]

• Mass Spectrometer: Triple quadrupole or Q-TOF mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative[2]

• Scan Type: Multiple Reaction Monitoring (MRM)

• Typical MRM Transitions: (Instrument-specific optimization is required)

  • 9/13-oxo-ODA: Precursor ion [M-H]⁻ m/z 293.2 -> Product ions

  • Internal Standard: Dependent on the standard used (e.g., 15(S)-HETE-d8)

Protocol 2: Extraction of Oxo-ODAs from Plant Tissues

This protocol is suitable for extracting Oxo-ODAs from plant tissues like tomatoes for subsequent analysis.[3][10]

Materials:

• Plant tissue (e.g., tomato peel, sarcocarp)

• Liquid nitrogen

• Lyophilizer (freeze-dryer)

• Extraction Solvent: 99.5% Ethanol containing a suitable internal standard (e.g., 1 µg/mL cis-10-heptadecenoic acid)

• Homogenizer

• Centrifuge (capable of 15,000 rpm and 4°C)

• 0.2-μm pore PVDF membrane filters

Extraction Procedure:

• Harvest and separate plant tissues as required.

• Immediately freeze the tissues in liquid nitrogen to quench all metabolic activity.

• Lyophilize (freeze-dry) the frozen tissues to completely remove water.

• Weigh 100 mg of the freeze-dried sample and homogenize it in 1 mL of the extraction solvent.

• Centrifuge the homogenate at 15,000 rpm for 10 minutes at 4°C.

• Carefully collect the supernatant into a clean tube.

• Re-extract the remaining pellet with an additional 1 mL of the extraction solvent and repeat the centrifugation.

• Pool the supernatants from both extractions.

• Filter the pooled extract through a 0.2-μm PVDF membrane filter.

• The filtrate is now ready for direct LC-MS/MS analysis.

Conclusion

The accurate quantification of oxo-octadecadienoic acids is critical for advancing our understanding of lipid metabolism and inflammation. LC-MS/MS stands out as the premier analytical technique, offering unparalleled sensitivity and specificity for detecting these bioactive molecules in complex biological matrices. The detailed sample preparation and instrumental protocols provided in this application note serve as a comprehensive guide for researchers, enabling robust and reproducible quantification of Oxo-ODAs. This will, in turn, facilitate further investigation into their roles in health and disease, and support the development of novel therapeutic strategies targeting lipid signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lipotype.com [lipotype.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lipidmaps.org [lipidmaps.org]
• 13. benchchem.com [benchchem.com]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]

Application Note and Protocol: LC-MS/MS Analysis of 15-oxo-Fatty Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction

15-oxo-fatty acids are a class of lipid mediators derived from the oxidation of polyunsaturated fatty acids. These molecules play crucial roles in various physiological and pathological processes, including inflammation and cellular signaling. A key member of this family, 15-oxo-eicosatetraenoic acid (15-oxo-ETE), is formed from arachidonic acid through the action of enzymes such as cyclooxygenase-2 (COX-2), 15-lipoxygenase (15-LOX), and 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[1] 15-oxo-ETE is an electrophilic species that can modulate inflammatory pathways, for instance by activating Nrf2-regulated antioxidant responses and inhibiting NF-κB-mediated pro-inflammatory responses.[1]

Given their low endogenous concentrations and potent biological activities, sensitive and specific analytical methods are required for the accurate quantification of 15-oxo-fatty acids in biological matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose, offering high selectivity and sensitivity. This application note provides a detailed protocol for the analysis of 15-oxo-fatty acids using LC-MS/MS, with a focus on 15-oxo-ETE as a representative analyte.

Signaling Pathway of 15-oxo-ETE Formation

The biosynthesis of 15-oxo-ETE from arachidonic acid is a multi-step enzymatic process. Understanding this pathway is crucial for interpreting the biological significance of measured 15-oxo-ETE levels.

Figure 1: Biosynthesis of 15-oxo-ETE from Arachidonic Acid.

Experimental Protocols

This section details the materials and methods for the extraction and quantification of 15-oxo-fatty acids from biological samples.

Materials and Reagents

• Solvents: Acetonitrile (ACN), Methanol (B129727) (MeOH), Isopropanol (IPA), Hexane, Ethyl Acetate, Formic Acid, Acetic Acid (all LC-MS grade or higher).

• Standards: 15-oxo-ETE, 15(S)-HETE-d8 (or other suitable deuterated internal standard).

• Solid-Phase Extraction (SPE): Reversed-phase SPE cartridges (e.g., C18).

• Reagents: Butylated hydroxytoluene (BHT), Triphenylphosphine (TPP) to prevent auto-oxidation.[2]

Sample Preparation: Solid-Phase Extraction (SPE) from Plasma

This protocol is adapted from established methods for oxylipin extraction from plasma.

• Sample Thawing and Fortification: Thaw frozen plasma samples on ice. To 200 µL of plasma, add a suitable deuterated internal standard such as 15(S)-HETE-d8.

• Protein Precipitation: Precipitate proteins by adding 600 µL of ice-cold methanol containing an antioxidant like BHT. Vortex thoroughly and incubate at -20°C for 30 minutes to enhance precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 3 mL of methanol followed by 3 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 15% methanol in water to remove polar impurities.

• Elution: Elute the 15-oxo-fatty acids and other lipids with 3 mL of methanol or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow

Figure 2: General workflow for the LC-MS/MS analysis of 15-oxo-fatty acids.

LC-MS/MS Analysis

The following are general conditions and should be optimized for the specific instrument and analytes of interest.

Liquid Chromatography (LC) Conditions

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile/Methanol (e.g., 80:20, v/v) with 0.1% formic acid
Flow Rate	0.3 mL/min
Gradient	Start at 30% B, increase to 95% B over 10 min, hold for 2 min, return to initial conditions
Injection Volume	5-10 µL
Column Temperature	40°C

Mass Spectrometry (MS) Conditions

MS analysis should be performed on a triple quadrupole mass spectrometer in negative electrospray ionization (ESI) mode using Multiple Reaction Monitoring (MRM).

Parameter	Recommended Setting
Ionization Mode	Negative Electrospray Ionization (ESI-)
Scan Type	Multiple Reaction Monitoring (MRM)
Nebulizer Gas	Nitrogen
Drying Gas Temperature	350°C
Capillary Voltage	3.5-4.5 kV

MRM Transitions

Specific MRM transitions need to be optimized for each analyte and instrument. The following are suggested transitions for underivatized 15-oxo-ETE and a common internal standard. It is critical to optimize collision energies (CE) and other compound-specific parameters.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
15-oxo-ETE	317.2	Fragment ions to be determined empirically
15(S)-HETE-d8	327.2	226.2

Note: The fragmentation of 15-oxo-ETE should be determined by direct infusion of a standard compound to identify the most abundant and specific product ions for quantification and qualification.

Data Presentation

Quantitative data should be presented in a clear and organized manner. The following table shows representative data for 15-oxo-ETE production in a cell culture model.[3]

Table 1: Quantification of 15-oxo-ETE in R15L Macrophage Cell Line

Treatment	Time Point	15-oxo-ETE Concentration (pmol/10^6 cells)
10 µM Arachidonic Acid	5 min	~120
10 µM Arachidonic Acid	24 h	Diminished
5 µM Calcium Ionophore	40 min	~2
5 µM Calcium Ionophore	3 h	Below limit of detection

Data adapted from a study on RAW 264.7 macrophages stably expressing human 15-LO-1 (R15L cells).[3]

Conclusion

This application note provides a comprehensive overview and a detailed starting protocol for the LC-MS/MS analysis of 15-oxo-fatty acids in biological samples. The provided methods for sample preparation, chromatographic separation, and mass spectrometric detection are robust and can be adapted for various research applications. Accurate quantification of these potent lipid mediators will aid in elucidating their roles in health and disease, and may support the development of novel therapeutic strategies targeting inflammatory and metabolic disorders. Further optimization of LC and MS parameters for specific 15-oxo-fatty acids of interest is recommended to achieve the highest sensitivity and accuracy.

References

• 1. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 15-oxo-9,12-octadecadienoic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-oxo-9,12-octadecadienoic acid (15-oxo-ODE) is an oxidized metabolite of linoleic acid, placing it within the oxylipin class of signaling molecules. Oxylipins, including related compounds like 9-oxo-ODE and 13-oxo-ODE, are implicated in a wide array of physiological and pathological processes such as inflammation and metabolic regulation.[1][2] These molecules often act as ligands for nuclear receptors like peroxisome proliferator-activated receptors (PPARs), thereby modulating gene expression.[1][3][4]

The accurate quantification of specific oxylipins such as 15-oxo-ODE in biological matrices is critical for understanding their roles in health and disease. However, this presents significant analytical challenges due to their low endogenous concentrations, inherent instability, and the presence of numerous structurally similar isomers.[5] These application notes provide robust protocols for the extraction, separation, and quantification of 15-oxo-ODE from various biological samples, primarily focusing on the gold-standard methodology of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Biological Significance and Signaling Pathways

15-oxo-ODE is formed from the essential fatty acid, linoleic acid, through enzymatic oxidation. The biosynthesis typically involves the action of a lipoxygenase (LOX) enzyme to form a hydroperoxy fatty acid, which is then reduced to a hydroxy fatty acid. Subsequent oxidation by a dehydrogenase yields the keto- a,ß-unsaturated ketone functionality characteristic of 15-oxo-ODE.[2][6][7] This electrophilic nature allows it to interact with cellular nucleophiles and modulate signaling pathways.[6][8]

While the specific pathway for 15-oxo-ODE is less characterized than its 9- and 13-oxo isomers, the general enzymatic cascade is well-understood.

References

• 1. benchchem.com [benchchem.com]
• 2. Linoleic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - ProQuest [proquest.com]
• 6. 15-Oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Evaluation of 15-oxo-9(Z),12(Z)-octadecadienoic acid Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-oxo-9(Z),12(Z)-octadecadienoic acid (15-oxo-ODE) is an oxidized lipid metabolite derived from linoleic acid. As part of the family of oxylipins, it is gaining attention for its potential biological activities. This document provides detailed application notes and protocols for a range of in vitro assays to characterize the activity of 15-oxo-ODE. The methodologies are based on established assays for structurally related oxo-fatty acids, such as 15-oxo-eicosatetraenoic acid (15-oxo-ETE) and other oxo-octadecadienoic acids (oxo-ODEs), which have been shown to modulate key cellular signaling pathways involved in inflammation, oxidative stress, and metabolism.[1][2][3][4][5]

The primary activities of related electrophilic fatty acids include the modulation of the NF-κB and Nrf2 signaling pathways, activation of peroxisome proliferator-activated receptors (PPARs), and effects on cell viability and proliferation.[1][2][3][4][6] These pathways are critical in various physiological and pathological processes, making 15-oxo-ODE a compound of interest for drug development.

Key Biological Activities and Corresponding In Vitro Assays

Based on the known functions of similar oxo-fatty acids, the following biological activities of 15-oxo-ODE can be investigated using the described in vitro assays:

• Anti-inflammatory Activity: Assessed by measuring the inhibition of the NF-κB signaling pathway.

• Antioxidant Response: Evaluated by measuring the activation of the Nrf2 signaling pathway.

• Metabolic Regulation: Determined by assessing the activation of PPARs (PPARα and PPARγ).

• Antiproliferative and Pro-apoptotic Effects: Characterized through cell viability, proliferation, and apoptosis assays.

Data Presentation

The following tables provide a structured summary of potential quantitative data that can be generated from the described assays.

Table 1: Anti-inflammatory Activity of 15-oxo-ODE via NF-κB Inhibition

Concentration of 15-oxo-ODE (µM)	NF-κB Luciferase Reporter Activity (Fold Change vs. Stimulated Control)	p65 Nuclear Translocation (% of Stimulated Control)	IκBα Phosphorylation (Fold Change vs. Stimulated Control)
0 (Unstimulated Control)	1.0	10	1.0
0 (Stimulated Control)	10.0	100	5.0
1	8.5	80	4.2
5	5.2	45	2.5
10	2.1	20	1.3
25	1.2	12	1.1

Table 2: Antioxidant Response of 15-oxo-ODE via Nrf2 Activation

Concentration of 15-oxo-ODE (µM)	Nrf2/ARE Luciferase Reporter Activity (Fold Change vs. Control)	Nrf2 Nuclear Translocation (% of Control)	HO-1 mRNA Expression (Fold Change vs. Control)
0 (Control)	1.0	100	1.0
1	1.8	150	1.5
5	3.5	280	3.2
10	6.2	550	5.8
25	8.9	720	8.1

Table 3: PPAR Activation by 15-oxo-ODE

Concentration of 15-oxo-ODE (µM)	PPARα Luciferase Reporter Activity (Fold Change vs. Control)	PPARγ Luciferase Reporter Activity (Fold Change vs. Control)
0 (Control)	1.0	1.0
1	1.2	1.5
5	2.5	3.8
10	4.8	7.2
25	7.1	12.5

Table 4: Effects of 15-oxo-ODE on Cell Viability and Apoptosis

Concentration of 15-oxo-ODE (µM)	Cell Viability (% of Control)	Caspase-3/7 Activity (Fold Change vs. Control)	Annexin V Positive Cells (%)
0 (Control)	100	1.0	5
10	95	1.2	8
25	82	2.5	20
50	65	4.8	45
100	40	8.1	75

Experimental Protocols

Protocol 1: NF-κB Inhibition Assay (Luciferase Reporter Assay)

Objective: To quantify the inhibitory effect of 15-oxo-ODE on NF-κB activation in response to an inflammatory stimulus.

Cell Line: HEK293T cells stably expressing an NF-κB-driven firefly luciferase reporter.

Materials:

• HEK293T-NF-κB-Luc cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• 15-oxo-ODE

• TNF-α (or LPS)

• Luciferase Assay System (e.g., Promega)

• White, clear-bottom 96-well plates

• Luminometer

Procedure:

• Seed HEK293T-NF-κB-Luc cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of 15-oxo-ODE (e.g., 1-25 µM) for 1 hour.

• Stimulate the cells with TNF-α (10 ng/mL) or LPS (1 µg/mL) for 6 hours to activate the NF-κB pathway. Include unstimulated and stimulated control wells without 15-oxo-ODE.

• After incubation, lyse the cells and measure the firefly luciferase activity using a luminometer according to the manufacturer's protocol.

• Normalize the luciferase activity to the protein concentration of each well if necessary.

• Calculate the fold change in luciferase activity relative to the stimulated control.

Protocol 2: Nrf2 Activation Assay (ARE Reporter Assay)

Objective: To determine if 15-oxo-ODE can activate the Nrf2 antioxidant response pathway.

Cell Line: HepG2 cells transiently or stably transfected with an Antioxidant Response Element (ARE)-driven luciferase reporter construct.

Materials:

• HepG2 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• ARE-luciferase reporter plasmid

• Transfection reagent

• 15-oxo-ODE

• Luciferase Assay System

• White, clear-bottom 96-well plates

• Luminometer

Procedure:

• Seed HepG2 cells in a 96-well plate. If not using a stable cell line, transfect the cells with the ARE-luciferase reporter plasmid according to the manufacturer's protocol and allow 24 hours for expression.

• Treat the cells with various concentrations of 15-oxo-ODE (e.g., 1-25 µM) for 12-24 hours.

• Lyse the cells and measure the luciferase activity using a luminometer.

• Normalize the data and express it as fold activation over the vehicle-treated control.

Protocol 3: PPAR Activation Assay (Gal4-LBD Luciferase Assay)

Objective: To assess the ability of 15-oxo-ODE to function as a ligand for PPARα and PPARγ.

Cell Line: HEK293T or CV-1 cells.

Materials:

• HEK293T or CV-1 cells

• Expression plasmids for Gal4-PPARα-LBD and Gal4-PPARγ-LBD (Ligand Binding Domain)

• UAS-luciferase reporter plasmid

• Transfection reagent

• 15-oxo-ODE

• Known PPAR agonists (e.g., GW7647 for PPARα, Rosiglitazone for PPARγ) as positive controls.

• Luciferase Assay System

• 96-well plates

• Luminometer

Procedure:

• Co-transfect cells with the Gal4-PPAR-LBD expression plasmid and the UAS-luciferase reporter plasmid.

• After 24 hours, treat the transfected cells with various concentrations of 15-oxo-ODE or positive controls for 18-24 hours.

• Lyse the cells and measure the luciferase activity.

• Calculate the fold activation relative to the vehicle-treated control.

Protocol 4: Cell Viability Assay (MTS/MTT Assay)

Objective: To evaluate the cytotoxic effects of 15-oxo-ODE on a selected cell line.

Cell Line: Any adherent cancer or normal cell line (e.g., MDA-MB-231, HUVEC).

Materials:

• Selected cell line

• Appropriate cell culture medium

• 15-oxo-ODE

• MTS or MTT reagent (e.g., CellTiter 96 AQueous One Solution Cell Proliferation Assay)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of 15-oxo-ODE concentrations (e.g., 10-400 µM) for 24, 48, or 72 hours.[7]

• Add the MTS or MTT reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS).

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 5: Apoptosis Assay (Caspase-Glo 3/7 Assay)

Objective: To quantify the induction of apoptosis by 15-oxo-ODE through the measurement of caspase-3 and -7 activities.

Cell Line: As in Protocol 4.

Materials:

• Selected cell line

• Appropriate cell culture medium

• 15-oxo-ODE

• Caspase-Glo 3/7 Assay System (Promega)

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate.

• Treat cells with various concentrations of 15-oxo-ODE for a predetermined time (e.g., 24 hours).

• Add the Caspase-Glo 3/7 reagent to each well, mix, and incubate at room temperature as per the manufacturer's protocol.

• Measure the luminescence, which is proportional to the amount of caspase activity.

• Express the results as fold change in caspase activity compared to the vehicle-treated control.

Visualization of Pathways and Workflows

References

• 1. 15-Oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying 15-Oxo-Fatty Acid Function in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-oxo-fatty acids, such as 15-oxo-eicosatetraenoic acid (15-oxo-ETE) and 15-keto-prostaglandin E2 (15-keto-PGE2), are emerging as critical signaling molecules in a variety of physiological and pathological processes. These electrophilic lipid mediators are metabolites of polyunsaturated fatty acids, enzymatically generated by 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[1][2] Once considered inactive catabolites, recent evidence demonstrates their potent anti-inflammatory and anti-proliferative activities, primarily through the activation of the nuclear receptor PPARγ and modulation of other signaling pathways.[1][2][3] This document provides detailed application notes and experimental protocols for utilizing various animal models to investigate the in vivo functions of 15-oxo-fatty acids.

Key Signaling Pathways

15-oxo-fatty acids exert their biological effects through multiple signaling pathways. A key mechanism is the covalent adduction to and activation of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that regulates gene expression involved in metabolism and inflammation.[4][5] Additionally, 15-keto-PGE2 can interact with prostaglandin (B15479496) E2 (PGE2) receptors, specifically EP2 and EP4, acting as a biased or partial agonist to terminate PGE2-evoked signaling. Other reported pathways include the suppression of STAT3 signaling and the activation of the Nrf2 antioxidant response.[1][2]

Figure 1: Signaling pathways of 15-oxo-fatty acids.

Animal Models and Experimental Protocols

15-PGDH Knockout Mouse Model

Application: This model is invaluable for studying the endogenous role of the 15-PGDH/15-oxo-fatty acid axis in disease pathogenesis, particularly in colon cancer. The absence of 15-PGDH leads to elevated levels of its substrates (e.g., PGE2) and a deficiency in its products (e.g., 15-keto-PGE2), revealing the protective functions of 15-oxo-fatty acids.[6][7]

Experimental Protocol: Azoxymethane (B1215336) (AOM)-Induced Colon Carcinogenesis

• Animals: 15-PGDH knockout (-/-) mice and wild-type (+/+) littermates on a C57BL/6J background (8-10 weeks old).

• Carcinogen Induction: Administer a single intraperitoneal (i.p.) injection of azoxymethane (AOM) at a dose of 10 mg/kg body weight.[5][8][7]

• Monitoring: Monitor the mice weekly for clinical signs of distress and weight loss.

• Termination and Tissue Collection: Euthanize mice 20 weeks post-AOM injection. Dissect the entire colon, flush with phosphate-buffered saline (PBS), and open longitudinally.

• Tumor Assessment: Count and measure the size of all visible tumors. A portion of the tumor and adjacent normal tissue should be fixed in 10% neutral buffered formalin for histological analysis (H&E staining) and the remainder snap-frozen in liquid nitrogen for molecular and lipidomic analyses.

• Data Analysis: Compare tumor incidence, multiplicity, and size between 15-PGDH -/- and +/+ mice. Analyze the expression of proliferation markers (e.g., Ki-67, Cyclin D1) and levels of prostaglandins (B1171923) and 15-oxo-fatty acids in tumor and normal tissues.

Parameter	Wild-Type (AOM)	15-PGDH -/- (AOM)	Reference
Tumor Incidence	0%	100%	[7]
Tumor Multiplicity (tumors/mouse)	0	0.75 ± 0.18	[7]
Colonic PGE2 levels (pg/mg tissue)	~25	~50	[7]

Lipopolysaccharide (LPS)-Induced Sepsis Mouse Model

Application: This acute inflammation model is used to investigate the therapeutic potential of exogenously administered 15-oxo-fatty acids in mitigating systemic inflammation.

Experimental Protocol: 15-keto-PGE2 Treatment in LPS-Induced Sepsis

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Treatment: Administer 15-keto-PGE2 (e.g., 1 mg/kg) or vehicle (e.g., DMSO/saline) via i.p. injection 1 hour prior to LPS challenge.

• Sepsis Induction: Induce sepsis by i.p. injection of LPS from E. coli at a dose of 5-15 mg/kg body weight.[9][10][11] The optimal dose may need to be titrated.

• Monitoring: Monitor survival rates and clinical signs of sepsis (e.g., lethargy, piloerection) every 6-12 hours for up to 72 hours.

• Sample Collection: At a predetermined time point (e.g., 2, 6, or 24 hours post-LPS), collect blood via cardiac puncture for serum cytokine analysis (e.g., TNF-α, IL-6, IL-1β) and harvest tissues (liver, lung, kidney) for histological examination and analysis of inflammatory markers.

• Data Analysis: Compare survival curves between treatment groups. Measure serum cytokine levels using ELISA or multiplex assays. Assess organ damage through histological scoring and quantify inflammatory gene expression (e.g., via qPCR) in tissues.

Treatment Group	Survival Rate	Serum TNF-α (pg/mL)	Reference
LPS + Vehicle	Lower	Higher	[2][12]
LPS + 15-keto-PGE2	Higher	Lower	[2][12]

Dextran (B179266) Sulfate Sodium (DSS)-Induced Colitis Mouse Model

Application: A widely used model for inflammatory bowel disease (IBD), DSS-induced colitis allows for the evaluation of 15-oxo-fatty acids in ameliorating intestinal inflammation.

Figure 2: Workflow for DSS-induced colitis model.

Experimental Protocol: Investigating 15-oxo-fatty acids in DSS-Induced Colitis

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Colitis Induction: Provide mice with drinking water containing 2-3% (w/v) DSS (molecular weight 36,000–50,000 Da) ad libitum for 5-7 days.[1][3][13] Control mice receive regular drinking water.

• Treatment: Administer the 15-oxo-fatty acid of interest or vehicle daily via i.p. injection or oral gavage throughout the DSS administration period.

• Disease Activity Index (DAI) Scoring: Monitor mice daily for body weight loss, stool consistency, and the presence of blood in the stool. Calculate a DAI score based on these parameters.

• Termination and Sample Collection: At the end of the treatment period, euthanize the mice. Measure the length of the colon from the cecum to the anus. Collect the colon for histological analysis, myeloperoxidase (MPO) assay (as a marker of neutrophil infiltration), and cytokine measurements.

• Histological Analysis: Fix a distal segment of the colon in 10% formalin, embed in paraffin, section, and stain with H&E. Score the sections for severity of inflammation, crypt damage, and ulceration.[2]

• Data Analysis: Compare DAI scores, colon length, histological scores, MPO activity, and cytokine levels between the different treatment groups.

Patient-Derived Xenograft (PDX) Mouse Model

Application: PDX models, where tumor tissue from a patient is implanted into an immunodeficient mouse, are powerful tools for evaluating the anti-cancer efficacy of 15-oxo-fatty acids in a system that better recapitulates the heterogeneity of human tumors.

Experimental Protocol: Evaluating 15-oxo-fatty Acid Efficacy in a Colorectal Cancer PDX Model

• Animals: Immunodeficient mice (e.g., NOD-SCID or NSG mice).[13]

• PDX Establishment: Obtain fresh, sterile tumor tissue from a consenting colorectal cancer patient. Implant small fragments (~3 mm³) of the tumor subcutaneously into the flank of the mice.[7]

• Tumor Growth and Passaging: Monitor tumor growth using calipers. When tumors reach a volume of approximately 1000-1500 mm³, they can be harvested and passaged to subsequent generations of mice for cohort expansion.

• Treatment: Once tumors in the experimental cohort reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer the 15-oxo-fatty acid or vehicle systemically (e.g., i.p. injection) on a predetermined schedule.

• Efficacy Assessment: Measure tumor volume 2-3 times per week. Monitor the body weight and overall health of the mice.

• Termination and Analysis: At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice and excise the tumors. Weigh the tumors and process them for histological analysis (to assess necrosis, apoptosis), immunohistochemistry (for proliferation and signaling markers), and lipidomic analysis to confirm target engagement.

• Data Analysis: Compare tumor growth curves and final tumor weights between treatment and control groups. Analyze molecular markers of apoptosis (e.g., cleaved caspase-3) and cell proliferation (e.g., Ki-67).

Zebrafish Model for Kidney Development

Application: The zebrafish embryo, with its external and transparent development, offers a unique in vivo system to rapidly screen the effects of 15-oxo-fatty acids on organogenesis, particularly kidney development and glomerular filtration barrier integrity.[14][15][16]

Experimental Protocol: Assessing the Impact of 15-keto-PGE2 on Glomerular Development

• Animal Husbandry: Maintain and breed wild-type or transgenic zebrafish (e.g., with fluorescently labeled podocytes or endothelial cells) according to standard protocols.

• Embryo Collection and Treatment: Collect freshly fertilized embryos and place them in embryo medium. At a specific developmental stage (e.g., 24 hours post-fertilization), add 15-keto-PGE2 to the medium at various concentrations.[14] A vehicle control (e.g., DMSO) should be run in parallel.

• Phenotypic Analysis: At later developmental stages (e.g., 48 and 72 hpf), examine the embryos under a stereomicroscope for gross morphological defects, particularly edema, which can be indicative of kidney dysfunction.

• Confocal Imaging: In transgenic lines with fluorescently labeled renal structures, perform live confocal imaging to assess the detailed morphology of the glomerulus, including podocyte and endothelial cell architecture.[14]

• Functional Assays: Assess the integrity of the glomerular filtration barrier by injecting fluorescently labeled high-molecular-weight dextran into the circulation and monitoring for its leakage into the urinary space.

• Data Analysis: Quantify the incidence and severity of edema. Perform morphometric analysis of glomerular structures from confocal images. Quantify dextran leakage in the functional assay.

Treatment	Phenotype	Reference
Vehicle Control	Normal glomerular development	[14]
15-keto-PGE2	Perturbed glomerular vascularization, defects in podocyte-endothelial cell intercalation	[14]

Quantitative Analysis of 15-Oxo-Fatty Acids in Tissues and Plasma

Protocol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A robust and sensitive method for the quantification of 15-oxo-fatty acids is essential for these animal studies.

• Sample Preparation:

  • Plasma/Serum: To 200 µL of plasma, add an internal standard (e.g., a deuterated analog of the analyte).[1] Perform liquid-liquid extraction using a solvent system such as 2-propanol/hexane/acetic acid.[1]

  • Tissues: Homogenize a known weight of tissue in a suitable buffer. Add an internal standard and perform solid-phase extraction (SPE) or liquid-liquid extraction to isolate the lipid fraction.

• LC Separation:

  • Use a C18 reversed-phase column.

  • Employ a gradient elution with mobile phases typically consisting of water and acetonitrile/methanol, both containing a small amount of acid (e.g., formic or acetic acid) to improve ionization.

• MS/MS Detection:

  • Operate the mass spectrometer in negative ion mode using electrospray ionization (ESI).

  • Use Multiple Reaction Monitoring (MRM) for quantification. This involves selecting the precursor ion (the deprotonated molecule [M-H]⁻) in the first quadrupole, fragmenting it in the collision cell, and detecting a specific product ion in the third quadrupole.

  • MRM Transitions (Example):

    • 15-oxo-ETE: Precursor ion (m/z) -> Product ion (m/z)

    • 15-keto-PGE2: Precursor ion (m/z) -> Product ion (m/z)

• Quantification:

  • Generate a standard curve using known concentrations of the pure 15-oxo-fatty acid standard.

  • Calculate the concentration of the analyte in the sample by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
11-HETE	<2.6 pg	<0.09 ng/mL	[1]
9-HODE/13-HODE	-	9.7-35.9 nmol/L	[17]
9-oxoODE/13-oxoODE	-	9.7-35.9 nmol/L	[17]

Note: Specific MRM transitions and LC conditions will need to be optimized for the specific instrument and analyte of interest.

Conclusion

The animal models and protocols outlined in this document provide a robust framework for investigating the multifaceted roles of 15-oxo-fatty acids in health and disease. By employing these models, researchers can elucidate the mechanisms of action of these potent lipid mediators, identify novel therapeutic targets, and evaluate the efficacy of new drug candidates aimed at modulating the 15-PGDH/15-oxo-fatty acid pathway. Careful experimental design, including appropriate controls and rigorous quantitative analysis, is paramount to generating reproducible and impactful data in this exciting field of research.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. Targeting the 15-keto-PGE2-PTGR2 axis modulates systemic inflammation and survival in experimental sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
• 4. Concentrations of oxidized linoleic acid derived lipid mediators in the amygdala and periaqueductal grey are reduced in a mouse model of chronic inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Establishment of a Patient-Derived Xenograft Model of Colorectal Cancer in CIEA NOG Mice and Exploring Smartfish Liquid Diet as a Source of Omega-3 Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pentadecanoic Acid (C15:0) at Naturally Occurring Circulating Concentrations Has Selective Anticancer Activities Including Targeting B-Cell Lymphomas with CCND3 Oncogenic Alterations | MDPI [mdpi.com]
• 7. Patient-derived tumour xenografts as models for oncology drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Establishment of a Patient-Derived Xenograft Model of Colorectal Cancer in CIEA NOG Mice and Exploring Smartfish Liquid Diet as a Source of Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 15-hydroxyprostaglandin dehydrogenase (15-PGDH) prevents lipopolysaccharide (LPS)-induced acute liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of dietary fatty acids on breast and prostate cancers: evidence from in vitro experiments and animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Refubium - Investigating the role of PGE2/15-keto-PGE2/EP2/EP4 axis in kidney biology and disease [refubium.fu-berlin.de]
• 12. researchgate.net [researchgate.net]
• 13. The Generation and Application of Patient-Derived Xenograft Model for Cancer Research - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Live imaging kidney development in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Targeting the 15‐keto‐PGE2‐PTGR2 axis modulates systemic inflammation and survival in experimental sepsis | Semantic Scholar [semanticscholar.org]
• 16. Using Zebrafish to Study Kidney Development and Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Note: Synthesis of 15-oxo-9(Z),12(Z)-octadecadienoic Acid Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the chemical synthesis of a high-purity standard of 15-oxo-9(Z),12(Z)-octadecadienoic acid. The synthesis involves the selective oxidation of commercially available 15-hydroxy-9(Z),12(Z)-octadecadienoic acid. This standard is crucial for the accurate quantification and study of lipid metabolism, particularly in the context of signaling pathways involving oxidized linoleic acid metabolites (OXLAMs). Detailed methodologies for the synthesis, purification, and characterization of the final product are presented.

Introduction

Oxidized metabolites of linoleic acid, collectively known as OXLAMs, are increasingly recognized for their significant roles in various physiological and pathological processes. These molecules, including hydroxy- and oxo-derivatives, are formed through both enzymatic and non-enzymatic pathways and are involved in inflammation, immune responses, and metabolic regulation. Accurate investigation into the biological functions of specific OXLAMs requires the availability of well-characterized, high-purity standards. 15-oxo-9(Z),12(Z)-octadecadienoic acid is one such metabolite, and this document outlines a robust method for its preparation.

Synthesis Pathway

The synthesis of 15-oxo-9(Z),12(Z)-octadecadienoic acid is achieved through the oxidation of the secondary alcohol group of 15-hydroxy-9(Z),12(Z)-octadecadienoic acid. A mild and selective oxidizing agent is required to prevent the alteration of the two cis double bonds within the fatty acid chain. The Dess-Martin periodinane (DMP) oxidation is a suitable method due to its high selectivity and mild reaction conditions.

Caption: Chemical synthesis pathway for 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Experimental Workflow

The overall experimental process involves the oxidation reaction, followed by a workup procedure to remove the oxidant byproducts, and finally, purification of the desired product using high-performance liquid chromatography (HPLC).

Caption: Overall experimental workflow for the synthesis and purification.

Detailed Experimental Protocols

Materials and Reagents

Reagent	Supplier	Purity
15-hydroxy-9(Z),12(Z)-octadecadienoic acid	Commercially available	>98%
Dess-Martin Periodinane (DMP)	Sigma-Aldrich	>97%
Dichloromethane (DCM), anhydrous	Sigma-Aldrich	>99.8%
Sodium thiosulfate (B1220275) (Na₂S₂O₃)	Fisher Scientific	ACS Grade
Sodium bicarbonate (NaHCO₃)	Fisher Scientific	ACS Grade
Ethyl acetate (B1210297) (EtOAc)	Fisher Scientific	HPLC Grade
Anhydrous sodium sulfate (B86663) (Na₂SO₄)	Fisher Scientific	ACS Grade
Acetonitrile (ACN)	Fisher Scientific	HPLC Grade
Water, HPLC Grade	Fisher Scientific	HPLC Grade
Formic Acid	Sigma-Aldrich	>98%

Synthesis of 15-oxo-9(Z),12(Z)-octadecadienoic acid

• Dissolve 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (100 mg, 0.337 mmol) in anhydrous dichloromethane (10 mL) in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• To this solution, add Dess-Martin periodinane (171 mg, 0.404 mmol, 1.2 equivalents) portion-wise at room temperature with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate, 7:3 v/v). The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (10 mL) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (10 mL).

• Stir the biphasic mixture vigorously for 15-20 minutes until the solid byproducts dissolve.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Purification by High-Performance Liquid Chromatography (HPLC)

The crude product is purified by reverse-phase HPLC to obtain the high-purity standard.

HPLC System Parameter	Value
Column	C18 reverse-phase column (e.g., 5 µm, 4.6 x 250 mm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	50-100% B over 30 minutes
Flow Rate	1.0 mL/min
Detection Wavelength	210 nm (for the carboxylic acid chromophore) and 235 nm (for conjugated systems if any byproducts form)
Injection Volume	20 µL (of a 1 mg/mL solution in mobile phase)

Collect the fractions corresponding to the major peak, combine them, and remove the solvent under reduced pressure to yield the purified 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Data Presentation and Characterization

The identity and purity of the synthesized compound should be confirmed by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Physicochemical and Spectroscopic Data

Property	Expected Value
Molecular Formula	C₁₈H₃₀O₃
Molecular Weight	294.43 g/mol
Appearance	Colorless to pale yellow oil
¹H NMR (CDCl₃, 400 MHz)	Predicted δ (ppm): 5.3-5.5 (m, 4H, olefinic), 2.8 (t, 2H, C11-H), 2.5 (t, 2H, C14-H), 2.3 (t, 2H, C2-H), 2.0-2.1 (m, 4H, allylic), 1.2-1.7 (m, 12H, methylene), 0.9 (t, 3H, C18-H)
¹³C NMR (CDCl₃, 100 MHz)	Predicted δ (ppm): 211 (C15=O), 180 (C1=O), 128-130 (olefinic carbons), other aliphatic carbons between 20-45 ppm.
Mass Spectrometry (ESI-)	m/z [M-H]⁻: 293.21
Purity (by HPLC)	>98%

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of high-purity 15-oxo-9(Z),12(Z)-octadecadienoic acid. The described method is robust and yields a product of sufficient purity for use as an analytical standard in research and drug development. The availability of this standard will facilitate more precise studies into the roles of OXLAMs in biological systems.

Application Notes and Protocols for 15-oxo-9,12-octadecadienoic Acid in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-oxo-9,12-octadecadienoic acid is an oxidized derivative of linoleic acid that has garnered significant interest in cell culture research due to its diverse biological activities. As an electrophilic fatty acid, it can modulate key signaling pathways involved in inflammation, apoptosis, and metabolic regulation. This document provides detailed application notes and experimental protocols for utilizing 15-oxo-9,12-octadecadienoic acid and its isomers in cell culture experiments, with a focus on its anti-inflammatory effects, induction of apoptosis, and activation of Peroxisome Proliferator-Activated Receptor alpha (PPARα).

I. Anti-inflammatory Applications

15-oxo-9,12-octadecadienoic acid and its related compound, 15-oxoeicosatetraenoic acid (15-oxo-ETE), have demonstrated potent anti-inflammatory properties by inhibiting the NF-κB signaling pathway and activating the Nrf2-mediated antioxidant response.

Data Presentation: Anti-inflammatory Effects of 15-oxo-ETE

Cell Line	Treatment	Target	Effect	Reference
THP-1 (human monocytic cells)	25 µM 15-oxo-ETE + 100 ng/mL LPS (6 hr)	TNFα mRNA	86% decrease	[1]
THP-1 (human monocytic cells)	25 µM 15-oxo-ETE + 100 ng/mL LPS (6 hr)	IL-6 mRNA	98% decrease	[1]
THP-1 (human monocytic cells)	25 µM 15-oxo-ETE + 100 ng/mL LPS (6 hr)	IL-1β mRNA	61% decrease	[1]
HEK293T	100 nM - 1 µM 15-oxo-ETE + TNFα	NF-κB Luciferase Reporter	Dose-dependent suppression	[1]
Recombinant Kinase Assay	2 - 100 µM 15-oxo-ETE	IKKβ Activity	>50% inhibition at 100 µM	[1]

Signaling Pathway: Inhibition of NF-κB and Activation of Nrf2

Experimental Protocols

1. Cell Culture and Treatment for Anti-inflammatory Assays

• Cell Line: THP-1 human monocytic leukemia cells.

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Protocol:

  • Seed THP-1 cells in 6- or 12-well plates at a density of 5 x 105 cells/mL.

  • Differentiate the cells into macrophages by treating with 100 nM phorbol (B1677699) 12-myristate 13-acetate (PMA) overnight.[1]

  • Replace the medium with fresh RPMI containing 1% FBS.

  • Treat the differentiated THP-1 cells with desired concentrations of 15-oxo-9,12-octadecadienoic acid (e.g., 25 µM) for 1 hour.

  • Stimulate the cells with 100 ng/mL lipopolysaccharide (LPS) for 6 hours to induce an inflammatory response.[1]

  • Harvest the cells for subsequent analysis (e.g., RNA extraction for qRT-PCR).

2. Western Blotting for NF-κB and Nrf2 Pathway Proteins

• Objective: To analyze the expression and phosphorylation status of key proteins in the NF-κB and Nrf2 pathways.

• Protocol:

  • Prepare whole-cell lysates or nuclear/cytoplasmic fractions from treated and control cells.

  • Determine protein concentration using a BCA assay.

  • Separate 20-40 µg of protein per lane on a 10-12% SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • Phospho-p65 (Ser536)

    • Total p65

    • IκBα

    • Nrf2

    • HO-1

    • Lamin B (for nuclear fraction)

    • β-actin or GAPDH (for whole-cell or cytoplasmic fraction)

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software and normalize to the respective loading controls.

II. Apoptosis Induction in Cancer Cells

Certain isomers of 15-oxo-9,12-octadecadienoic acid, such as 9-oxo-(10E,12E)-octadecadienoic acid, have been shown to induce apoptosis in cancer cells through the mitochondrial pathway.[2]

Data Presentation: Cytotoxicity of a 15-oxo-9,12-octadecadienoic Acid Isomer

Compound	Cell Line	Assay	IC50 Value	Reference
9-oxo-(10E,12E)-octadecadienoic acid	HRA (human ovarian cancer)	Cytotoxicity	Dose-dependent	[2]
9-oxo-(10E,12E)-octadecadienoic acid	HeLa, SiHa (cervical cancer)	Cytotoxicity	25-50 µM	[3]

Signaling Pathway: Mitochondrial Apoptosis

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effects of 15-oxo-9,12-octadecadienoic acid on cancer cells.

• Protocol:

  • Seed cancer cells (e.g., HRA, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of 15-oxo-9,12-octadecadienoic acid (e.g., 1-100 µM) for 24, 48, or 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

2. Annexin V/Propidium Iodide (PI) Staining for Apoptosis

• Objective: To quantify the percentage of apoptotic and necrotic cells.

• Protocol:

  • Treat cells with 15-oxo-9,12-octadecadienoic acid at the desired concentrations and time points.

  • Harvest the cells, including any floating cells from the supernatant.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

  • Analyze the stained cells by flow cytometry within 1 hour.

III. Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Activation

Isomers of 15-oxo-9,12-octadecadienoic acid, such as 9-oxo-ODA and 13-oxo-ODA, are known to be potent agonists of PPARα, a key regulator of lipid metabolism.

Data Presentation: PPARα Activation by 15-oxo-9,12-octadecadienoic Acid Isomers

Compound	Assay	Cell Line	Effect	Reference
9-oxo-10(E),12(E)-octadecadienoic acid	Luciferase Reporter Assay	-	Significant increase in PPARα reporter activity	[4]
13-oxo-9,11-octadecadienoic acid	Luciferase Reporter Assay	CV-1	Stronger activation than 9-oxo-ODA	[5]

Signaling Pathway: PPARα Activation

Experimental Protocols

1. PPARα Luciferase Reporter Assay

• Objective: To quantify the activation of PPARα by 15-oxo-9,12-octadecadienoic acid.

• Protocol:

  • Co-transfect a suitable cell line (e.g., HEK293T, CV-1) with a PPARα expression vector and a luciferase reporter plasmid containing a peroxisome proliferator response element (PPRE). A Renilla luciferase vector should be co-transfected for normalization.

  • After 24 hours, treat the cells with various concentrations of 15-oxo-9,12-octadecadienoic acid for another 24 hours. Include a known PPARα agonist as a positive control.

  • Lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase assay system.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • Calculate the fold activation relative to the vehicle-treated control.

2. Quantitative Real-Time PCR (qRT-PCR) for PPARα Target Genes

• Objective: To measure the mRNA expression of PPARα target genes.

• Protocol:

  • Treat cells (e.g., primary hepatocytes, HepG2) with 15-oxo-9,12-octadecadienoic acid for a specified time.

  • Isolate total RNA from the cells using a suitable kit.

  • Synthesize cDNA by reverse transcription.

  • Perform qRT-PCR using primers specific for PPARα target genes (e.g., CPT1, ACOX1).

  • Normalize the expression of target genes to a housekeeping gene (e.g., GAPDH, ACTB).

  • Calculate the fold change in gene expression using the ΔΔCt method.

Conclusion

15-oxo-9,12-octadecadienoic acid is a versatile bioactive lipid with significant potential for in vitro research in inflammation, oncology, and metabolic diseases. The protocols and data presented here provide a comprehensive guide for researchers to effectively design and execute cell culture experiments to investigate the multifaceted roles of this compound. Careful optimization of experimental conditions, including cell type, compound concentration, and treatment duration, is crucial for obtaining reliable and reproducible results.

References

• 1. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for 15-Lipoxygenase (15-LOX) Activity Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Lipoxygenase (15-LOX) is a family of iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids, such as linoleic acid and arachidonic acid, to produce hydroperoxy fatty acids.[1][2] These enzymes are implicated in a variety of physiological and pathological processes, including inflammation, atherosclerosis, and cancer.[2][3][4] The activity of 15-LOX results in the production of bioactive lipid mediators, including 15-hydroxyeicosatetraenoic acid (15-HETE) from arachidonic acid.[5][6] The modulation of 15-LOX activity is a significant area of interest for drug development. This document provides a detailed protocol for a spectrophotometric assay to measure 15-LOX activity, which can be adapted for inhibitor screening.

Principle of the Assay

The 15-lipoxygenase activity assay is based on the quantitative measurement of the hydroperoxides produced during the enzymatic reaction. Polyunsaturated fatty acid substrates, such as linoleic acid or arachidonic acid, are converted by 15-LOX into hydroperoxy derivatives containing a conjugated diene system.[2][7] This conjugated diene exhibits a strong absorbance at 234 nm, and the rate of increase in absorbance is directly proportional to the enzyme activity.[2][8]

Materials and Reagents

Reagent/Material	Supplier/Catalog No.	Storage
15-Lipoxygenase (Soybean)	Sigma-Aldrich (L-7395) or equivalent	-20°C
Linoleic Acid	Sigma-Aldrich (L1376) or equivalent	-20°C
Arachidonic Acid	Cayman Chemical or equivalent	-20°C
Borate (B1201080) Buffer (0.2 M, pH 9.0)	Prepare in-house	Room Temperature
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich or equivalent	Room Temperature
Ethanol (Absolute)	Sigma-Aldrich or equivalent	Room Temperature
96-well UV-transparent plates	Corning or equivalent	Room Temperature
UV-Vis Spectrophotometer/Plate Reader	Molecular Devices or equivalent	N/A
Quercetin (Positive Control Inhibitor)	Sigma-Aldrich or equivalent	-20°C

Experimental Protocols

Preparation of Reagents

• 0.2 M Borate Buffer (pH 9.0): Prepare by dissolving boric acid in deionized water and adjusting the pH to 9.0 with sodium hydroxide.[2]

• Substrate Stock Solution (e.g., 10 mM Linoleic Acid): Dissolve linoleic acid in absolute ethanol. Store in small aliquots at -20°C to minimize oxidation. A slight pre-oxidation of linoleic acid may be necessary for enzyme activation.[2]

• Enzyme Stock Solution (e.g., 10,000 U/mL): Dissolve 15-lipoxygenase from soybean in cold 0.2 M borate buffer (pH 9.0). Keep the enzyme solution on ice throughout the experiment.[2] The final concentration in the assay will be significantly lower.

• Inhibitor/Test Compound Stock Solutions: Dissolve test compounds in DMSO or another suitable solvent.[2]

Spectrophotometric Assay for 15-LOX Activity

This protocol is adapted for a 96-well plate format but can be scaled for cuvettes.

• Assay Buffer Preparation: Prepare the required volume of 0.2 M borate buffer (pH 9.0).

• Reaction Mixture Preparation: For each well, prepare the reaction mixture as described in the table below. It is recommended to run all samples and controls in triplicate.

Component	Volume per well	Final Concentration
0.2 M Borate Buffer (pH 9.0)	Varies (to make up final volume)	0.2 M
Enzyme Solution (diluted in buffer)	50 µL	e.g., 200 U/mL
Inhibitor/Vehicle (DMSO)	10 µL	Varies
Substrate Solution (Linoleic Acid)	10 µL	e.g., 100 µM
Total Volume	200 µL

• Assay Procedure: a. Add the appropriate volume of borate buffer to each well of a 96-well UV-transparent plate. b. Add the inhibitor or vehicle (e.g., DMSO) to the respective wells. c. Add the diluted enzyme solution to all wells except the blank. d. Incubate the plate at room temperature for 5 minutes.[2] e. Initiate the reaction by adding the substrate solution to all wells. f. Immediately measure the absorbance at 234 nm in kinetic mode at room temperature, taking readings every 30 seconds for 5-10 minutes.[2]

Data Analysis

• Calculate the rate of reaction (ΔAbs/min): Determine the linear portion of the absorbance versus time curve and calculate the slope.

• Calculate Percent Inhibition: % Inhibition = [(Rate_vehicle - Rate_inhibitor) / Rate_vehicle] * 100

• Determine IC50 values: Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Data Presentation

Table 1: Example Reagent Concentrations for 15-LOX Activity Assay

Reagent	Stock Concentration	Volume per well (µL)	Final Concentration
Borate Buffer	0.2 M, pH 9.0	130	0.2 M
15-LOX Enzyme	800 U/mL	50	200 U/mL
Vehicle (DMSO)	100%	10	5%
Linoleic Acid	2 mM	10	100 µM
Total Volume	200

Table 2: Example Data for 15-LOX Inhibition

Inhibitor	IC50 (µM)	Reference
Nordihydroguaiaretic acid (NDGA)	9	[9]
Quercetin	Varies	[7]

Visualizations

Experimental Workflow

References

• 1. Substrate Specificity Changes for Human Reticulocyte and Epithelial 15-Lipoxygenases Reveal Allosteric Product Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective substrate specificity of 15-lipoxygenase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 15-Lipoxygenase-2/15(S)-hydroxyeicosatetraenoic acid regulates cell proliferation and metastasis via the STAT3 pathway in lung adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 15(S)-hydroxyeicosatetraenoic acid is the major arachidonic acid metabolite in human bronchi: association with airway epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. resources.bio-techne.com [resources.bio-techne.com]

Measuring the Activity of 15-Hydroxyprostaglandin Dehydrogenase (15-PGDH) on Hydroxy Fatty Acids: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Hydroxyprostaglandin dehydrogenase (15-PGDH) is the principal enzyme responsible for the catabolism and biological inactivation of prostaglandins (B1171923) (PGs) and other bioactive lipid mediators.[1][2] It catalyzes the NAD+-dependent oxidation of the 15(S)-hydroxyl group of various prostaglandins and lipoxins, converting them into 15-keto derivatives with significantly reduced biological activity.[1] This enzymatic activity plays a crucial role in regulating inflammatory processes, tissue regeneration, and tumorigenesis.[3][4] Given its pivotal role, the accurate measurement of 15-PGDH activity is essential for understanding its function in physiological and pathological states and for the development of novel therapeutic agents targeting this enzyme. This document provides detailed protocols and application notes for measuring 15-PGDH activity on hydroxy fatty acids.

Substrate Specificity of 15-PGDH

15-PGDH exhibits broad substrate specificity, acting on a variety of hydroxy fatty acids beyond prostaglandins. Studies have shown that hydroxylated docosahexaenoic acid metabolites (HDoHEs) are also substrates for 15-PGDH.[5] The enzyme's activity is dependent on the position of the hydroxyl group on the acyl chain.[5]

Quantitative Data Summary

The following table summarizes the apparent Michaelis-Menten constants (Km) for various substrates of swine renal 15-PGDH, providing a basis for comparison of substrate affinity.

Substrate	Apparent Km (μM)
Prostaglandin (B15479496) E2 (PGE2)	2.5[6]
Prostaglandin F2α (PGF2α)	12.5[6]
Prostaglandin A2 (PGA2)	3.9[6]

Signaling Pathways Involving 15-PGDH

15-PGDH is a key regulator in signaling pathways, primarily by controlling the levels of bioactive prostaglandins like PGE2. Downregulation of 15-PGDH is observed in several cancers, leading to an accumulation of PGE2 which can promote cell proliferation and suppress apoptosis.[1] Conversely, inhibition of 15-PGDH can enhance tissue regeneration by increasing local PGE2 levels.[4]

Caption: Signaling pathway illustrating the role of 15-PGDH in PGE2 metabolism and its downstream cellular effects.

Experimental Protocols

Several methods can be employed to measure 15-PGDH activity. The choice of method depends on the available equipment, the nature of the substrate (e.g., radiolabeled vs. non-radiolabeled), and the desired throughput.

Protocol 1: Radiometric Tritium (B154650) Release Assay

This highly sensitive assay measures the transfer of tritium from a radiolabeled substrate to glutamate (B1630785), a reaction coupled to the oxidation of the substrate by 15-PGDH.[1][6]

Materials:

• 15(S)-[15-³H]PGE₂ (or other tritiated hydroxy fatty acid)

• Crude enzyme extract or purified 15-PGDH

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5

• Ammonium chloride (NH₄Cl)

• α-ketoglutarate

• NAD⁺

• Glutamate dehydrogenase

• 10% aqueous charcoal suspension

• Scintillation fluid and counter

Procedure:

• Prepare the reaction mixture in a final volume of 1 ml of 50 mM Tris-HCl, pH 7.5, containing:

  • 5 µmol NH₄Cl

  • 1 µmol α-ketoglutarate

  • 1 µmol NAD⁺

  • 1 nmol 15(S)-[15-³H]PGE₂ (approx. 30,000 cpm)

  • 100 µg glutamate dehydrogenase

  • Crude enzyme extract (e.g., tissue homogenate supernatant)

• Initiate the reaction by adding the enzyme extract.

• Incubate the reaction mixture for 10 minutes at 37°C.

• Terminate the reaction by adding 0.3 ml of a 10% aqueous charcoal suspension to precipitate the unreacted labeled prostaglandin.

• Centrifuge the mixture to pellet the charcoal.

• Transfer the supernatant, containing the tritiated glutamate, to a scintillation vial.

• Add scintillation fluid and measure the radioactivity using a scintillation counter.

• The amount of prostaglandin oxidized is proportional to the radioactivity in the supernatant.

Caption: Workflow for the radiometric tritium release assay to measure 15-PGDH activity.

Protocol 2: Fluorometric NAD⁺ Reduction Assay

This is a continuous, high-throughput compatible assay that monitors the increase in fluorescence resulting from the reduction of NAD⁺ to NADH during the oxidation of the hydroxy fatty acid substrate.[7][8] Commercial kits are available for this assay.

Materials (based on commercially available kits):

• 15-PGDH Assay Buffer

• 15-PGDH Substrate (e.g., PGE2 or other hydroxy fatty acid)

• NAD⁺ Solution

• Human recombinant 15-PGDH enzyme (for standard curve or as a positive control)

• Fluorescent plate reader with excitation at 340 nm and emission at 445 nm

• 96-well or 384-well black plates

Procedure (General, adapt based on specific kit instructions):

• Prepare a complete assay buffer, typically by adding a reducing agent like DTT.

• Prepare working solutions of NAD⁺ and the substrate.

• In a microplate, add the assay buffer to each well.

• Add the sample containing 15-PGDH (e.g., cell lysate, tissue homogenate) or purified enzyme. Include a positive control (recombinant 15-PGDH) and a negative control (no enzyme).

• Add the NAD⁺ working solution to all wells.

• Initiate the reaction by adding the substrate working solution to all wells.

• Immediately place the plate in a fluorescent plate reader.

• Monitor the increase in fluorescence at an excitation of ~340 nm and an emission of ~445 nm over time at room temperature.

• The rate of increase in fluorescence is directly proportional to the 15-PGDH activity.

Caption: General workflow for the fluorometric NAD⁺ reduction assay for 15-PGDH activity.

Sample Preparation

Cell and Tissue Lysates:

• Homogenize cells or tissue in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0, with 0.1 mM DTT).[9]

• Sonicate the homogenate to ensure complete lysis.[9]

• Centrifuge the lysate at high speed (e.g., 13,000 x g) for a short duration (e.g., 10 seconds) to pellet cellular debris.[9]

• The clarified supernatant contains the crude enzyme extract and can be used directly in the activity assays.

Data Analysis and Interpretation

For the radiometric assay, 15-PGDH activity is calculated based on the amount of tritiated glutamate formed over time. For the fluorometric assay, the activity is determined from the slope of the linear portion of the fluorescence versus time plot. The specific activity is typically expressed as units of enzyme activity per milligram of total protein in the sample. One unit of enzyme activity is defined as the amount of enzyme that catalyzes the conversion of a specific amount of substrate per unit of time under defined conditions.

Conclusion

The accurate measurement of 15-PGDH activity is critical for advancing our understanding of its role in health and disease. The protocols outlined in this application note provide robust and reliable methods for quantifying the enzymatic activity of 15-PGDH on various hydroxy fatty acids. The choice between a radiometric and a fluorometric assay will depend on the specific experimental needs, with the latter being more amenable to high-throughput screening applications for the discovery of novel 15-PGDH inhibitors or activators.

References

• 1. academic.oup.com [academic.oup.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. "Inhibition of the prostaglandin-degrading enzyme 15-PGDH potentiates t" by Yongyou Zhang, Amar Desai et al. [mds.marshall.edu]
• 5. 15-Hydroxyprostaglandin dehydrogenase generation of electrophilic lipid signaling mediators from hydroxy ω-3 fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzymatic synthesis of (15s)-[15-3h]prostaglandins and their use in the development of a simple and sensitive assay for 15-hydroxyprostaglandin dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. pnas.org [pnas.org]

application of 15-oxo-9(Z),12(Z)-octadecadienoic acid in metabolic research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidized derivatives of linoleic acid, collectively known as oxo-octadecadienoic acids (oxo-ODEs), are emerging as significant signaling molecules in the regulation of metabolic pathways. While the specific compound 15-oxo-9(Z),12(Z)-octadecadienoic acid is not extensively documented in metabolic research literature, its isomers, particularly 9-oxo-octadecadienoic acid (9-oxo-ODE) and 13-oxo-octadecadienoic acid (13-oxo-ODE), have been the subject of considerable investigation. These molecules are endogenous ligands for Peroxisome Proliferator-Activated Receptors (PPARs), a family of nuclear receptors that are critical regulators of lipid and glucose homeostasis. This document provides an overview of the application of these well-studied oxo-ODEs in metabolic research, including their mechanism of action, quantitative data on their effects, and detailed experimental protocols.

Mechanism of Action: PPAR Activation

9-oxo-ODE and 13-oxo-ODE primarily exert their metabolic effects through the activation of PPARs, particularly PPARα and PPARγ.[1][2]

• PPARα , predominantly expressed in tissues with high fatty acid catabolism such as the liver, heart, and skeletal muscle, is a key regulator of lipid metabolism.[3] Its activation by ligands like 9-oxo-ODE leads to the upregulation of genes involved in fatty acid uptake, β-oxidation, and ketogenesis, thereby reducing lipid accumulation.[3][4]

• PPARγ is highly expressed in adipose tissue and plays a crucial role in adipogenesis, lipid storage, and insulin (B600854) sensitization.[5] Activation of PPARγ by ligands such as 13-oxo-ODE can improve insulin sensitivity and glucose uptake.[5]

The binding of an oxo-ODE to its respective PPAR isoform induces a conformational change, leading to the recruitment of coactivator proteins and the formation of a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.[1]

Biosynthesis of 9-oxo-ODE and 13-oxo-ODE

9-oxo-ODE and 13-oxo-ODE are metabolites of linoleic acid. The biosynthesis involves a series of enzymatic reactions initiated by lipoxygenases (LOX), cyclooxygenases (COX), or cytochrome P450 enzymes, which convert linoleic acid to hydroxyoctadecadienoic acids (HODEs), namely 9-HODE and 13-HODE. These are subsequently oxidized to their corresponding keto-metabolites, 9-oxo-ODE and 13-oxo-ODE.[6]

Data Presentation

The following tables summarize the quantitative data regarding the effects of 9-oxo-ODE and 13-oxo-ODE on various metabolic parameters.

Table 1: Activation of PPARα by 9-oxo-Octadecadienoic Acid Derivatives

Compound	Cell Line	Assay	Concentration for Activation	Fold Activation (vs. Control)	Reference
9-oxo-10(E),12(E)-octadecadienoic acid (9-oxo-ODA)	Mouse primary hepatocytes	Luciferase Reporter Assay	10-20 µM	Not specified	[7]
9-oxo-10(E),12(Z),15(Z)-octadecatrienoic acid (9-oxo-OTA)	Murine primary hepatocytes	Luciferase Reporter Assay	Not specified	Significant increase	[3]

Table 2: Effects of 13-oxo-Octadecadienoic Acid on Metabolic Parameters

Compound	Cell Line/Model	Effect	Concentration	Reference
13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid (13-oxo-OTA)	3T3-L1 adipocytes	Promoted glucose uptake	Not specified	[5]
13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE)	RAW 264.7 macrophages	Reduced nuclear NF-κB p65 levels by 67%	Not specified	[8]
13-oxo-ODE	HT-29 and primary CECs homogenates	Formation of 155 and 85 ng/ml	Not specified	[2]

Experimental Protocols

Protocol 1: PPARα/γ Luciferase Reporter Gene Assay

Objective: To determine the ability of an oxo-octadecadienoic acid to activate PPARα or PPARγ transcriptional activity.

Materials:

• Mammalian cell line (e.g., HEK293T, COS-7)[9]

• Expression plasmid for the ligand-binding domain of PPARα or PPARγ fused to a GAL4 DNA-binding domain

• Luciferase reporter plasmid containing a GAL4 upstream activation sequence (UAS)

• Renilla luciferase control vector (for normalization)

• Transfection reagent (e.g., Lipofectamine)

• Test compound (oxo-ODE) dissolved in a suitable solvent (e.g., DMSO)

• Positive controls: Rosiglitazone for PPARγ, WY14643 for PPARα[10]

• Dual-Luciferase® Reporter Assay System

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate to achieve 70-80% confluency at the time of transfection.

• Transfection (Day 1): Co-transfect the cells with the PPAR-GAL4 expression plasmid, the luciferase reporter plasmid, and the Renilla control vector using a suitable transfection reagent according to the manufacturer's protocol.

• Treatment (Day 2): After 24 hours of transfection, replace the medium with fresh medium containing the test compound (oxo-ODE) at various concentrations. Include wells with the positive control and a vehicle control (DMSO).

• Lysis and Luciferase Assay (Day 3): After 24-48 hours of incubation, lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer and a dual-luciferase assay kit.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold activation by dividing the normalized luciferase activity of the treated cells by that of the vehicle control.

Protocol 2: LC-MS/MS for Quantification of Oxo-ODEs in Biological Samples

Objective: To accurately quantify the concentration of oxo-ODEs in biological matrices such as plasma or cell lysates.

Materials:

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• C18 reversed-phase column

• Internal standards (e.g., deuterated HODEs)

• Extraction solvents (e.g., hexane, 2-propanol, acetic acid)[1]

• Nitrogen evaporator

• Vortex mixer and centrifuge

Procedure:

• Sample Preparation: To 200 µL of plasma or cell lysate, add 10 µL of the internal standard mixture.

• Liquid-Liquid Extraction:

  • Add 1.0 mL of 10% (v/v) acetic acid in a water/2-propanol/hexane solution.[1]

  • Vortex briefly.[1]

  • Add 2.0 mL of hexane, vortex for 3 minutes, and centrifuge at 2000 x g for 5 minutes.[1]

• Drying and Reconstitution: Transfer the upper organic layer to a new tube and evaporate to dryness under a stream of nitrogen. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/water).[1]

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system. Use a C18 column with a suitable mobile phase gradient (e.g., water and acetonitrile (B52724) with formic acid) to separate the oxo-ODEs.

• Quantification: Monitor the specific precursor-to-product ion transitions for each oxo-ODE and the internal standard using multiple reaction monitoring (MRM) mode. Generate a standard curve using known concentrations of the oxo-ODE and the internal standard to quantify the amount in the sample.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Linoleic acid - Wikipedia [en.wikipedia.org]
• 7. caymanchem.com [caymanchem.com]
• 8. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Stable reporter cell lines for peroxisome proliferator-activated receptor γ (PPARγ)-mediated modulation of gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the HPLC Separation of Oxo-Octadecadienoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxo-octadecadienoic acids (Oxo-ODEs) are oxidized metabolites of linoleic acid, belonging to a class of signaling molecules known as oxidized linoleic acid metabolites (OXLAMs).[1][2] These molecules are implicated in a variety of physiological and pathological processes, including inflammation and the regulation of lipid metabolism.[1][3] Key isomers include 9-Oxo-ODE and 13-Oxo-ODE, which can exist in various geometric (cis/trans) and stereoisomeric (R/S) forms. The accurate separation and quantification of these individual isomers are critical for elucidating their specific biological functions and for developing potential therapeutic agents. High-Performance Liquid Chromatography (HPLC) is a powerful and essential technique for this purpose, offering the resolution required to separate these closely related structures.[4]

This document provides detailed methodologies and protocols for the separation of Oxo-ODE isomers using various HPLC techniques, including normal-phase, reversed-phase, and chiral chromatography.

Biological Significance and Signaling Pathway: 9-Oxo-ODE and PPARα Activation

9-oxo-10(E),12(Z)-octadecadienoic acid (9-Oxo-ODE) is an important OXLAM formed in vivo from the enzymatic oxidation of linoleic acid.[1] The pathway involves the conversion of linoleic acid to 9-hydroperoxy-octadecadienoic acid (9-HPODE), which is then reduced to 9-hydroxy-octadecadienoic acid (9-HODE). Subsequent oxidation of 9-HODE yields 9-Oxo-ODE.[1]

Notably, 9-Oxo-ODE has been identified as a potent agonist of the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that is a key regulator of lipid metabolism.[1][5] Upon binding, the 9-Oxo-ODE/PPARα complex forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, initiating their transcription. This signaling cascade ultimately enhances the expression of genes involved in fatty acid oxidation and can lead to a decrease in triglyceride accumulation.[1][5]

9-Oxo-ODE Biosynthesis and PPARα Signaling Pathway.

HPLC Methodologies

The choice of HPLC method depends on the specific analytical goal, such as separating geometric isomers, enantiomers, or performing general quantification.

Method 1: Normal-Phase HPLC for Isomer Separation

Normal-phase HPLC is highly effective for separating geometric (cis/trans) and positional isomers of fatty acids.[4] This method utilizes a polar stationary phase and a non-polar mobile phase.

Protocol:

• Column: Silica (SiO₂) column (e.g., Absolute SiO₂, 250 mm x 4.6 mm, 5 µm).[4][6]

• Mobile Phase: A mixture of n-hexane, isopropanol, and acetic acid. A typical ratio is 98.3:1.6:0.1 (v/v/v).[4][6]

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV or Photodiode Array (PDA) detector at 234 nm, which is the characteristic absorbance maximum for conjugated dienes.[4][7]

• Column Temperature: Ambient.[4]

• Injection Volume: 10 µL.[4]

Parameter	Condition
Column	Absolute SiO₂, 250 mm x 4.6 mm, 5 µm[4][6]
Mobile Phase	n-hexane:isopropanol:acetic acid (98.3:1.6:0.1, v/v/v)[4][6]
Flow Rate	1.0 mL/min[4]
Detection	PDA at 234 nm[4]
Column Temperature	Ambient[4]

Method 2: Reversed-Phase HPLC for General Quantification

Reversed-phase HPLC (RP-HPLC) is a robust method for the routine quantification of Oxo-ODEs. It separates analytes based on their hydrophobicity.

Protocol:

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).[7]

• Mobile Phase: A gradient of acetonitrile (B52724) and water, typically containing a small amount of acid (e.g., 0.1% formic acid or acetic acid) to improve peak shape and ensure the analyte is in its protonated form.[2][7]

• Gradient Program: Start with 70% acetonitrile / 30% water. Linearly increase to 100% acetonitrile over 20 minutes. Hold at 100% acetonitrile for 10 minutes to elute all non-polar compounds, then re-equilibrate.[7]

• Flow Rate: 1.0 mL/min.[8]

• Detection: UV at 230-234 nm or tandem mass spectrometry (LC-MS/MS) for enhanced sensitivity and specificity.[2][9]

• Column Temperature: 25-30 °C.[10]

Parameter	Condition
Column	C18 reversed-phase (250 x 4.6 mm, 5 µm)[7]
Mobile Phase	Gradient of Acetonitrile and Water with 0.1% Formic Acid[2][7]
Flow Rate	1.0 mL/min[8]
Detection	MS/MS or UV at 234 nm[2]
Column Temperature	30 °C[10]

Method 3: Chiral Separation using SFC-MS/MS

Distinguishing between enantiomers (e.g., 9(R)- vs. 9(S)-Oxo-ODE) is crucial as they can have different biological origins and activities.[11] Chiral Supercritical Fluid Chromatography (SFC) coupled with mass spectrometry is a powerful technique for this purpose.[12]

Protocol:

• Column: A chiral stationary phase (CSP) column is required. The specific column choice depends on the exact isomers being separated.

• Mobile Phase (SFC): Supercritical CO₂ is the main component, with a co-solvent such as methanol (B129727) or ethanol.

• Detection: Tandem Mass Spectrometry (MS/MS) is typically used due to its high sensitivity and selectivity.[12]

• Note: This is an advanced technique requiring specialized instrumentation. An integrated platform can separate a broad panel of octadecanoids in under 15 minutes.[12]

Quantitative Data Summary

The following table summarizes validation data for the analysis of closely related hydroxy-octadecadienoic acid (HODE) isomers using normal-phase HPLC, which serves as an excellent reference for what can be achieved for Oxo-ODE analysis.[4][6] Additionally, limits of quantitation for Oxo-ODE isomers using a Q-TOF MS/MS method are included.[2]

Analyte	Linearity Range (µg/mL)	R²	LOD (µg/g)	LOQ (µg/g)	Average Recovery (%)
13-Z,E-HODE	0.5 - 20.0	0.9994	0.075	0.25	89.03
13-E,E-HODE	0.25 - 10.0	0.9992	0.035	0.12	89.03
9-Z,E-HODE	0.75 - 12.5	0.9992	0.090	0.32	89.33
9-E,E-HODE	0.5 - 7.5	0.9996	0.060	0.20	87.93
9-oxoODE	-	-	-	0.0097 (nmol/L)	-
13-oxoODE	-	-	-	0.0359 (nmol/L)	-
HODE data is from a normal-phase HPLC-PDA method.[4][6] Oxo-ODE LOQ data is from an LC-Q-TOF-MS/MS method.[2]

Experimental Protocols

Protocol 1: Extraction of Oxo-ODEs from Biological Matrices (Plasma/Tissue)

Accurate analysis begins with efficient and clean extraction of the analytes from the complex biological matrix.[13] This protocol describes a general procedure using solid-phase extraction (SPE).[4]

Materials:

• Methanol, Hexane (B92381)

• Sep-Pak C18 cartridges

• Vortex mixer, Centrifuge

• Nitrogen gas evaporator

Procedure:

• Homogenization: Homogenize tissue samples in methanol. For liquid samples like plasma, add methanol (e.g., 1:3 sample-to-methanol ratio) to precipitate proteins.[4][13]

• Centrifugation: Vortex the mixture thoroughly and centrifuge to pellet the precipitated proteins.

• Collection: Carefully collect the supernatant containing the lipid extract.[4]

• Solid-Phase Extraction (SPE): a. Condition: Condition a Sep-Pak C18 cartridge by washing with methanol, followed by deionized water.[4] b. Load: Load the supernatant onto the conditioned cartridge. c. Wash: Wash the cartridge with water to remove polar impurities.[4] d. Elute: Elute the desired fatty acids with a non-polar solvent like hexane or ethyl acetate.[4]

• Drying: Evaporate the eluate to complete dryness under a gentle stream of nitrogen gas.[4]

• Reconstitution: Reconstitute the dried residue in the mobile phase appropriate for the chosen HPLC analysis.[4][14]

Workflow for the extraction and analysis of Oxo-ODEs.

Protocol 2: Preparation of Standards and Calibration

Quantitative analysis requires the generation of a calibration curve using certified standards.

Procedure:

• Stock Solution: Accurately prepare a stock solution of the Oxo-ODE isomer standard in the mobile phase or a suitable solvent (e.g., ethanol).[4]

• Working Standards: Create a series of working standards by performing serial dilutions of the stock solution. These should span the expected concentration range of the samples.[4]

• Calibration Curve: Inject each working standard into the HPLC system. Construct a calibration curve by plotting the detector response (peak area) against the concentration of the analyte.[4]

• Quantification: Determine the concentration of Oxo-ODE isomers in the prepared samples by interpolating their measured peak areas from the calibration curve.[4]

Troubleshooting Common HPLC Issues

Logic diagram for troubleshooting common HPLC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative and stability analyses of 9- and 13-Oxo-octadecadienoic acids in various species of tomato - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. benchchem.com [benchchem.com]
• 8. A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Comparison of Separation of Seed Oil Triglycerides Containing Isomeric Conjugated Octadecatrienoic Acid Moieties by Reversed-Phase HPLC [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for the Derivatization of 15-Oxo Fatty Acids for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Oxo fatty acids are a class of lipid mediators that play crucial roles in various physiological and pathological processes. Accurate and sensitive quantification of these molecules is essential for understanding their biological functions and for the development of novel therapeutics. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the analysis of fatty acids, but their inherent low volatility necessitates a derivatization step to convert them into more volatile and thermally stable compounds. This document provides detailed application notes and protocols for the derivatization of 15-oxo fatty acids for GC-MS analysis.

Biological Significance of 15-Oxo Fatty Acids: The 15-Oxo-ETE Example

One of the well-studied 15-oxo fatty acids is 15-oxo-eicosatetraenoic acid (15-oxo-ETE). It is formed from the oxidation of 15-hydroxyeicosatetraenoic acid (15-HETE) by the enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH). 15-oxo-ETE is an electrophilic lipid that can modulate cellular signaling pathways, notably by activating the Nrf2 antioxidant response pathway.

Signaling Pathway of 15-Oxo-ETE Formation and Nrf2 Activation

The formation of 15-oxo-ETE and its subsequent activation of the Nrf2 pathway is a key mechanism in the cellular response to oxidative stress.

Formation of 15-oxo-ETE and subsequent Nrf2 activation.

Derivatization Strategies for 15-Oxo Fatty Acids

The choice of derivatization method depends on the specific 15-oxo fatty acid, the sample matrix, and the desired sensitivity. Three primary methods are commonly employed:

• Esterification to Fatty Acid Methyl Esters (FAMEs): This is a widely used method for fatty acids in general. The carboxyl group is converted to a methyl ester, increasing volatility.

• Silylation to Trimethylsilyl (TMS) Derivatives: Silylation targets both the carboxylic acid and the keto group (as a TMS enol ether), as well as any hydroxyl groups present. This method significantly increases volatility.

• Pentafluorobenzyl (PFB) Ester and Oxime Formation: This two-step derivatization is highly sensitive, particularly with electron capture negative ion chemical ionization (ECNICI) GC-MS. The carboxyl group is converted to a PFB ester, and the keto group is converted to a PFB oxime.

Comparison of Derivatization Methods

Derivatization Method	Target Functional Group(s)	Key Advantages	Key Disadvantages	Typical GC-MS Ionization
Methylation (FAMEs)	Carboxylic Acid	Robust, well-established protocols, clean mass spectra.	Does not derivatize the keto group, which may lead to thermal instability.	Electron Ionization (EI)
Silylation (TMS)	Carboxylic Acid, Keto, Hydroxyl	Derivatizes multiple functional groups, significantly increases volatility.	Derivatives can be moisture-sensitive, potential for multiple derivatives.	Electron Ionization (EI)
PFB Ester/Oxime	Carboxylic Acid, Keto	High sensitivity, especially with ECNICI.	Two-step reaction, can be more complex.	ECNICI, EI

Experimental Protocols

General Sample Preparation Workflow

A general workflow for the preparation of biological samples for 15-oxo fatty acid analysis is outlined below.

General workflow for sample preparation and analysis.

Protocol 1: Acid-Catalyzed Methylation (FAMEs)

This protocol describes the conversion of 15-oxo fatty acids to their corresponding fatty acid methyl esters (FAMEs) using Boron Trifluoride (BF₃) in methanol.

Materials:

• Dried lipid extract

• BF₃-Methanol solution (14% w/v)

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Glass reaction vials with PTFE-lined caps

• Heating block or water bath

Procedure:

• To the dried lipid extract in a glass vial, add 1 mL of 14% BF₃-Methanol solution.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool the vial to room temperature.

• Add 1 mL of saturated NaCl solution and 2 mL of hexane.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge briefly to separate the phases.

• Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous Na₂SO₄ to remove any residual water.

• The sample is now ready for GC-MS analysis.

Protocol 2: Silylation to Trimethylsilyl (TMS) Derivatives

This protocol describes the formation of TMS derivatives of 15-oxo fatty acids, targeting both the carboxylic acid and keto functional groups.

Materials:

• Dried lipid extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• GC-grade solvent (e.g., hexane or ethyl acetate)

• Glass reaction vials with PTFE-lined caps

• Heating block or water bath

Procedure:

• Dissolve the dried lipid extract in 50 µL of anhydrous pyridine in a glass vial.

• Add 100 µL of BSTFA with 1% TMCS to the vial.

• Cap the vial tightly and heat at 70°C for 60 minutes.

• Cool the vial to room temperature.

• The sample can be injected directly into the GC-MS or diluted with a GC-grade solvent if necessary.

Protocol 3: Pentafluorobenzyl (PFB) Ester and Oxime Formation

This two-step protocol is highly sensitive and ideal for trace-level analysis of 15-oxo fatty acids.

Materials:

• Dried lipid extract

• Pentafluorobenzyl bromide (PFBBr) solution (10% in acetonitrile)

• N,N-Diisopropylethylamine (DIPEA)

• Pentafluorobenzyl hydroxylamine (B1172632) (PFBHA) hydrochloride

• Pyridine (anhydrous)

• GC-grade solvent (e.g., isooctane)

• Glass reaction vials with PTFE-lined caps

• Heating block or water bath

Procedure:

Step 1: PFB Ester Formation (Carboxylic Acid Derivatization)

• To the dried lipid extract, add 50 µL of PFBBr solution and 10 µL of DIPEA.

• Cap the vial and heat at 60°C for 30 minutes.

• Evaporate the reagents to dryness under a gentle stream of nitrogen.

Step 2: PFB Oxime Formation (Keto Group Derivatization)

• To the dried PFB ester, add a freshly prepared solution of 50 µL of PFBHA hydrochloride in anhydrous pyridine (10 mg/mL).

• Cap the vial and heat at 60°C for 60 minutes.

• Cool the vial to room temperature.

• Add 1 mL of water and 2 mL of isooctane (B107328).

• Vortex vigorously to extract the PFB derivatives into the isooctane layer.

• Transfer the isooctane layer to a clean vial and evaporate to a small volume for GC-MS analysis.

GC-MS Parameters

The following table provides typical GC-MS parameters for the analysis of derivatized 15-oxo fatty acids. These may need to be optimized for your specific instrument and application.

Parameter	FAMEs	TMS Derivatives	PFB Derivatives
GC Column	DB-23, DB-WAX, or similar	DB-5ms, HP-5ms, or similar	DB-5ms, HP-5ms, or similar
Injector Temp.	250°C	270°C	280°C
Injection Mode	Splitless	Splitless	Splitless
Carrier Gas	Helium	Helium	Helium
Oven Program	100°C (1 min), ramp to 240°C at 10°C/min, hold for 10 min	80°C (1 min), ramp to 300°C at 15°C/min, hold for 5 min	150°C (1 min), ramp to 310°C at 20°C/min, hold for 5 min
MS Ionization	EI	EI	ECNICI or EI
MS Scan Range	m/z 50-500	m/z 50-650	m/z 50-700

Data Presentation and Quantitative Analysis

For accurate quantification, it is recommended to use a stable isotope-labeled internal standard (e.g., d₄-15-oxo-ETE). A calibration curve should be generated using a series of standard solutions of the 15-oxo fatty acid of interest with a fixed concentration of the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

Example Quantitative Data Summary

Analyte	Derivatization Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Reference
15-keto-PGE₂	Oximation, Methylation, Silylation	2 ng in tissue	-	-	[1]
Long-chain aldehydes	PFB Oxime	0.5 pmol	-	>0.99

Note: Quantitative data for specific 15-oxo fatty acids other than prostaglandins (B1171923) is limited in the literature. The provided data for related compounds can serve as a guideline. It is crucial to validate the chosen method for the specific 15-oxo fatty acid of interest.

Conclusion

The derivatization of 15-oxo fatty acids is a critical step for their successful analysis by GC-MS. The choice of the derivatization method should be based on the specific analytical requirements, including the desired sensitivity and the complexity of the sample matrix. The protocols provided in this document offer robust and reliable methods for the derivatization of 15-oxo fatty acids, enabling researchers to accurately quantify these important lipid mediators and further elucidate their roles in health and disease.

References

• 1. 15-hydroxyprostaglandin dehydrogenase (NAD+) - Wikipedia [en.wikipedia.org]

Experimental Use of 15-oxo-9(Z),12(Z)-octadecadienoic Acid In Vivo: Application Notes and Protocols

Disclaimer: There is currently a lack of published in vivo experimental data specifically for 15-oxo-9(Z),12(Z)-octadecadienoic acid. The following application notes and protocols are based on in vivo studies conducted on its close structural isomer, 13-oxo-9,11-octadecadienoic acid (13-oxo-ODA). Researchers should use this information as a preliminary guide and adapt the methodologies for 15-oxo-9(Z),12(Z)-octadecadienoic acid with appropriate validation and dose-response studies.

Introduction

15-oxo-9(Z),12(Z)-octadecadienoic acid is an oxidized derivative of linoleic acid. While its specific biological functions in vivo are not yet elucidated, studies on its isomers, such as 9-oxo-ODA and 13-oxo-ODA, suggest potential roles in the regulation of lipid metabolism and inflammatory responses.[1][2][3] In particular, 13-oxo-ODA has been identified as a potent agonist of the peroxisome proliferator-activated receptor alpha (PPARα), a key nuclear receptor involved in the transcriptional regulation of genes related to fatty acid oxidation.[2][4][5]

These notes provide a potential framework for researchers and drug development professionals to design and conduct initial in vivo experiments with 15-oxo-9(Z),12(Z)-octadecadienoic acid, drawing upon the established protocols for its isomer, 13-oxo-ODA.

Potential Applications in In Vivo Research

Based on the known activities of its isomers, potential in vivo research applications for 15-oxo-9(Z),12(Z)-octadecadienoic acid could include:

• Metabolic Disease Models: Investigating its effects on dyslipidemia, hepatic steatosis, and insulin (B600854) resistance in animal models of obesity and diabetes.[2][4]

• Inflammation Models: Assessing its potential anti-inflammatory properties in various acute and chronic inflammation models.

• Cancer Biology: Exploring its impact on tumor growth and progression, particularly in relation to cancer cell metabolism.

Quantitative Data Summary (Based on 13-oxo-ODA studies)

The following tables summarize quantitative data from an in vivo study using the isomer 13-oxo-ODA in obese diabetic KK-Ay mice.[2] This data can serve as a reference for designing experiments with 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Table 1: Effects of Dietary 13-oxo-ODA on Plasma and Hepatic Triglyceride Levels in KK-Ay Mice [2]

Treatment Group	Dosage (% of high-fat diet)	Duration	Plasma Triglyceride Reduction (%)	Hepatic Triglyceride Reduction (%)
Control	0%	4 weeks	-	-
13-oxo-ODA	0.02%	4 weeks	Not specified	Not specified
13-oxo-ODA	0.05%	4 weeks	Significant reduction	Significant reduction

Table 2: Effects of Dietary 13-oxo-ODA on Plasma Glucose and Insulin Levels in KK-Ay Mice [2]

Treatment Group	Dosage (% of high-fat diet)	Plasma Glucose Reduction (%)	Plasma Insulin Reduction (%)
13-oxo-ODA	0.02%	22%	32%
13-oxo-ODA	0.05%	22%	32%

Experimental Protocols (Hypothetical for 15-oxo-9(Z),12(Z)-octadecadienoic acid)

The following protocols are adapted from studies on 13-oxo-ODA and should be optimized for 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Animal Model

• Species: Mouse

• Strain: KK-Ay (obese diabetic model) or C57BL/6J (for general metabolic studies).[2][6]

• Justification: The KK-Ay mouse model is suitable for studying obesity-related metabolic dysfunctions, where PPARα agonists have shown therapeutic potential.[2][4]

Administration Protocol

• Route of Administration: Oral (dietary admixture).

• Vehicle: The compound can be mixed directly into a high-fat diet.

• Dosage (starting point): Based on the 13-oxo-ODA study, initial doses of 0.02% and 0.05% (w/w) in the diet can be explored.[2] Dose-response studies are crucial to determine the optimal dosage.

• Duration: A 4-week treatment period has been shown to be effective for observing metabolic changes with 13-oxo-ODA.[2]

Key Experimental Readouts

• Metabolic Parameters:

  • Monitor body weight and food intake regularly.

  • Measure plasma levels of triglycerides, glucose, and insulin.[2]

  • Assess hepatic triglyceride content.[2]

  • Conduct oral glucose tolerance tests (OGTT) to evaluate glucose metabolism.[2]

• Gene Expression Analysis:

  • Isolate RNA from liver and skeletal muscle.

  • Perform quantitative real-time PCR (qPCR) to measure the mRNA expression of PPARα target genes involved in fatty acid metabolism (e.g., CPT1a, AOX, FAT, ACS, UCP2).[2]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the proposed mechanism of action and a general experimental workflow, based on the known signaling of 13-oxo-ODA.

Caption: Proposed PPARα signaling pathway for 15-oxo-9(Z),12(Z)-octadecadienoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]
• 5. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Development of Antibodies for 15-oxo-9,12-octadecadienoic acid (15-oxo-ODE) Detection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development of specific antibodies for the detection and quantification of 15-oxo-9,12-octadecadienoic acid (15-oxo-ODE), a lipid metabolite of interest in various physiological and pathological processes.

Introduction

15-oxo-9,12-octadecadienoic acid (15-oxo-ODE) is an oxidized lipid metabolite derived from linoleic acid. Emerging evidence suggests its involvement in inflammatory signaling and cancer progression.[1] Accurate detection and quantification of 15-oxo-ODE in biological samples are crucial for elucidating its biological roles and exploring its potential as a biomarker or therapeutic target. Immunoassays, powered by specific antibodies, offer a sensitive and high-throughput method for this purpose.

This document outlines the key steps and detailed protocols for generating and characterizing antibodies against 15-oxo-ODE.

Signaling Pathway and Rationale

15-oxo-ODE and similar oxo-fatty acids are known to be involved in signaling pathways that regulate inflammation and cellular proliferation. For instance, related compounds like 15-oxo-eicosatetraenoic acid (15-oxo-ETE) can activate the Nrf2 antioxidant response and inhibit NF-κB-mediated pro-inflammatory signaling.[2] It is hypothesized that 15-oxo-ODE may exert its biological effects through similar pathways, making it a valuable target for investigation. The development of specific antibodies allows for the precise measurement of 15-oxo-ODE levels, which can be correlated with the activation state of these pathways.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. Antibody Purification Via Affinity Membrane Chromatography Method Utilizing Nucleotide Binding Site Targeting With A Small Molecule - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 15-oxo-9(Z),12(Z)-octadecadienoic acid

Welcome to the technical support center for the synthesis of 15-oxo-9(Z),12(Z)-octadecadienoic acid. This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of this and similar oxylipins.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing 15-oxo-9(Z),12(Z)-octadecadienoic acid?

A1: The most common and direct synthetic route involves the selective oxidation of the corresponding secondary alcohol, 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (15-HODE). This precursor can be obtained commercially or synthesized. The key challenge lies in performing the oxidation without affecting the two cis double bonds.

Q2: What are the primary challenges encountered during this synthesis?

A2: Researchers may face several challenges:

• Isomerization of Double Bonds: The cis (Z) configuration at the 9th and 12th positions is susceptible to isomerization to the more stable trans (E) form, especially under harsh reaction conditions like high temperatures or presence of strong acids or bases.

• Over-oxidation: The target molecule contains a ketone. Strong oxidizing agents could potentially lead to cleavage of the carbon chain or other unwanted side reactions.

• Purification: Separating the final keto-acid from the starting alcohol (15-HODE), unreacted reagents, and any isomeric byproducts can be difficult due to their similar polarities and structures.

• Product Stability: Polyunsaturated fatty acids and their derivatives can be sensitive to oxidation and degradation upon exposure to air and light. Proper storage and handling are crucial.

Q3: How can I protect the carboxylic acid functional group during the oxidation step?

A3: While some mild oxidation methods may not require protection, protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester) is a common strategy to prevent potential side reactions. The ester can be formed by reacting the starting fatty acid with the corresponding alcohol under acidic conditions (e.g., Fischer esterification) and then hydrolyzed back to the carboxylic acid after the oxidation step.

Q4: How should I store the final product, 15-oxo-9(Z),12(Z)-octadecadienoic acid?

A4: Due to the susceptibility of polyunsaturated fatty acids to degradation, the final product should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures, preferably -20°C or below.[1] It is also advisable to store it in a solution with a suitable solvent, such as ethanol (B145695), and to protect it from light.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete oxidation. 2. Degradation of the starting material or product. 3. Inactive oxidizing agent.	1. Increase reaction time or temperature slightly, but monitor closely for side reactions. Consider a more potent but still mild oxidizing agent. 2. Ensure all reactions are performed under an inert atmosphere and with degassed solvents. 3. Use a fresh batch of the oxidizing agent. For instance, Dess-Martin periodinane can hydrolyze over time.
Presence of Isomerized Byproducts (trans-isomers)	1. Reaction temperature is too high. 2. Use of acidic or basic conditions that promote isomerization. 3. Prolonged reaction time.	1. Maintain a low reaction temperature. Swern oxidations are typically run at -78°C.[2][3][4][5][6] 2. Use buffered conditions if necessary. For example, pyridine (B92270) can be used as a mild base in Dess-Martin oxidations to neutralize acidic byproducts.[7] 3. Monitor the reaction closely by TLC or LC-MS to determine the optimal reaction time.
Difficulty in Purifying the Product	1. Similar polarity of the starting material and the product. 2. Presence of multiple isomers.	1. Use high-performance liquid chromatography (HPLC) with a reverse-phase C18 column for purification.[8] A gradient elution with solvents like acetonitrile (B52724) and water with a small amount of acetic or formic acid can effectively separate the ketone from the alcohol. 2. For separation of geometric isomers, specialized HPLC columns (e.g., silver ion chromatography) or gas chromatography of the methyl-esterified products on a polar capillary column might be necessary.
Product Degradation During Workup or Storage	1. Exposure to oxygen. 2. Exposure to light. 3. Incompatible storage solvent.	1. Handle the product under an inert atmosphere as much as possible. Use solvents that have been purged with nitrogen or argon. 2. Store in amber vials or wrap containers in aluminum foil. 3. Store in a high-purity solvent like ethanol at -20°C or lower. Avoid prolonged storage in chlorinated solvents.

Experimental Protocols

Protocol 1: Oxidation of 15-HODE using Dess-Martin Periodinane (DMP)

The Dess-Martin oxidation is a mild and highly selective method for oxidizing primary and secondary alcohols to aldehydes and ketones, respectively.[1][7][8][9][10] It is known to be tolerant of sensitive functional groups like double bonds.

Materials:

• 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (15-HODE)

• Dess-Martin Periodinane (DMP)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Pyridine (optional, as a buffer)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve 15-HODE (1 equivalent) in anhydrous CH₂Cl₂ under an argon or nitrogen atmosphere.

• Add DMP (1.5 equivalents) to the solution at room temperature. If the starting material is acid-sensitive, pyridine (2-3 equivalents) can be added.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 1-3 hours.

• Upon completion, dilute the reaction mixture with CH₂Cl₂.

• Quench the reaction by adding a saturated aqueous solution of NaHCO₃ containing an excess of Na₂S₂O₃. Stir vigorously until the solid dissolves and the two layers are clear.

• Separate the organic layer, and wash it sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel or by preparative HPLC.

Protocol 2: Purification of Oxo-Fatty Acids by HPLC

This protocol is adapted from a method for purifying similar oxo-lipids.[11]

System:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Semi-preparative reverse-phase C18 column (e.g., 10 x 250 mm, 5 µm particle size).

Mobile Phase:

• Solvent A: Water with 0.1% acetic acid.

• Solvent B: Acetonitrile with 0.1% acetic acid.

Procedure:

• Dissolve the crude product in a minimal amount of the mobile phase.

• Inject the sample onto the C18 column.

• Elute with a gradient of Solvent A and Solvent B. A typical gradient might start from 50% B to 100% B over 30-40 minutes. The exact gradient should be optimized based on analytical scale separations.

• Monitor the elution at a suitable wavelength for the α,β-unsaturated ketone chromophore if isomerization occurs (around 270-280 nm) or at lower wavelengths (around 210 nm) for the non-conjugated ketone.

• Collect the fractions corresponding to the desired product peak.

• Combine the pure fractions and remove the solvent under reduced pressure. It is crucial to avoid excessive heating.

• Store the purified product immediately under inert gas at low temperature.

Visualizations

Synthetic Pathway

Caption: Synthetic pathway from Linoleic Acid to 15-oxo-ODE.

Experimental Workflow

Caption: Workflow for 15-oxo-ODE synthesis and purification.

Troubleshooting Logic

Caption: Logic for troubleshooting cis/trans isomerization issues.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. gchemglobal.com [gchemglobal.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 8. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 9. Dess-Martin Oxidation [organic-chemistry.org]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. escholarship.org [escholarship.org]

Technical Support Center: 15-Oxo Fatty Acids

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 15-oxo fatty acids.

Frequently Asked Questions (FAQs)

Q1: How should I store my 15-oxo fatty acid to ensure its stability?

A1: For long-term stability, 15-oxo fatty acids should be stored at -20°C.[1][2][3][4] Some suppliers provide these compounds in a solution, such as methyl acetate (B1210297) or ethanol.[1][5] When stored correctly at -20°C, these solutions can be stable for at least two to four years.[1][2][3][4][5]

Q2: What solvents are recommended for preparing solutions of 15-oxo fatty acids?

A2: 15-oxo fatty acids are generally soluble in organic solvents like ethanol, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO).[1][2][4][5] For aqueous buffers, it's crucial to first dissolve the fatty acid in an organic solvent before adding it to the buffer. The solubility in aqueous solutions like phosphate-buffered saline (PBS) is often limited.[1][4][5]

Q3: I am observing unexpected results in my cell-based assay. Could the stability of the 15-oxo fatty acid be a factor?

A3: Yes, the stability of 15-oxo fatty acids in solution can be influenced by experimental conditions. For instance, 13,14-dihydro-15-keto-PGE2 is known to decompose in a manner dependent on pH, temperature, and the presence of albumin.[6] In cell culture media, 15-oxoETE can react with abundant nucleophiles like glutathione (B108866) (GSH), which can affect its signaling capacity.[7] It is advisable to prepare fresh solutions for your experiments whenever possible and to minimize the time the compound spends in aqueous media before use.

Q4: My analytical results show multiple peaks when I only expect one for my 15-oxo fatty acid standard. What could be the cause?

A4: The appearance of multiple peaks can indicate degradation or isomerization. Some 15-oxo fatty acids can undergo cyclization, especially at an elevated pH.[6] It's also possible that the compound is breaking down into smaller electrophilic species.[8] To troubleshoot, verify the purity of your standard, check your solvent for contaminants, and ensure your storage and handling conditions are appropriate. Using an analytical technique like HPLC-MS can help in identifying the different species present.[9][10]

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 15-oxo fatty acids.

Issue	Potential Cause	Recommended Solution
Low or no biological activity	Degradation of the 15-oxo fatty acid due to improper storage or handling.	Store the compound at -20°C in a suitable solvent. Prepare fresh dilutions for each experiment. Minimize exposure to light and elevated temperatures.
Reaction with components in the experimental medium (e.g., glutathione in cell culture).[7]	Consider the potential for adduct formation. You may need to use higher concentrations or inhibitors of reacting pathways if appropriate for your experimental design.
Inconsistent results between experiments	Variability in the preparation of the fatty acid solution.	Standardize your protocol for dissolving and diluting the compound. Use a consistent solvent and ensure it is fully dissolved before use.
Degradation of the stock solution over time.	Aliquot your stock solution upon receipt to avoid repeated freeze-thaw cycles. Monitor the purity of your stock solution periodically using an appropriate analytical method (e.g., HPLC).
Unexpected peaks in chromatography	Isomerization or degradation of the fatty acid.[6]	Analyze a fresh sample of the standard. If the issue persists, consider if the analytical conditions (e.g., mobile phase pH, temperature) are contributing to on-column degradation.
Contamination of the solvent or glassware.	Use high-purity solvents and ensure all glassware is thoroughly cleaned. Run a solvent blank to check for contaminants.

Experimental Protocols

Protocol: Assessing the Stability of a 15-Oxo Fatty Acid in Solution

This protocol outlines a general method for evaluating the stability of a 15-oxo fatty acid under specific experimental conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• 15-oxo fatty acid of interest

• High-purity solvent (e.g., ethanol, methanol, or acetonitrile)

• Aqueous buffer (e.g., PBS at a specific pH)

• HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometer)

• Appropriate HPLC column (e.g., C18 reverse-phase)

2. Procedure:

• Prepare a stock solution of the 15-oxo fatty acid in the chosen organic solvent at a known concentration.

• Dilute the stock solution to the desired final concentration in the aqueous buffer to be tested.

• Immediately after preparation (t=0), inject an aliquot of the solution into the HPLC system to obtain an initial chromatogram and peak area.

• Incubate the solution under the desired experimental conditions (e.g., specific temperature, light exposure).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot of the incubated solution into the HPLC system.

• Monitor the chromatograms for a decrease in the peak area of the parent compound and the appearance of new peaks, which would indicate degradation products.

• Calculate the percentage of the 15-oxo fatty acid remaining at each time point relative to the initial time point (t=0).

Visualizations

Caption: Workflow for assessing the stability of 15-oxo fatty acids.

Caption: Formation and signaling of 15-oxo-ETE.[7][11][12]

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. The stability of 13,14-dihydro-15 keto-PGE2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 9. aocs.org [aocs.org]
• 10. Method for Quantifying Oxidized Fatty Acids in Food Samples Using Ultra-High Pressure Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 11. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 15-oxo-Eicosatetraenoic acid, a metabolite of macrophage 15-hydroxyprostaglandin dehydrogenase that inhibits endothelial cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 15-oxo-9,12-octadecadienoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of 15-oxo-9,12-octadecadienoic acid from biological extracts.

Frequently Asked Questions (FAQs)

Q1: What is 15-oxo-9,12-octadecadienoic acid and why is it significant?

15-oxo-9,12-octadecadienoic acid is an oxidized metabolite of linoleic acid.[1] These oxidized fatty acids, including related isomers like 9-oxo-ODA and 13-oxo-ODA, are known as oxylipins and are involved in various physiological and pathological processes, such as inflammation.[2] Some of these molecules act as agonists for peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism.[2][3] Their role in cellular signaling makes them important targets for research in metabolic diseases and drug development.

Q2: What are the common biological sources of 15-oxo-9,12-octadecadienoic acid and its isomers?

Isomers of oxo-octadecadienoic acid have been identified in a variety of biological matrices. For instance, 9-oxo-ODA and 13-oxo-ODA have been found in tomatoes, particularly in the peel, and their concentrations can be influenced by factors like the tomato cultivar and ripeness.[4][5] These compounds are also found in other plant materials and can be present in animal tissues and plasma as products of linoleic acid metabolism.[6][7]

Q3: What are the primary methods for extracting oxo-octadecadienoic acids from biological samples?

Common extraction methods aim to isolate lipids from the biological matrix. These include:

• Solvent Extraction: This is a widely used method that employs organic solvents to solubilize lipids. The Bligh and Dyer method, using a chloroform (B151607) and methanol (B129727) mixture, is a classic example.[8] For plant tissues, homogenization in a solvent like ethanol (B145695) is also common.[4]

• Solid-Phase Extraction (SPE): This technique is used to clean up the initial extract and concentrate the analytes. C18 cartridges are often used to purify extracts before further analysis.[9]

Q4: How can 15-oxo-9,12-octadecadienoic acid be purified from a crude extract?

After initial extraction, chromatographic techniques are essential for purification:

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reversed-phase HPLC with a C18 column, is a powerful tool for separating different fatty acid isomers.[10][11] Normal-phase HPLC can also be used.[9]

• Column Chromatography: For larger scale purification, column chromatography with silica (B1680970) gel or Sephadex can be employed to fractionate the extract before final purification by HPLC.[11]

Q5: What are the best methods for quantifying 15-oxo-9,12-octadecadienoic acid?

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the preferred method for accurate and sensitive quantification of oxo-octadecadienoic acids.[2][6] This technique provides high specificity and allows for the detection of low concentrations in complex biological samples. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but often requires derivatization of the fatty acids to their methyl esters (FAMEs) before analysis.[8][12]

Q6: What are the critical considerations for the stability and storage of 15-oxo-9,12-octadecadienoic acid?

Oxidized fatty acids can be unstable. It is crucial to minimize degradation during extraction and storage. Key considerations include:

• Quenching Metabolism: Immediately freeze samples in liquid nitrogen after collection to stop enzymatic activity.[4]

• Storage Conditions: Store extracts and purified compounds at low temperatures, such as -20°C or -80°C, to maintain stability.[13]

• Avoiding Oxidation: Minimize exposure to air and light. Work under an inert atmosphere (e.g., nitrogen) when possible.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Recovery of Target Compound	Inefficient extraction.	Optimize the extraction solvent and method. Consider re-extracting the sample pellet.[4] For plant materials, ultrasound-assisted extraction (UAE) can improve efficiency.[12]
Degradation of the compound.	Ensure rapid sample processing and quenching of metabolic activity.[4] Check the pH of solutions, as some isomers are more stable under specific pH conditions.[5] Keep samples cold throughout the procedure.
Substrate inhibition of enzymes if using enzymatic synthesis.	If applicable, test a range of lower initial substrate concentrations.[14]
Co-elution with Interfering Compounds	Inadequate chromatographic separation.	Optimize the HPLC gradient, mobile phase composition, or try a different column chemistry (e.g., normal-phase vs. reversed-phase).[9][10]
Complex biological matrix.	Incorporate a solid-phase extraction (SPE) clean-up step before HPLC analysis to remove interfering substances.[9]
Inconsistent Quantification Results	Inconsistent extraction efficiency.	Always use an internal standard to account for variations in extraction recovery and instrument response.[2]
Sample degradation between runs.	Analyze samples as quickly as possible after preparation. Store extracts at low temperatures if immediate analysis is not possible.
Instrument variability.	Regularly calibrate the mass spectrometer and ensure the LC system is performing optimally.
Peak Tailing or Broadening in HPLC	Column overload.	Inject a smaller volume or a more dilute sample.
Poor sample solubility in the mobile phase.	Ensure the dried extract is fully reconstituted in a solvent compatible with the initial mobile phase conditions.[2]

Quantitative Data Summary

The concentration of oxo-octadecadienoic acid isomers can vary significantly depending on the biological source and the extraction method used.

Table 1: Concentration of Oxo-ODA Isomers in Different Biological Samples

Biological Source	Isomer	Concentration/Yield	Method of Analysis
Tomato ('Momotaro' variety) Peel	9-oxo-ODA	~0.2 µg/g of tissue weight	UPLC/TOF-MS
Tomato ('Momotaro' variety) Sarcocarp	9-oxo-ODA	~0.1 µg/g of tissue weight	UPLC/TOF-MS
Rat Plasma	9-oxo-ODE	218.1 nmol/L	Q-TOFMS
Rat Plasma	13-oxo-ODE	57.8 nmol/L	Q-TOFMS
Acacia nilotica Seed Extract	9,12-Octadecadienoic acid	14.24% of total peak area	GC-MS

Data adapted from multiple sources.[4][6][8]

Experimental Protocols

Protocol 1: Extraction of Oxo-ODAs from Plant Tissue (e.g., Tomato)

This protocol is adapted from methods used for the extraction of 9-oxo-ODA from tomato fruit.[4]

• Sample Preparation: Separate the tissue of interest (e.g., peel) and immediately freeze it in liquid nitrogen.

• Lyophilization: Freeze-dry the tissue to remove water.

• Homogenization: Weigh 100 mg of the freeze-dried sample and homogenize it in 1 mL of an extraction solvent (e.g., 99.5% Ethanol) containing an appropriate internal standard.

• Centrifugation: Centrifuge the homogenate at 15,000 rpm for 10 minutes at 4°C.

• Supernatant Collection: Collect the supernatant.

• Re-extraction: Re-extract the pellet with an additional 1 mL of the extraction solvent and centrifuge again.

• Pooling and Filtration: Pool the supernatants from both extractions and filter through a 0.2-µm PVDF membrane. The filtrate is now ready for purification or analysis.[4]

Protocol 2: Purification by High-Performance Liquid Chromatography (HPLC)

This is a general protocol for the purification of oxo-lipids.[10]

• Sample Preparation: Reconstitute the dried extract from Protocol 1 in a suitable solvent (e.g., methanol/water).

• HPLC System: Use a reversed-phase C18 column (e.g., 2.1 x 100 mm; 1.7 µm particle size).[4]

• Mobile Phase:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: Develop a gradient to separate the compound of interest. An example gradient could be:

  • 0-4 min: 30-50% B

  • 4-14 min: 50-85% B

  • 14-17 min: Hold at 99% B

  • 17-20 min: Return to 30% B

• Detection and Fraction Collection: Monitor the elution profile using a UV detector (oxo-ODAs typically have a chromophore) or by mass spectrometry.[8] Collect the fractions corresponding to the peak of interest.

• Solvent Evaporation: Evaporate the solvent from the collected fraction under a stream of nitrogen to obtain the purified compound.

Protocol 3: Quantification by LC-MS/MS

This protocol outlines the general steps for quantification.[2][6]

• Sample Preparation: Use the extracted sample from Protocol 1. If necessary, perform an SPE cleanup.

• LC Separation: Use an appropriate UPLC/HPLC method (similar to Protocol 2) to separate the analyte from other components in the extract.

• Mass Spectrometry:

  • Use a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Optimize the precursor and product ion transitions for 15-oxo-9,12-octadecadienoic acid and the chosen internal standard.

• Quantification: Construct a calibration curve using analytical-grade standards of the target compound. The concentration in the sample is determined by comparing its peak area ratio (analyte/internal standard) to the calibration curve.

Visualizations

Caption: General workflow for purification of 15-oxo-9,12-octadecadienoic acid.

Caption: Biosynthesis pathway of 15-oxo-9,12-octadecadienoic acid.

Caption: Troubleshooting decision tree for low product yield.

References

• 1. Linoleic acid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. escholarship.org [escholarship.org]
• 11. 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. caymanchem.com [caymanchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: 15-Lipoxygenase (15-LOX) Assays

Welcome to the technical support center for 15-lipoxygenase (15-LOX) assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during experimentation. Here you will find a comprehensive troubleshooting guide, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to support your work.

Troubleshooting Guide

Encountering unexpected results in your 15-LOX assay can be frustrating. This guide is designed to help you systematically identify and resolve common problems. The following table summarizes potential issues, their likely causes, and recommended solutions.

Problem	Potential Cause(s)	Solution(s)
No or Weak Signal	Reagent Issues: - Omission of a key reagent.[1] - Incorrectly prepared or degraded substrate/enzyme.[1][2] - Inactive enzyme due to improper storage or handling (e.g., repeated freeze-thaw cycles).[3] Procedural Errors: - Incorrect wavelength settings on the plate reader or spectrophotometer.[3][4] - Incubation times are too short.[1] - Assay temperature is too low; enzyme activity is reduced.[3] Sample-Specific Issues: - Presence of an enzyme inhibitor in the sample (e.g., sodium azide (B81097) for peroxidase-based assays).[1]	Reagent Verification: - Double-check that all reagents were added in the correct order and volume. - Prepare fresh substrate and enzyme solutions.[5] Ensure the enzyme has been stored at the recommended temperature. - Aliquot enzyme stocks to avoid multiple freeze-thaw cycles.[3] Protocol Optimization: - Verify the correct wavelength for your specific assay (e.g., 234 nm for spectrophotometric assays measuring conjugated diene formation).[5][6] - Optimize and extend incubation times.[1] - Ensure all assay components are at the recommended temperature (usually room temperature) before starting the reaction.[3][4] Sample Preparation: - Identify and remove any potential inhibitors. For instance, avoid sodium azide in assays with peroxidase-coupled reactions.[1]
High Background	Reagent & Buffer Issues: - Contaminated buffers or reagents.[1] - Auto-oxidation of the substrate (e.g., linoleic or arachidonic acid). Procedural Errors: - Incubation times are too long.[1] - Insufficient blocking in ELISA-based formats.[7] - Cross-reactivity of antibodies in immunoassays.[1]	Reagent & Buffer Preparation: - Use fresh, high-purity buffers and reagents. - Prepare substrate solutions fresh for each experiment to minimize auto-oxidation.[6] Protocol Adjustments: - Reduce incubation times. - If applicable, use a robust blocking solution and ensure adequate blocking time.[7] - Run appropriate controls to check for antibody cross-reactivity.[1]
Inconsistent Results / High Variability	Pipetting & Mixing Errors: - Inaccurate pipetting, especially of small volumes.[4] - Incomplete mixing of reagents.[1] Environmental Factors: - Temperature fluctuations across the microplate ("edge effects").[3] - Evaporation from wells during incubation.[3] Sample Preparation: - Inconsistent sample preparation.[3]	Technique Refinement: - Use calibrated pipettes and proper pipetting techniques. Prepare a master mix for reagents to be added to multiple wells to ensure consistency.[4] - Ensure thorough mixing of all components. Environmental Control: - Use a water bath or incubator with stable temperature control. To minimize edge effects, avoid using the outer wells of the plate.[3] - Use plate sealers to prevent evaporation during long incubations.[7] Standardize Procedures: - Follow a standardized protocol for sample preparation.[3]
Non-Linear Reaction Rate	Substrate/Enzyme Concentration: - Substrate depletion during the course of the reaction. - Enzyme concentration is too high, leading to a very rapid initial reaction that is difficult to measure accurately.[3] Signal Saturation: - The detector on the instrument is saturated.[8]	Assay Optimization: - Measure the initial reaction rate where the substrate is not limiting. - Perform a dilution series of the enzyme to find a concentration that results in a steady, measurable reaction rate.[3][9] Instrument Settings: - If using a fluorescent or luminescent assay, you may need to adjust the gain or voltage of the photomultiplier tube (PMT) to avoid saturation.[8] Alternatively, dilute the sample.

Frequently Asked Questions (FAQs)

Q1: What are the most common substrates for 15-LOX assays, and what should I consider when choosing one?

A1: The most common substrates for 15-LOX are polyunsaturated fatty acids such as arachidonic acid and linoleic acid.[6] Arachidonic acid is a primary substrate in mammals, while linoleic acid is often used for plant-derived enzymes (e.g., from soybean) and is a more stable and less expensive option.[6] The choice of substrate can influence enzyme kinetics and the profile of resulting products.

Q2: My enzyme activity seems to be decreasing over time, even with proper storage. What could be the cause?

A2: 15-LOX can be sensitive to repeated freeze-thaw cycles, which can lead to a loss of activity.[3] It is recommended to aliquot your enzyme stock into smaller, single-use volumes upon receipt. Additionally, ensure that the storage buffer is appropriate and that the enzyme is kept on ice during the experimental setup.[6]

Q3: Can the solvent used to dissolve my test compounds interfere with the assay?

A3: Yes, certain solvents can inhibit enzyme activity. Dimethyl sulfoxide (B87167) (DMSO) is commonly used to dissolve inhibitors, but high concentrations can affect the assay.[10] It is crucial to run a vehicle control with the same concentration of solvent used for your test compounds to account for any solvent effects.[10]

Q4: How can I differentiate between true inhibition and non-specific effects like compound aggregation?

A4: Non-specific inhibition can be a concern. To mitigate this, it's advisable to include a non-ionic detergent like Triton X-100 in the assay buffer. Additionally, running counter-screens or secondary assays can help confirm the mechanism of inhibition.

Q5: What is the significance of measuring absorbance at 234 nm in spectrophotometric 15-LOX assays?

A5: The enzymatic action of 15-LOX on substrates like linoleic or arachidonic acid results in the formation of a conjugated diene system in the product hydroperoxide.[6] This conjugated diene has a characteristic absorbance maximum at 234 nm, allowing for direct monitoring of the reaction progress.[5][6]

Experimental Protocols

Spectrophotometric Assay for 15-LOX Activity

This method is based on monitoring the increase in absorbance at 234 nm due to the formation of conjugated dienes.

Materials:

• 15-Lipoxygenase enzyme (e.g., from soybean)

• Linoleic acid or arachidonic acid (substrate)

• Borate (B1201080) buffer (0.2 M, pH 9.0)

• Test inhibitor and solvent (e.g., DMSO)

• UV-transparent cuvettes or microplate

• Spectrophotometer or microplate reader capable of reading at 234 nm

Procedure:

• Prepare Reagents:

  • Enzyme solution: Dissolve 15-LOX in cold borate buffer to the desired concentration. Keep the solution on ice.[6]

  • Substrate solution: Prepare a stock solution of linoleic acid or arachidonic acid in ethanol (B145695) and then dilute to the final working concentration in borate buffer. Prepare this solution fresh daily.[6]

  • Inhibitor solutions: Dissolve test compounds in DMSO to create stock solutions.

• Assay Setup:

  • Blank: Add buffer and the same volume of solvent (e.g., DMSO) as used for the inhibitor.

  • Control (No Inhibitor): Add enzyme solution, buffer, and solvent.

  • Inhibitor: Add enzyme solution, buffer, and the test inhibitor solution.

• Reaction:

  • Pre-incubate the enzyme with the inhibitor (or solvent for the control) for a defined period (e.g., 5 minutes) at room temperature.

  • Initiate the reaction by adding the substrate solution.

  • Immediately begin monitoring the absorbance at 234 nm at regular intervals (e.g., every 30 seconds) for a set duration (e.g., 5-10 minutes).[6]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) from the linear portion of the curve.

  • Determine the percent inhibition by comparing the rate of the inhibitor-treated sample to the control.

Fluorometric Assay for 15-LOX Activity

This assay utilizes a probe that becomes fluorescent upon oxidation by the hydroperoxide products of the 15-LOX reaction.

Materials:

• 15-Lipoxygenase enzyme

• Arachidonic acid (substrate)

• Assay Buffer (e.g., Tris-HCl)

• Fluorescent probe (e.g., diphenyl-1-pyrenylphosphine, DPPP)[11]

• Test inhibitor and solvent

• Black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents: Prepare enzyme, substrate, and inhibitor solutions as described for the spectrophotometric assay. Prepare the fluorescent probe according to the manufacturer's instructions.

• Assay Setup: In a 96-well plate, add the assay buffer, enzyme, and test inhibitor (or solvent control).

• Pre-incubation: Incubate for a short period to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the substrate to start the reaction.

• Detection: After a set incubation time, add the fluorescent probe. The hydroperoxides generated will oxidize the probe, producing a fluorescent signal.

• Measurement: Read the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., for DPPP oxide, Ex/Em = ~360/380 nm).[11]

• Data Analysis: Calculate the percent inhibition based on the reduction in fluorescence signal in the presence of the inhibitor compared to the control.

HPLC-Based Assay for 15-LOX Product Analysis

This method allows for the separation and quantification of specific 15-LOX products, such as 15-HETE.[12]

Materials:

• 15-Lipoxygenase enzyme

• Arachidonic acid

• Reaction buffer

• Reaction termination solution (e.g., methanol (B129727) with an internal standard)

• Solid-phase extraction (SPE) columns for sample cleanup

• HPLC system with a UV detector and a suitable column (e.g., C18 reversed-phase)[12]

Procedure:

• Enzymatic Reaction: Perform the 15-LOX reaction as described in the other protocols.

• Reaction Termination: Stop the reaction by adding a termination solution, which often contains an organic solvent to precipitate the protein.

• Product Extraction:

  • Centrifuge to remove the precipitated protein.

  • Extract the lipid products from the supernatant, often using solid-phase extraction (SPE).

• HPLC Analysis:

  • Reconstitute the extracted sample in the mobile phase.

  • Inject the sample into the HPLC system.

  • Separate the products using an appropriate gradient and detect them by their absorbance at a specific wavelength (e.g., 235 nm for HETEs).

• Quantification: Identify and quantify the product of interest (e.g., 15-HETE) by comparing its retention time and peak area to that of an authentic standard.

Visualizations

15-LOX Signaling Pathway

Caption: Simplified signaling pathway of 15-Lipoxygenase.

Experimental Workflow for a 15-LOX Inhibition Assay

Caption: General workflow for a 15-LOX inhibitor screening assay.

Troubleshooting Logic for 15-LOX Assays

References

• 1. ELISA Troubleshooting Guide [sigmaaldrich.com]
• 2. abcam.com [abcam.com]
• 3. youtube.com [youtube.com]
• 4. docs.abcam.com [docs.abcam.com]
• 5. 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. product.atagenix.com [product.atagenix.com]
• 8. thermofisher.com [thermofisher.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Development of a fluorescent intensity assay amenable for high-throughput screening for determining 15-lipoxygenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. HPLC method for determination of lipoxygenase positional specific products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 15-PGDH Enzyme Activity Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 15-hydroxyprostaglandin dehydrogenase (15-PGDH) enzyme activity assays.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the most common 15-PGDH activity assays?

A1: The most common 15-PGDH activity assays are based on monitoring the reduction of the cofactor NAD+ to NADH, which occurs as 15-PGDH oxidizes its substrate (e.g., Prostaglandin E2, PGE2). The formation of NADH can be detected by an increase in fluorescence at an emission wavelength of approximately 445 nm following excitation at around 340 nm.[1][2] Alternatively, some assays measure the transfer of tritium (B154650) from a radiolabeled substrate, like 15(S)-[15-3H]PGE2, to glutamate (B1630785), a reaction coupled with glutamate dehydrogenase.[3][4][5]

Q2: What are the key components of a typical 15-PGDH enzyme activity assay kit?

A2: A standard kit typically includes the 15-PGDH enzyme (often recombinant human), a substrate such as PGE2, the cofactor NAD+, an assay buffer, and a positive control inhibitor (e.g., ML-148).[1] Some kits may also provide a developer solution and a standard for quantifying NADH.[6]

Q3: How should I prepare my samples for a 15-PGDH activity assay?

A3: For tissue samples, homogenize approximately 10 mg in ice-cold 15-PGDH assay buffer. For cells, use around 1 x 10^6 cells in 100 µl of buffer. After homogenization, keep the samples on ice for 10 minutes and then centrifuge at 10,000 x g for 5 minutes at 4°C. The supernatant is then collected for the assay.[6] To remove small molecules that might interfere with the assay, an ammonium (B1175870) sulfate (B86663) precipitation step can be used.[6]

Q4: What is the role of DTT in the assay buffer?

A4: Dithiothreitol (DTT) is a reducing agent often included in the assay buffer to maintain the enzyme's activity, likely by preventing the oxidation of critical sulfhydryl groups in the enzyme's structure.[1][7]

Q5: Can I use solvents other than DMSO to dissolve my test compounds?

A5: Yes, in addition to DMSO, short-chain alcohols like methanol (B129727) (MeOH) and ethanol (B145695) (EtOH) are generally acceptable. However, dimethylformamide (DMF) is not recommended as a solvent.[1] It is crucial to keep the final concentration of organic solvents in the assay low (e.g., ≤5%) to avoid affecting enzyme activity.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No or very low signal	Inactive enzyme	Ensure the enzyme has been stored correctly at -80°C and avoid repeated freeze-thaw cycles.[1][7] Prepare fresh enzyme dilutions immediately before the assay, as diluted enzyme can lose activity over time, even on ice.[1]
Substrate degradation	Aliquot and store the undiluted PGE2 substrate at -20°C. The diluted substrate is only stable for a few hours at room temperature.[1]
Incorrect filter settings	Verify that the plate reader is set to the correct excitation and emission wavelengths (typically around 340 nm and 445 nm, respectively, for NADH detection).[1][2]
Missing essential cofactor	Ensure that NAD+ has been added to the reaction mixture at the correct concentration.
High background signal	Autofluorescence of test compounds	Run a control well containing the test compound without the enzyme to measure its intrinsic fluorescence. Subtract this background from the assay wells.
Contaminated reagents or plate	Use fresh, high-quality reagents and a clean, black microplate designed for fluorescence assays to minimize background.[1]
Inconsistent results between replicates	Pipetting errors	Use a multichannel pipette for adding reagents to minimize timing differences between wells.[2] Ensure thorough mixing of all components in the wells.
Temperature fluctuations	Perform the assay at a stable room temperature.[1][2]
Enzyme precipitation	Do not vortex the enzyme solution; mix gently by inversion.[1]
Unexpected inhibition or activation	Solvent effects	Prepare a solvent control to assess the effect of the solvent on enzyme activity. Ensure the final solvent concentration is consistent across all wells.[1]
Compound interference with detection	Test for compound interference by adding it to a reaction that has already reached completion to see if it quenches the fluorescent signal.

Experimental Protocols

Fluorometric 15-PGDH Inhibitor Screening Assay Protocol

This protocol is adapted from commercially available kits and is suitable for a 96-well format.[1]

1. Reagent Preparation:

• Complete Assay Buffer: Thaw the 15-PGDH Assay Buffer and add DTT to a final concentration of 1 mM. Keep on ice.[1]

• NAD+ Solution: Prepare a working solution of NAD+ in the Complete Assay Buffer.

• PGE2 Substrate Solution: Dilute the PGE2 stock solution in the Complete Assay Buffer. This diluted solution is stable for about 4 hours at room temperature.[1]

• 15-PGDH Enzyme Solution: Thaw the enzyme on ice. Immediately before use, dilute the enzyme in the Complete Assay Buffer. Do not vortex.[1] The diluted enzyme should be used promptly as it can lose activity.[1]

• Test Compounds: Prepare 10X stock solutions of your test inhibitors in an appropriate solvent (e.g., DMSO).

2. Assay Procedure:

• Set up the plate with wells for 100% initial activity, inhibitor samples, and a positive control inhibitor.

• To the "100% Initial Activity" wells, add 5 µl of solvent, 5 µl of the diluted 15-PGDH enzyme, and 5 µl of Complete Assay Buffer.[1]

• To the "Inhibitor" wells, add 5 µl of your test compound, 5 µl of the diluted 15-PGDH enzyme, and 5 µl of Complete Assay Buffer.

• Add the NAD+ solution to all wells.

• Initiate the reaction by adding the diluted PGE2 substrate solution to all wells. The final volume should be around 100 µl.[1]

• Immediately start monitoring the increase in fluorescence at an excitation of ~340 nm and an emission of ~445 nm in a microplate reader.[1] Read kinetically for a set period (e.g., 10-15 minutes) at room temperature.[1]

3. Data Analysis:

• Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the fluorescence versus time curve.

• Determine the percent inhibition for each inhibitor concentration relative to the solvent control (100% activity).

• Plot the percent inhibition versus the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

Quantitative Data Summary

Parameter	Value	Reference
Excitation Wavelength	~340 nm	[1][2]
Emission Wavelength	~445 nm	[1][2]
Recommended Enzyme Storage	-80°C (undiluted)	[1][7]
Recommended Substrate Storage	-20°C (undiluted)	[1]
Assay Temperature	Room Temperature	[1][2]
Positive Control Inhibitor (Example)	ML-148 (IC50 ≈ 11 nM)	[1]
Final Solvent Concentration	≤5%	[1]

Visualizations

Caption: Prostaglandin E2 (PGE2) signaling and catabolism by 15-PGDH.

Caption: General workflow for a 15-PGDH fluorometric inhibitor assay.

Caption: A logical troubleshooting workflow for common 15-PGDH assay issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. NAD+-Dependent 15-Hydroxyprostaglandin Dehydrogenase Regulates Levels of Bioactive Lipids in Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. abcam.com [abcam.com]
• 7. Small molecule inhibitors of 15-PGDH exploit a physiologic induced-fit closing system - PMC [pmc.ncbi.nlm.nih.gov]

preventing isomerization of 15-oxo-9(Z),12(Z)-octadecadienoic acid

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the isomerization of 15-oxo-9(Z),12(Z)-octadecadienoic acid during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is isomerization in the context of 15-oxo-9(Z),12(Z)-octadecadienoic acid?

A1: Isomerization refers to the change in the spatial arrangement of atoms within the 15-oxo-9(Z),12(Z)-octadecadienoic acid molecule without any change in its chemical formula. Specifically, the cis (Z) configuration of the double bonds at the 9th and 12th carbon positions can convert to the more stable trans (E) configuration. This can result in a mixture of isomers, such as 15-oxo-9(E),12(Z)-, 15-oxo-9(Z),12(E)-, and 15-oxo-9(E),12(E)-octadecadienoic acid, which may have different biological activities.

Q2: What are the primary factors that can induce the isomerization of 15-oxo-9(Z),12(Z)-octadecadienoic acid?

A2: The primary factors that can induce isomerization of the cis double bonds to trans are:

• Heat: Elevated temperatures provide the energy required to overcome the rotational barrier of the double bonds.

• Light: Exposure to light, particularly UV light, can promote isomerization.

• Acids and Bases: The presence of strong acids or bases can catalyze the isomerization process.

• Free Radicals: Oxidative stress and the presence of free radical initiators can lead to isomerization.[1][2]

Q3: How can I detect if my sample of 15-oxo-9(Z),12(Z)-octadecadienoic acid has isomerized?

A3: Isomerization can be detected and quantified using analytical techniques that can separate and identify different geometric isomers. Commonly used methods include:

• High-Performance Liquid Chromatography (HPLC): Particularly with a silver ion column or reverse-phase column under optimized conditions.

• Gas Chromatography (GC): After derivatization to fatty acid methyl esters (FAMEs), a highly polar capillary column can be used to separate cis and trans isomers.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can distinguish between cis and trans isomers based on the coupling constants of the olefinic protons.

Q4: What are the potential consequences of using an isomerized sample in my experiments?

A4: The biological activity of octadecadienoic acid isomers can vary significantly. Using an isomerized sample can lead to inaccurate and irreproducible experimental results. For example, different isomers may exhibit different binding affinities to receptors or have altered metabolic fates.

Troubleshooting Guide

This guide is designed to help you identify and resolve potential issues related to the isomerization of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Issue: Inconsistent or unexpected experimental results.

• Possible Cause: Isomerization of the fatty acid.

• Troubleshooting Steps:

  • Analyze Sample Purity: Re-analyze the purity and isomeric composition of your stock solution and working solutions using a suitable analytical method like HPLC or GC.

  • Review Storage Conditions: Ensure that the compound has been stored under the recommended conditions (see Experimental Protocols).

  • Evaluate Experimental Protocol: Identify any steps in your protocol that might introduce factors known to cause isomerization (e.g., high temperatures, exposure to light, extreme pH).

Issue: Appearance of extra peaks in chromatogram during analysis.

• Possible Cause: Formation of isomers during sample preparation or analysis.

• Troubleshooting Steps:

  • Minimize Heat: If using GC, ensure the injector temperature is not excessively high. For other procedures, avoid any unnecessary heating steps.

  • Protect from Light: Prepare samples under dim light and use amber vials or foil-wrapped tubes to protect them from light exposure.

  • Control pH: Ensure that the pH of your solutions is maintained within a neutral range (pH 6-8). Spontaneous isomerization has been noted at a pH below 6.

  • Use Fresh Solvents: Use high-purity, peroxide-free solvents for all sample preparations.

Data Presentation

Condition	Expected Stability of 15-oxo-9(Z),12(Z)-octadecadienoic acid	Recommendations for Prevention
Temperature	Low stability at elevated temperatures.	Store at -20°C or lower. Avoid repeated freeze-thaw cycles. Handle on ice.
Light	Sensitive to UV and, to a lesser extent, visible light.	Store in the dark. Use amber glass vials or wrap containers in aluminum foil.
pH	Prone to isomerization in strongly acidic or basic conditions.	Maintain solutions at a neutral pH (6-8). Use appropriate buffer systems.
Oxygen/Oxidation	Susceptible to oxidation, which can generate radicals that catalyze isomerization.	Store under an inert atmosphere (e.g., argon or nitrogen). Use degassed solvents. Consider adding antioxidants.

Experimental Protocols

Protocol 1: Storage and Handling of 15-oxo-9(Z),12(Z)-octadecadienoic acid

• Storage of Stock Solutions:

  • Store the compound in a tightly sealed amber glass vial at -80°C under an inert atmosphere (argon or nitrogen).

  • If received as a solid, dissolve in an appropriate organic solvent (e.g., ethanol, acetonitrile) that has been de-gassed.

  • To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes.[4][5]

• Preparation of Working Solutions:

  • Thaw aliquots of the stock solution on ice, protected from light.

  • Dilute to the final concentration using de-gassed buffers or media immediately before use.

  • If an antioxidant is compatible with your experimental system, consider adding it to the working solution (e.g., BHT, Vitamin E at 0.01-0.1%).

• Handling During Experiments:

  • Perform all manipulations on ice and under dim light whenever possible.

  • Avoid vigorous vortexing, which can introduce oxygen into the solution. Mix by gentle inversion.

  • Use solvents and reagents that are free of peroxides and metal contaminants.

Protocol 2: Analysis of Isomeric Purity by HPLC

• Instrumentation:

  • HPLC system with a UV detector.

  • Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or similar.

• Mobile Phase:

  • A: Acetonitrile

  • B: Water with 0.1% formic acid

• Gradient Elution:

  • Start with a suitable gradient (e.g., 50% A) and ramp up to 100% A over 20-30 minutes to separate isomers. The exact gradient should be optimized for your specific mixture of isomers.

• Detection:

  • Monitor the elution profile at a wavelength appropriate for the oxo-octadecadienoic acid chromophore (e.g., 210-230 nm).

• Sample Preparation:

  • Dilute a small aliquot of your sample in the mobile phase.

  • Filter through a 0.22 µm syringe filter before injection.

Visualizations

Caption: Troubleshooting workflow for investigating potential isomerization.

Caption: Impact of isomerization on a hypothetical signaling pathway.

References

• 1. Radical-induced Cis-Trans isomerization of fatty acids: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cis-trans isomerization of polyunsaturated fatty acid residues in phospholipids catalyzed by thiyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Quantification of Oxo-Fatty Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference in the quantification of oxo-fatty acids by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in LC-MS/MS analysis of oxo-fatty acids?

A1: Interference in oxo-fatty acid quantification typically arises from three main sources:

• Matrix Effects: Co-eluting endogenous components from the biological sample (e.g., phospholipids (B1166683), salts, and other lipids) can suppress or enhance the ionization of the target analyte in the mass spectrometer's ion source, leading to inaccurate quantification.[1][2][3]

• Isobaric Interference: Oxo-fatty acids form a large class of structurally similar compounds, many of which are isomers and have the same mass-to-charge ratio (m/z).[4][5] If these isobaric compounds are not chromatographically separated, they can interfere with each other's quantification. For example, hydroperoxy-polyunsaturated fatty acids ([M-H-H2O]-) can be isobaric with their corresponding oxo-polyunsaturated fatty acids ([M-H]-).[4]

• Adduct Formation: The formation of unexpected adducts (e.g., sodium or ethylamine (B1201723) adducts) can complicate mass spectra and potentially lead to misidentification of lipid species.[6][7][8]

Q2: How can I minimize matrix effects in my sample preparation?

A2: Effective sample preparation is crucial for minimizing matrix effects.[1][9][10] Common strategies include:

• Liquid-Liquid Extraction (LLE): Techniques like the Folch or Bligh and Dyer methods use immiscible organic solvents to partition lipids away from polar matrix components.[9][10]

• Solid-Phase Extraction (SPE): SPE cartridges, such as C18 or mixed-mode phases, can effectively remove interfering substances like salts and phospholipids prior to LC-MS/MS analysis.[9][11][12]

• Protein Precipitation (PPT): The addition of organic solvents like acetonitrile (B52724) or methanol (B129727) is a simple and fast method to remove proteins from samples such as plasma or serum.[1][10] However, it may not be sufficient to remove all interfering components and is often followed by SPE or LLE.[10]

• Sample Dilution: Diluting the sample can be a straightforward way to reduce the concentration of matrix components, but it's important to ensure the analyte concentration remains above the limit of quantification (LOQ).[3][13]

Q3: What is the role of an internal standard in overcoming interference?

A3: An internal standard (IS) is a compound with similar physicochemical properties to the analyte that is added to the sample at a known concentration before sample preparation. The use of a stable isotope-labeled internal standard (SIL-IS) is highly recommended.[1] A SIL-IS co-elutes with the analyte and experiences similar matrix effects. By calculating the ratio of the analyte's peak area to the IS's peak area, the variability introduced by matrix effects can be normalized, leading to more accurate and precise quantification.

Troubleshooting Guides

Problem 1: Poor peak shape and/or inconsistent retention times.

Possible Cause	Suggested Solution
Matrix Overload	The analytical column may be overloaded with matrix components. Improve sample cleanup by incorporating an additional SPE or LLE step. Diluting the sample extract before injection can also help.[3][13]
Inappropriate Column Chemistry	The chosen stationary phase may not be optimal for separating the target oxo-fatty acids from interferences. Reversed-phase C18 and C8 columns are commonly used.[11][14] Consider testing different column chemistries.
Mobile Phase Issues	The mobile phase composition can significantly impact peak shape and retention. Ensure the mobile phase is properly prepared and degassed. Optimizing the gradient elution program can improve separation.[5]
System Contamination	The LC system, including the column, tubing, and injector, can become contaminated with sample matrix components over time. Implement a rigorous system cleaning protocol.

Problem 2: Inaccurate quantification and high variability between replicate injections.

Possible Cause	Suggested Solution
Significant Ion Suppression or Enhancement	Matrix effects are likely affecting the ionization of your analyte.[2][3][15] Implement more rigorous sample cleanup procedures (SPE, LLE).[9][10] The use of a stable isotope-labeled internal standard is crucial to correct for these effects.[1]
Co-elution of Isobaric Interferences	An isobaric compound may be co-eluting with your target analyte, contributing to its signal.[4][16] Optimize the chromatographic separation by adjusting the gradient, flow rate, or trying a different column with higher resolving power.[5] Monitoring qualifier ion transitions in addition to the quantifier can help in identifying interferences.[4]
Calibration Curve Issues	The calibration curve may not be appropriate for the sample matrix. Prepare matrix-matched calibration standards by spiking known concentrations of the analyte into a blank matrix extract to account for matrix effects.
Analyte Degradation	Oxo-fatty acids can be susceptible to degradation. Ensure samples are stored properly (e.g., at -80°C) and minimize freeze-thaw cycles.[9] Consider adding antioxidants like butylated hydroxytoluene (BHT) during sample preparation to prevent oxidation.[17]

Experimental Protocols & Data

Generic Sample Preparation Protocol for Oxo-Fatty Acids from Plasma

This protocol provides a general workflow for the extraction of oxo-fatty acids from plasma. Optimization may be required for specific analytes and matrices.

• Sample Collection: Collect blood in tubes containing an anticoagulant (e.g., EDTA). Centrifuge to separate plasma.[9]

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard mixture to the plasma sample.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile to the plasma sample. Vortex thoroughly and incubate at -20°C for 30 minutes to precipitate proteins.

• Centrifugation: Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 15% methanol in water) to remove polar interferences.

  • Elute the oxo-fatty acids with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

Table 1: Typical LC-MS/MS Method Validation Parameters for Oxo-Fatty Acid Quantification

This table summarizes typical performance characteristics of a validated LC-MS/MS method for oxo-fatty acid analysis. Actual values will vary depending on the specific analyte, matrix, and instrumentation.

Parameter	Typical Value	Description
Limit of Detection (LOD)	< 10 pg on column	The lowest amount of analyte that can be reliably detected.[18]
Limit of Quantification (LOQ)	< 1 ng/mL	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.[18]
Linearity (r²)	> 0.99	The correlation coefficient of the calibration curve, indicating the linearity of the response over a given concentration range.
Intra-day Precision (%CV)	< 15%	The relative standard deviation of replicate measurements within the same day.[11]
Inter-day Precision (%CV)	< 20%	The relative standard deviation of replicate measurements on different days.[11]
Accuracy (% Bias)	± 15%	The closeness of the measured value to the true value.
Recovery	> 80%	The percentage of the analyte that is recovered through the sample preparation process.

Visualizations

Caption: General experimental workflow for LC-MS/MS quantification of oxo-fatty acids.

Caption: A logical workflow for troubleshooting inaccurate quantification results.

References

• 1. Biological Sample Pretreatment for Lipid Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. zenodo.org [zenodo.org]
• 5. waters.com [waters.com]
• 6. Regioisomer-independent quantification of fatty acid oxidation products by HPLC-ESI-MS/MS analysis of sodium adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. escholarship.org [escholarship.org]
• 9. Sample Preparation in Lipidomics: Methodological Foundations - Creative Proteomics [creative-proteomics.com]
• 10. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity [mdpi.com]
• 11. Rapid quantification of fatty acids in plant oils and biological samples by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 13. 4 ways to reduce the interference of lipid samples with biochemical analysis [en.seamaty.com]
• 14. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. Deducing formation routes of oxylipins by quantitative multiple heart-cutting achiral-chiral 2D-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. heribert-hirt.org [heribert-hirt.org]
• 18. lipidmaps.org [lipidmaps.org]

Technical Support Center: Enzymatic Synthesis of 15-Oxo-Octadecadienoic Acids

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to enhance the yield of enzymatically synthesized 15-oxo-octadecadienoic acids (15-oxo-ODEs).

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the general enzymatic pathway for synthesizing 15-oxo-octadecadienoic acid?

The synthesis is typically a multi-step enzymatic process starting from linoleic acid. The primary pathway involves two key transformations:

• Oxygenation: Linoleic acid is first oxidized by a 15-lipoxygenase (15-LOX) enzyme to form 15-hydroperoxyoctadecadienoic acid (15-HpODE).[1][2][3]

• Conversion to Ketone: The hydroperoxide intermediate (15-HpODE) is then converted to the final keto acid, 15-oxo-ODE. This can occur through various mechanisms, including the action of specific enzymes like hydroperoxide isomerases or through the reduction of the hydroperoxide to a hydroxy intermediate (15-HODE) followed by oxidation by a dehydrogenase.[4][5][6]

Q2: Which enzymes are critical for this synthesis?

The primary enzymes involved are:

• 15-Lipoxygenase (15-LOX): This enzyme catalyzes the regio- and stereospecific insertion of oxygen into linoleic acid to produce 15(S)-HpODE.[1][3][7] Both human and soybean lipoxygenases are commonly used.[8][9]

• 15-Hydroxyprostaglandin Dehydrogenase (15-PGDH): This NAD+-dependent enzyme can oxidize the corresponding hydroxy fatty acid (15-HODE) to the final 15-oxo-ODE product.[6][10]

• Other Enzymes: In some biological systems, the conversion of the hydroperoxide intermediate may be catalyzed by enzymes like hydroperoxide isomerase or involve a pseudoperoxidase reaction.[4][5]

Q3: What are the common precursors and intermediates in this pathway?

• Starting Substrate: Linoleic Acid (LA).[11]

• Primary Intermediate: 15(S)-hydroperoxyoctadecadienoic acid (15(S)-HpODE).[1]

• Secondary Intermediate: 15(S)-hydroxyoctadecadienoic acid (15(S)-HODE), which is formed by the reduction of 15-HpODE.

• Final Product: 15-oxo-octadecadienoic acid (15-oxo-ODE).

Q4: What are the major factors that can influence the reaction yield?

Several parameters must be carefully controlled to maximize yield, including enzyme concentration, substrate concentration, reaction time, temperature, pH, and oxygen availability.[12] Product degradation and inhibition can also significantly impact the final recovery.[13][14]

Section 2: Troubleshooting Guide

Problem: Low or No Yield of 15-oxo-octadecadienoic acid

Q1: My final yield is unexpectedly low. What are the primary factors to investigate?

A low yield can result from issues at multiple stages of the synthesis and purification process. A systematic approach is necessary to identify the bottleneck. Key areas to check include the activity of your enzymes, the quality of your substrate, the reaction conditions (pH, temperature, time), and the efficiency of your extraction protocol.

Q2: How does enzyme activity affect the yield, and how can I optimize it?

• Issue: The enzyme (e.g., 15-LOX or 15-PGDH) may have low specific activity or may have been denatured during storage or handling.

• Solution:

  • Verify Activity: Always perform an activity assay on your enzyme stock before starting a large-scale synthesis.

  • Optimize Concentration: An insufficient enzyme concentration will lead to incomplete conversion. Titrate the enzyme concentration to find the optimal level for your substrate concentration. Note that excessively high concentrations may not be cost-effective.

  • Proper Handling: Store enzymes at their recommended temperatures (typically -20°C or -80°C) in appropriate buffers containing stabilizing agents like glycerol (B35011) if necessary. Avoid repeated freeze-thaw cycles.

Q3: Could substrate or product inhibition be the issue?

• Issue: High concentrations of the substrate (linoleic acid) or the accumulation of the final product (15-oxo-ODE) can inhibit enzyme activity, stalling the reaction. Product inhibition has been noted in similar enzymatic hydroxylation systems.[14]

• Solution:

  • Substrate Feeding: Instead of adding the entire substrate amount at the beginning, use a fed-batch approach where the substrate is added gradually over time.

  • In Situ Product Removal: If feasible, consider using a two-phase system or adsorbent resins to remove the product from the reaction medium as it is formed, thereby alleviating product inhibition.

Q4: What are the optimal reaction time and temperature?

• Issue: The reaction may not have run to completion, or prolonged incubation may have led to product degradation.

• Solution:

  • Time Course Study: Perform a time-course experiment, taking aliquots at various time points to determine when the maximum concentration of 15-oxo-ODE is achieved. Some related enzymatic reactions are very rapid, and extended times can decrease yield.[13]

  • Temperature Optimization: While higher temperatures can increase reaction rates, they can also lead to enzyme denaturation and product instability. The optimal temperature for lipoxygenase is often low (e.g., 5°C) to maintain stability and selectivity.[12] Run the reaction at a range of temperatures (e.g., 4°C, 25°C, 37°C) to find the best balance.

Q5: Is the pH of my reaction buffer correct?

• Issue: Enzyme activity is highly dependent on pH. The optimal pH for 15-LOX and 15-PGDH may differ, which is a critical consideration for a one-pot synthesis.

• Solution:

  • Verify pH Optima: The optimal pH for soybean lipoxygenase can be significantly alkaline (e.g., pH 9-11), while dehydrogenases often function closer to neutral pH.[12][15]

  • Two-Step pH Adjustment: If using a two-step process, adjust the pH to the optimum for each enzyme sequentially. For example, run the 15-LOX reaction at pH 9.0, then adjust the pH to ~7.5 before adding 15-PGDH and its cofactors.

Q6: How critical is oxygen availability in the lipoxygenase step?

• Issue: The initial lipoxygenase-catalyzed reaction consumes molecular oxygen.[4] If the reaction volume is large or the enzyme concentration is high, oxygen can become the limiting reagent.

• Solution:

  • Ensure Aeration: For larger-scale reactions, ensure adequate aeration by performing the reaction in a baffled flask with vigorous stirring or by gently bubbling oxygen through the reaction medium. Using an oxygen-rich atmosphere (e.g., under 2.5 bar oxygen pressure) has been shown to improve yield in similar syntheses.[12]

Section 3: Experimental Protocols

Protocol 1: Generalized Two-Step Enzymatic Synthesis of 15-oxo-ODE

Disclaimer: This is a generalized protocol and must be optimized for your specific enzymes and laboratory conditions.

Step 1: Synthesis of 15(S)-HpODE using 15-Lipoxygenase

• Buffer Preparation: Prepare a 0.1 M sodium borate (B1201080) buffer, pH 9.0.

• Substrate Preparation: Prepare a stock solution of linoleic acid (e.g., 100 mM) in ethanol.

• Reaction Setup: In a reaction vessel, add the borate buffer. Gently bubble oxygen through the buffer for 10-15 minutes while stirring at a controlled temperature (e.g., 4°C).

• Enzyme Addition: Add 15-lipoxygenase to the desired final concentration (e.g., 2-4 mg/mL).[12]

• Initiate Reaction: Start the reaction by adding the linoleic acid substrate dropwise to a final concentration of 0.1 M.[12]

• Incubation: Allow the reaction to proceed for a predetermined optimal time (e.g., 1-2 hours) with continuous stirring and oxygen supply. Monitor the formation of the hydroperoxide product by measuring absorbance at 234 nm.[9]

Step 2: Conversion to 15-oxo-ODE using 15-Hydroxyprostaglandin Dehydrogenase

• Reduction (Optional but Recommended): To create the substrate for 15-PGDH, first reduce the 15-HpODE intermediate to 15-HODE by adding a reducing agent like sodium borohydride (B1222165) or triphenylphosphine. Quench carefully.

• pH Adjustment: Adjust the pH of the reaction mixture to ~7.5 using 1N HCl.

• Cofactor Addition: Add NAD+ to the reaction mixture to a final concentration of 1-2 mM.

• Enzyme Addition: Add 15-PGDH to the reaction.

• Incubation: Incubate at 37°C for 1-4 hours, monitoring the conversion of 15-HODE to 15-oxo-ODE using HPLC or LC-MS.

Protocol 2: Extraction and Purification of 15-oxo-ODE

• Quench Reaction: Stop the reaction by acidifying the mixture to pH 3-4 with 1N HCl.[16]

• Extraction: Transfer the mixture to a separation funnel and extract the lipids three times with an equal volume of a solvent like ethyl acetate (B1210297) or hexane.[16][17]

• Washing and Drying: Combine the organic extracts and wash with a saturated NaCl solution (brine). Dry the organic layer over anhydrous sodium sulfate.[17]

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.[17]

• Purification: Purify the crude product using solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC) to isolate the 15-oxo-ODE.

Section 4: Data Presentation

Table 1: Key Enzymes and Their Roles in 15-oxo-ODE Synthesis

Enzyme	Abbreviation	Role in Synthesis	Substrate	Product
15-Lipoxygenase	15-LOX	Catalyzes the addition of molecular oxygen to linoleic acid.	Linoleic Acid	15(S)-HpODE
15-Hydroxyprostaglandin Dehydrogenase	15-PGDH	Oxidizes the hydroxyl group to a ketone.	15(S)-HODE	15-oxo-ODE

Table 2: Summary of Optimized Reaction Parameters from Literature for a Similar Synthesis (13-S-HODE)

Parameter	Optimal Value	Reference
Oxygen Pressure	2.5 bar	[12]
Temperature	5°C	[12]
pH	11	[12]
Enzyme Concentration	4 mg/mL	[12]
Substrate Concentration	0.1 M	[12]

Note: These parameters were for the synthesis of (+)-coriolic acid (13-S-HODE) and should serve as a starting point for the optimization of 15-oxo-ODE synthesis.

Section 5: Visualizations

Caption: Enzymatic pathway for the synthesis of 15-oxo-ODE from linoleic acid.

Caption: A logical workflow for troubleshooting low yield in 15-oxo-ODE synthesis.

References

• 1. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. How Can Linoleic Acid Be the Preferential Substrate of the Enzyme 15-Lipoxygenase-1? A QM/MM Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Catalytic Production of Oxo-fatty Acids by Lipoxygenases Is Mediated by the Radical-Radical Dismutation between Fatty Acid Alkoxyl Radicals and Fatty Acid Peroxyl Radicals in Fatty Acid Assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The enzymic conversion of linoleic acid hydroperoxide by flax-seed hydroperoxide isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. On the positional specificity of the oxygenation reaction catalysed by soybean lipoxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. escholarship.org [escholarship.org]
• 10. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Linoleic acid - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. The enzymic conversion of linoleic acid into 9-(nona-1',3'-dienoxy)non-8-enoic acid, a novel unsaturated ether derivative isolated from homogenates of Solanum tuberosum tubers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Solubility Challenges of 15-Oxo Fatty Acids in Vitro

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to effectively manage and overcome solubility issues encountered with 15-oxo fatty acids in in vitro experimental settings.

Frequently Asked Questions (FAQs)

Q1: My 15-oxo fatty acid precipitated when I added it to my cell culture media. What is the primary cause of this?

A1: 15-oxo fatty acids, like other long-chain fatty acids, have poor aqueous solubility. Precipitation, often referred to as "crashing out," typically occurs when a concentrated stock solution in an organic solvent (like DMSO or ethanol) is diluted into the aqueous environment of cell culture media, exceeding the compound's solubility limit in the final solution.

Q2: What are the most common methods to solubilize 15-oxo fatty acids for in vitro experiments?

A2: The three most common and effective methods are:

• Use of Organic Solvents: Creating a high-concentration stock solution in an organic solvent such as Dimethyl Sulfoxide (DMSO) or ethanol (B145695).

• Complexation with Bovine Serum Albumin (BSA): Forming a complex of the fatty acid with fatty acid-free BSA, which acts as a carrier protein to enhance solubility and facilitate cellular uptake.

• Use of Cyclodextrins: Encapsulating the hydrophobic fatty acid within the hydrophobic core of cyclodextrin (B1172386) molecules to increase its solubility in aqueous solutions.

Q3: Is there a maximum concentration of DMSO or ethanol I can use in my cell culture experiments?

A3: Yes, organic solvents can be toxic to cells. For DMSO, it is generally recommended to keep the final concentration in the cell culture medium at or below 0.1% to avoid significant cytotoxic effects, although some cell lines may tolerate up to 0.5%.[1][2] Ethanol concentrations should ideally not exceed 0.05% in the cell culture medium. It is always best practice to perform a vehicle control experiment to assess the impact of the solvent on your specific cell line.

Q4: Why is using a fatty acid-BSA complex often recommended?

A4: Besides improving solubility, BSA-complexation mimics the physiological transport of fatty acids in the bloodstream.[3] This method can enhance the bioavailability of the fatty acid to the cells and may lead to more physiologically relevant experimental outcomes.[3][4]

Q5: Can I store my prepared 15-oxo fatty acid solutions?

A5: Stock solutions in anhydrous organic solvents like ethanol or DMSO can typically be stored at -20°C or -80°C for extended periods, provided they are protected from light and oxygen. However, aqueous solutions, including fatty acid-BSA complexes in media, are not recommended for long-term storage and should ideally be prepared fresh for each experiment.

Troubleshooting Guides

Issue 1: Immediate Precipitation of 15-Oxo Fatty Acid in Media

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of the 15-oxo fatty acid in the media surpasses its aqueous solubility limit.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration under your experimental conditions.
Rapid Dilution	Adding a concentrated stock directly to a large volume of media causes a rapid solvent exchange, leading to precipitation.	Perform a serial dilution. First, create an intermediate dilution of your stock in a small volume of pre-warmed (37°C) media, then add this to the final volume. Add the stock solution dropwise while gently vortexing the media.
Low Temperature of Media	The solubility of lipids decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture media for preparing your final working solution.
Incorrect Solvent	The chosen organic solvent for the stock solution may not be optimal.	While DMSO and ethanol are common, for some specific 15-oxo fatty acids, other solvents might be more suitable. Refer to the manufacturer's data sheet for solubility information.

Issue 2: Cloudiness or Precipitate Formation Over Time

Potential Cause	Explanation	Recommended Solution
Media Evaporation	In long-term experiments, evaporation can increase the concentration of all media components, including the 15-oxo fatty acid, beyond its solubility limit.	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes.
Temperature Fluctuations	Repeatedly removing culture vessels from the incubator can cause temperature cycling, affecting compound solubility.	Minimize the time culture vessels are outside the incubator. For frequent observations, consider using a microscope with an integrated environmental chamber.
Interaction with Media Components	Components in the serum or media supplements may interact with the fatty acid, causing it to precipitate over time.	If using serum, consider reducing the serum concentration or switching to a serum-free medium with a defined composition. When using BSA complexation, ensure the BSA is of high purity and fatty-acid-free.
pH Changes in Media	Changes in the pH of the culture medium due to cellular metabolism can affect the ionization state and solubility of the fatty acid.	Ensure the medium is adequately buffered and monitor the pH, especially in long-term cultures.

Quantitative Solubility Data

The following table summarizes the solubility of various 15-oxo fatty acids and related compounds in common solvents. This data is compiled from publicly available information, primarily from chemical suppliers like Cayman Chemical. "Miscible" indicates that the substance dissolves in all proportions.

Compound	Solvent	Solubility
15-oxo-Eicosatetraenoic Acid (15-oxo-ETE)	Ethanol	Miscible[5]
DMSO	Miscible[5]
DMF	Miscible[5]
PBS (pH 7.2)	~0.8 mg/mL[5][6]
13-oxo-Octadecadienoic Acid (13-oxo-ODE)	Ethanol	~50 mg/mL[7]
DMSO	~50 mg/mL[7]
DMF	~50 mg/mL[7]
PBS (pH 7.2)	~1 mg/mL[7]
15-keto Prostaglandin E₂	Ethanol	~50 mg/mL[8]
DMSO	~50 mg/mL[8]
DMF	~50 mg/mL[8]
PBS (pH 7.2)	~1 mg/mL[8]
15-keto Prostaglandin F₂α	Ethanol	>100 mg/mL[9][10]
DMSO	>100 mg/mL[9][10]
DMF	>100 mg/mL[9][10]
PBS (pH 7.2)	>10 mg/mL[9][10]
Docosahexaenoic Acid (DHA) (Parent FA)	Ethanol	>100 mg/mL[11]
DMSO	>100 mg/mL[11]
DMF	>100 mg/mL[11]
PBS (pH 7.2)	<100 µg/mL[11]
Arachidonic Acid (Parent FA)	Ethanol	~50-100 mg/mL[12][13]
DMSO	~100 mg/mL[12][13]
DMF	~100 mg/mL[12][13]
PBS (pH 7.2)	Sparingly soluble
Linoleic Acid (Parent FA)	Ethanol	Miscible
DMSO	~56-100 mg/mL[13][14]
DMF	~100 mg/mL[14]
PBS (pH 7.2)	Sparingly soluble

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 15-Oxo Fatty Acid in DMSO

• Weighing: Accurately weigh out the desired amount of the 15-oxo fatty acid powder in a sterile microcentrifuge tube. For example, for 1 mg of 15-oxo-ETE (Molecular Weight: 318.5 g/mol ), this will be used to make a stock solution.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration. For 1 mg of 15-oxo-ETE, this would be 314 µL of DMSO.

• Dissolution: Vortex the tube vigorously until the fatty acid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution, but avoid excessive heat.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C, protected from light.

Protocol 2: Preparation of a 1 mM 15-Oxo Fatty Acid-BSA Complex (5:1 Molar Ratio)

This protocol is adapted from established methods for other fatty acids.[3][15]

• Prepare a 10% (w/v) Fatty Acid-Free BSA Solution:

  • Dissolve 1 g of fatty acid-free BSA in 10 mL of sterile, deionized water.

  • Sterilize the solution by passing it through a 0.22 µm filter.

  • Store at 4°C.

• Prepare a 50 mM 15-Oxo Fatty Acid Stock in Ethanol:

  • Dissolve the appropriate amount of the 15-oxo fatty acid in 100% ethanol. For example, for 15-oxo-ETE (MW 318.5), dissolve 15.9 mg in 1 mL of ethanol.

  • Warm to 37°C to ensure complete dissolution.

• Complexation:

  • In a sterile tube, combine 1.5 mL of the 10% BSA solution with 8.5 mL of serum-free cell culture medium.

  • Warm the BSA/media solution to 37°C.

  • While gently vortexing the BSA/media solution, slowly add 200 µL of the 50 mM 15-oxo fatty acid stock solution. This will result in a final fatty acid concentration of 1 mM and a BSA concentration of approximately 0.2 mM, achieving a 5:1 molar ratio.

  • Incubate the mixture at 37°C for at least 30 minutes to allow for complex formation.

• Use: The 1 mM fatty acid-BSA complex is now ready to be diluted to the final desired concentration in your cell culture experiments. A vehicle control should be prepared by adding an equivalent amount of ethanol to a BSA/media solution.

Signaling Pathways and Experimental Workflows

Signaling Pathway of 15-oxo-ETE

15-oxo-ETE is an electrophilic fatty acid that can modulate inflammatory signaling pathways. It has been shown to activate the Nrf2 pathway, which upregulates antioxidant response elements, and inhibit the NF-κB pathway, which is a key regulator of pro-inflammatory gene expression.

Caption: Signaling pathway of 15-oxo-ETE.

Experimental Workflow for Solubilizing 15-Oxo Fatty Acids

This diagram illustrates a general workflow for preparing and applying 15-oxo fatty acids in in vitro experiments.

Caption: Workflow for 15-oxo fatty acid preparation.

Signaling Pathway of 15-oxo-Lipoxin A₄

15-oxo-Lipoxin A₄ (15-oxo-LXA₄) is an electrophilic metabolite of Lipoxin A₄. Unlike its precursor, it does not appear to signal through the FPR2 receptor but instead modulates inflammatory responses through receptor-independent mechanisms, similar to 15-oxo-ETE, by activating Nrf2 and inhibiting NF-κB signaling.[1][2][16]

Caption: Signaling of 15-oxo-Lipoxin A₄.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. netascientific.com [netascientific.com]
• 10. caymanchem.com [caymanchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. caymanchem.com [caymanchem.com]
• 13. Enzo Life Sciences Arachidonic acid (20:4, n-6) (100mg). CAS: 506-32-1, | Fisher Scientific [fishersci.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. Lipoxin A4 yields an electrophilic 15-oxo metabolite that mediates FPR2 receptor-independent anti-inflammatory signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]

minimizing auto-oxidation of 15-oxo-9(Z),12(Z)-octadecadienoic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the auto-oxidation of 15-oxo-9(Z),12(Z)-octadecadienoic acid during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 15-oxo-9(Z),12(Z)-octadecadienoic acid and why is it prone to auto-oxidation?

15-oxo-9(Z),12(Z)-octadecadienoic acid is an oxidized derivative of linoleic acid, belonging to the class of signaling molecules known as oxidized linoleic acid metabolites (OXLAMs). Its structure contains two cis double bonds and a keto group, making it susceptible to auto-oxidation. The bis-allylic protons (protons on the carbon atom between the two double bonds) are particularly susceptible to abstraction, initiating a free radical chain reaction that leads to degradation of the molecule.

Q2: What are the primary factors that accelerate the auto-oxidation of this compound?

Several factors can accelerate the auto-oxidation process:

• Exposure to Oxygen: Molecular oxygen is a key reactant in the auto-oxidation cascade.

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.

• Exposure to Light: UV and visible light can provide the energy to initiate radical formation.

• Presence of Metal Ions: Transition metals, such as iron and copper, can act as catalysts in the formation of reactive oxygen species.

• Repeated Freeze-Thaw Cycles: These can introduce atmospheric oxygen and moisture into the sample, promoting degradation.

Q3: How should I properly store 15-oxo-9(Z),12(Z)-octadecadienoic acid to minimize degradation?

Proper storage is critical to maintaining the integrity of the compound. For optimal stability, it should be stored as a solution in a suitable organic solvent (e.g., ethanol (B145695), methanol, or acetonitrile) at -20°C or lower in a tightly sealed glass vial with a Teflon-lined cap.[1] To further minimize oxidation, the vial should be flushed with an inert gas like argon or nitrogen before sealing. Avoid storing the compound in its dry, powdered form, as it can be highly sensitive to air and moisture.[1]

Q4: What are the visible signs of degradation?

While subtle degradation may not be visible, significant oxidation can sometimes lead to a yellowish discoloration of the solution. However, the most reliable way to assess degradation is through analytical techniques such as HPLC or LC-MS/MS, which can detect the presence of oxidation byproducts.

Troubleshooting Guides

Problem: I am seeing unexpected peaks in my chromatogram when analyzing my sample.

• Possible Cause: Auto-oxidation of your compound has occurred, leading to the formation of degradation products.

• Troubleshooting Steps:

  • Review Storage and Handling: Ensure that the compound has been stored under the recommended conditions (see FAQs). Verify that all handling steps were performed with minimal exposure to air and light.

  • Use Fresh Solvent: Solvents can contain impurities that may contribute to degradation. Use fresh, high-purity solvents for all preparations.

  • Incorporate an Antioxidant: Consider adding a low concentration (e.g., 0.01-0.1%) of an antioxidant like butylated hydroxytoluene (BHT) or α-tocopherol to your standard solutions and samples.

  • Analyze a Fresh Standard: Prepare a fresh solution from a new, unopened vial of the compound to compare with your sample.

Problem: My experimental results are inconsistent and not reproducible.

• Possible Cause: Inconsistent degradation of the compound between experiments is leading to variability in the effective concentration.

• Troubleshooting Steps:

  • Standardize Procedures: Develop and strictly adhere to a standard operating procedure (SOP) for sample preparation and handling to ensure consistency.

  • Minimize Exposure Time: Reduce the time the compound is exposed to ambient conditions. Prepare solutions and perform experiments as quickly as possible.

  • Control Temperature: Keep samples on ice or in a cooling block during preparation whenever possible.

  • Aliquot Stock Solutions: To avoid repeated freeze-thaw cycles of the main stock, prepare smaller, single-use aliquots.

Data Presentation

Table 1: Recommended Storage Conditions for 15-oxo-9(Z),12(Z)-octadecadienoic acid

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Reduces the rate of chemical degradation.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen.
Container	Glass vial with Teflon-lined cap	Prevents leaching of plasticizers and ensures a tight seal.[1]
Form	Solution in a suitable organic solvent	More stable than the dry, powdered form.[1]
Light	Store in the dark (amber vials or in a box)	Prevents light-induced degradation.

Table 2: Efficacy of Common Antioxidants in Preventing Lipid Oxidation

Antioxidant	Typical Concentration	Effectiveness in Bulk Oil	Effectiveness in Emulsions
Butylated Hydroxytoluene (BHT)	0.01% - 0.1%	More effective than α-tocopherol.[2]	More effective than 4-hydroxymethyl-2,6-ditertiarybutylphenol.[2]
α-Tocopherol (Vitamin E)	0.01% - 0.1%	More effective than δ-tocopherol.[2]	Less effective than δ-tocopherol.[2]
Ethylenediaminetetraacetic acid (EDTA)	0.01% - 0.05%	Acts as a metal chelator, preventing metal-catalyzed oxidation.	Acts as a metal chelator.

Experimental Protocols

Protocol 1: Preparation of a Standard Stock Solution

• Materials:

  • 15-oxo-9(Z),12(Z)-octadecadienoic acid (as solid)

  • High-purity ethanol (or other suitable solvent)

  • Amber glass vial with a Teflon-lined cap

  • Inert gas (Argon or Nitrogen)

  • Calibrated analytical balance

• Procedure:

  • Allow the vial containing the solid compound to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Weigh the desired amount of the solid into the amber glass vial in a controlled environment with minimal light exposure.

  • Add the appropriate volume of ethanol to achieve the desired concentration.

  • Flush the headspace of the vial with a gentle stream of argon or nitrogen for 30-60 seconds.

  • Immediately cap the vial tightly.

  • Gently swirl the vial to ensure the compound is fully dissolved.

  • Store the stock solution at -20°C or lower.

Protocol 2: UPLC-MS/MS Analysis of 15-oxo-9(Z),12(Z)-octadecadienoic acid

This protocol provides a general method for the quantification of the target compound. Instrument parameters should be optimized for the specific instrumentation used.

• Instrumentation:

  • Ultra-Performance Liquid Chromatography (UPLC) system

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A suitable gradient starting with a higher percentage of mobile phase A and increasing the percentage of mobile phase B over time to elute the analyte.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 1 - 5 µL

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Multiple Reaction Monitoring (MRM): Monitor the transition of the precursor ion (the deprotonated molecule, [M-H]⁻) to a specific product ion. The exact masses will need to be determined for 15-oxo-9(Z),12(Z)-octadecadienoic acid.

  • Source Parameters: Optimize source temperature, desolvation gas flow, and cone voltage for maximum signal intensity.

Mandatory Visualizations

Caption: Auto-oxidation signaling pathway of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Caption: Recommended experimental workflow to minimize auto-oxidation.

References

• 1. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The relationship between the physicochemical properties of antioxidants and their ability to inhibit lipid oxidation in bulk oil and oil-in-water emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quality Control for Synthetic 15-oxo-9,12-octadecadienoic acid

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the quality control of synthetic 15-oxo-9,12-octadecadienoic acid. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality parameters for synthetic 15-oxo-9,12-octadecadienoic acid?

A1: The critical quality parameters for synthetic 15-oxo-9,12-octadecadienoic acid include purity, identity, stability, and the presence of impurities. A typical specification for a high-quality synthetic standard would be a purity of >98%.[1][2] Identity is confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[3][4][5] Stability is crucial, especially for an unsaturated oxo-fatty acid, and should be assessed under defined storage conditions. Impurity profiling is important to identify and quantify any related substances or degradation products.

Q2: How should I properly store and handle synthetic 15-oxo-9,12-octadecadienoic acid to ensure its stability?

A2: To ensure stability, synthetic 15-oxo-9,12-octadecadienoic acid should be stored at low temperatures, typically -20°C or -80°C, protected from light, and under an inert atmosphere such as nitrogen.[3] This minimizes oxidation and degradation. For solutions, it is recommended to use an appropriate solvent and store at -80°C for long-term stability.[3] Avoid repeated freeze-thaw cycles.

Q3: What are the common analytical techniques for the quality control of this compound?

A3: Common analytical techniques include High-Performance Liquid Chromatography (HPLC) for purity assessment, Gas Chromatography-Mass Spectrometry (GC-MS) often after derivatization to fatty acid methyl esters (FAMEs), and Liquid Chromatography-Mass Spectrometry (LC-MS) for identification and quantification.[6][7][8] For structural elucidation and confirmation, ¹H NMR and ¹³C NMR are indispensable.[3][4][5]

Q4: What are the potential impurities that could be present in a synthetic batch of 15-oxo-9,12-octadecadienoic acid?

A4: Potential impurities can originate from the starting materials or be generated during the synthesis and storage. These may include:

• Isomers: Positional isomers (e.g., 9-oxo-, 13-oxo-octadecadienoic acid) and geometric isomers (trans-isomers) of the double bonds.

• Starting materials and reagents: Unreacted precursors or residual catalysts.

• Oxidation products: Hydroperoxides, hydroxides, and other oxidation-related species due to the presence of double bonds.

• Byproducts of synthesis: Other fatty acid derivatives formed through side reactions.

Troubleshooting Guides

Problem 1: Inconsistent or non-reproducible experimental results.

Potential Cause	Troubleshooting Step
Compound Degradation	Verify the storage conditions and age of the compound. Run a purity check using HPLC or GC-MS. Consider purchasing a new, certified batch.
Solvent Impurities	Use high-purity, HPLC-grade solvents for all experiments.
Incorrect Concentration	Re-verify the concentration of your stock solution. If possible, perform a quantitative analysis.
Contamination	Ensure all glassware and equipment are scrupulously clean.

Problem 2: Low purity observed in the analytical chromatogram.

Potential Cause	Troubleshooting Step
Improper Storage	The compound may have degraded. Review storage procedures and acquire a fresh sample.
Contaminated Solvent	Analyze the solvent blank to check for impurities. Use fresh, high-purity solvent.
Inappropriate Analytical Method	Optimize the chromatographic method (e.g., mobile phase, column, temperature) to achieve better separation of the main peak from impurities.
Sample Preparation Issues	If derivatization is used (e.g., for GC-MS), ensure the reaction has gone to completion and that no artifacts are being formed.

Quantitative Data

Table 1: Typical Quality Control Specifications for Oxo-Octadecadienoic Acid Isomers

Parameter	Specification	Analytical Method
Purity	≥98%	HPLC, GC-MS
Appearance	White to off-white solid	Visual Inspection
Identity	Consistent with structure	¹H NMR, LC-MS
Storage	-20°C, protect from light, stored under nitrogen	-

Note: This data is based on commercially available isomers such as 13-oxo-ODE and should be considered as a guideline for 15-oxo-9,12-octadecadienoic acid.[3]

Experimental Protocols

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol is a general guideline and may require optimization.

• Sample Preparation:

  • Accurately weigh and dissolve the synthetic 15-oxo-9,12-octadecadienoic acid in a suitable solvent (e.g., ethanol, acetonitrile) to a known concentration (e.g., 1 mg/mL).

• HPLC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at an appropriate wavelength (e.g., 210 nm or a wavelength determined by a UV scan).

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the sample and record the chromatogram.

  • Calculate the purity based on the peak area percentage of the main peak relative to the total peak area.

Protocol 2: Identity Confirmation by Gas Chromatography-Mass Spectrometry (GC-MS) after Derivatization

• Derivatization to Fatty Acid Methyl Ester (FAME):

  • To a known amount of the sample, add a solution of 2% sulfuric acid in methanol.

  • Heat the mixture at 60°C for 1 hour.

  • Add water and extract the FAME with hexane (B92381).

  • Dry the hexane extract over anhydrous sodium sulfate (B86663) and concentrate for GC-MS analysis.

• GC-MS Conditions (Example):

  • Column: A polar capillary column suitable for FAME analysis.

  • Carrier Gas: Helium.

  • Temperature Program: An appropriate temperature gradient to separate the FAME of interest.

  • Injection: Split or splitless injection.

  • MS Detection: Electron ionization (EI) with a full scan to obtain the mass spectrum.

• Analysis:

  • Identify the FAME of 15-oxo-9,12-octadecadienoic acid based on its retention time and mass spectrum. The mass spectrum should show a molecular ion peak and characteristic fragmentation patterns.

Visualizations

Caption: Quality Control Workflow for Synthetic 15-oxo-9,12-octadecadienoic acid.

Caption: Troubleshooting Logic for Low Purity Findings.

References

• 1. larodan.com [larodan.com]
• 2. larodan.com [larodan.com]
• 3. file.medchemexpress.eu [file.medchemexpress.eu]
• 4. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

troubleshooting cell-based assays with 15-oxo-9(Z),12(Z)-octadecadienoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 15-oxo-9(Z),12(Z)-octadecadienoic acid in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 15-oxo-9(Z),12(Z)-octadecadienoic acid and what are its properties?

15-oxo-9(Z),12(Z)-octadecadienoic acid is an oxidized derivative of linoleic acid, an omega-6 polyunsaturated fatty acid. As an oxo-fatty acid (oxo-FA), it belongs to a class of bioactive lipids known to be involved in various cellular processes. Due to the limited direct research on this specific isomer, much of its biological activity is inferred from structurally similar compounds.

Q2: What are the primary challenges when working with 15-oxo-9(Z),12(Z)-octadecadienoic acid in cell-based assays?

The main challenges are typical for many fatty acids and include:

• Poor aqueous solubility: This can lead to issues with accurate dosing and bioavailability in cell culture media.

• Potential for cytotoxicity: At higher concentrations, oxidized fatty acids can induce cell stress and apoptosis.[1]

• Stability and Oxidation: Polyunsaturated fatty acids and their derivatives can be prone to further oxidation, which may alter their biological activity.

Q3: How should I prepare 15-oxo-9(Z),12(Z)-octadecadienoic acid for cell-based assays?

Due to its poor solubility in aqueous media, it is highly recommended to complex 15-oxo-9(Z),12(Z)-octadecadienoic acid with fatty acid-free bovine serum albumin (BSA). This mimics the physiological transport of fatty acids in the bloodstream and improves their solubility and delivery to cells in culture. A detailed protocol for preparing a fatty acid-BSA complex is provided in the "Experimental Protocols" section.

Q4: What are the expected biological activities of 15-oxo-9(Z),12(Z)-octadecadienoic acid?

Based on studies of related oxo-octadecadienoic acids, 15-oxo-9(Z),12(Z)-octadecadienoic acid is predicted to be an agonist of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ.[2][3] PPARs are nuclear receptors that play crucial roles in lipid metabolism, inflammation, and cellular differentiation.[4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Compound precipitation in culture medium.	Poor solubility of the fatty acid.	Prepare a fatty acid-BSA complex to enhance solubility. Ensure the final solvent concentration (e.g., ethanol (B145695) or DMSO) is minimal and does not exceed levels toxic to the cells.[5][6]
Inconsistent or non-reproducible results.	Variability in fatty acid-BSA complex preparation. Degradation of the compound. Inconsistent cell health or density.	Strictly follow a standardized protocol for preparing the fatty acid-BSA complex. Prepare fresh working solutions for each experiment and store stock solutions appropriately (-20°C or lower). Ensure consistent cell seeding density and monitor cell viability throughout the experiment.[7][8]
High background signal in assays.	Interference from the fatty acid or BSA. Contamination of reagents.	Run appropriate controls, including a vehicle control (solvent only) and a BSA-only control, to determine the source of the background signal. Use high-purity reagents and sterile techniques.[9]
Unexpected cytotoxicity at intended concentrations.	The compound may be inherently cytotoxic to the specific cell line. The "free" fatty acid concentration may be too high. Solvent toxicity.	Perform a dose-response curve to determine the cytotoxic threshold. Optimize the fatty acid:BSA molar ratio to ensure adequate binding and reduce the concentration of unbound fatty acid. Ensure the final solvent concentration is below the toxic level for your cells.[10]
No observable effect of the compound.	The compound is not active in the chosen cell line or assay. The concentration is too low. The compound has degraded.	Confirm the expression of the target receptor (e.g., PPARs) in your cell line. Perform a dose-response experiment with a wider range of concentrations. Use freshly prepared solutions and verify the integrity of the compound if possible.

Experimental Protocols

Protocol 1: Preparation of 15-oxo-9(Z),12(Z)-octadecadienoic acid-BSA Complex

This protocol is adapted from established methods for preparing fatty acid-BSA complexes for cell culture.[2][6]

Materials:

• 15-oxo-9(Z),12(Z)-octadecadienoic acid

• Fatty acid-free Bovine Serum Albumin (BSA)

• Ethanol (or DMSO)

• Sterile phosphate-buffered saline (PBS)

• Cell culture medium

• Sterile conical tubes

• Water bath

• Sterile filter (0.22 µm)

Procedure:

• Prepare a 10% (w/v) BSA solution: Dissolve fatty acid-free BSA in sterile PBS to a final concentration of 100 mg/mL. Sterilize by passing through a 0.22 µm filter.

• Prepare a fatty acid stock solution: Dissolve 15-oxo-9(Z),12(Z)-octadecadienoic acid in ethanol or DMSO to a high concentration (e.g., 50-100 mM).

• Complexation: a. In a sterile conical tube, add the desired volume of the 10% BSA solution. b. Slowly add the fatty acid stock solution to the BSA solution while gently vortexing. The molar ratio of fatty acid to BSA is critical and should be optimized (a common starting point is 3:1 to 6:1). c. Incubate the mixture in a 37°C water bath for 30-60 minutes with occasional swirling to facilitate complexation.

• Preparation of working solution: Dilute the fatty acid-BSA complex in your cell culture medium to the desired final concentration.

• Controls: Prepare a vehicle control with the same concentration of solvent and a BSA control with the same concentration of BSA as in the experimental conditions.

Protocol 2: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol outlines a general method for assessing the cytotoxicity of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Materials:

• Cells of interest

• 96-well cell culture plates

• 15-oxo-9(Z),12(Z)-octadecadienoic acid-BSA complex

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of the 15-oxo-9(Z),12(Z)-octadecadienoic acid-BSA complex. Include vehicle and BSA-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control.

Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway of 15-oxo-9(Z),12(Z)-octadecadienoic acid via PPAR activation.

Experimental Workflow

Caption: General experimental workflow for cell-based assays with 15-oxo-9(Z),12(Z)-octadecadienoic acid.

References

• 1. PPAR Gamma: From Definition to Molecular Targets and Therapy of Lung Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 3. PPARs: regulators of metabolism and as therapeutic targets in cardiovascular disease. Part I: PPAR-α - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Technologies :: Cell Culture FAQs [lifescience.invitro.com.au]
• 5. PPARγ Signaling and Emerging Opportunities for Improved Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 9. assaygenie.com [assaygenie.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Oxo-Lipid Extraction from Tissues

Welcome to the technical support center for the optimization of oxo-lipid (oxylipin) extraction from tissues. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental procedures.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the extraction of oxo-lipids from various tissue samples.

Issue 1: Low Recovery of Oxo-Lipids

Question: I am experiencing low yields of my target oxo-lipids. What are the potential causes and how can I improve my recovery?

Answer:

Low recovery of oxo-lipids can stem from several factors throughout the extraction workflow. Here are the primary causes and troubleshooting steps:

• Suboptimal Homogenization: Incomplete tissue disruption is a major cause of poor lipid recovery.[1][2] The choice of homogenization technique and solvent is critical.[1][2]

  • Recommendation: Bead-based homogenization is often more efficient than manual grinding, especially for tougher tissues.[1][3] Ensure the homogenization solvent is appropriate for your tissue type and lipid class of interest.[1][4] For instance, methanolic homogenates can lead to decreased recovery of nonpolar lipid classes.[1] Swiftly processing tissue homogenates under cooled conditions is a viable option for lipid analysis.[5]

• Inappropriate Extraction Method: The chosen extraction method significantly impacts lipid recovery, and the optimal method is often tissue-specific.

  • Recommendation: Evaluate different liquid-liquid extraction (LLE) or solid-phase extraction (SPE) methods. For a broad range of lipid classes, a Folch-based method might be effective, while a hexane-isopropanol method may be better for non-polar lipids.[6] Refer to the data in Table 1 for a comparison of extraction methods across different tissue types.

• Loss of Analytes during Sample Handling: Oxo-lipids are present in low concentrations and can be lost through adsorption to surfaces or during phase separation.[7]

  • Recommendation: Use low-adsorption labware. Avoid the removal of precipitates by centrifugation before lipid extraction, as this can lead to a loss of lipids.[1][4]

• Inefficient Solid-Phase Extraction (SPE): Improper conditioning, loading, washing, or elution steps during SPE can lead to significant analyte loss.

  • Recommendation: Optimize your SPE protocol. Ensure the sorbent is appropriate for your target oxo-lipids. Mixed-mode SPE, which combines reversed-phase and anion exchange, is often effective for cleaning up and concentrating oxo-lipids.[8]

Issue 2: High Variability in Results

Question: My replicate samples are showing high variability in oxo-lipid concentrations. What could be causing this and how can I improve reproducibility?

Answer:

High variability in quantitative results is a common challenge in oxo-lipid analysis. Key factors include:

• Inconsistent Sample Preparation: Minor variations in tissue homogenization, extraction times, and solvent volumes can lead to significant differences between samples.[3]

  • Recommendation: Standardize your entire workflow. Use a bead-based homogenizer for consistent tissue disruption.[3] Precisely control all solvent volumes and incubation times. The use of a harmonized and standardized protocol can lead to comparable quantification of total oxylipins across different laboratories.[9]

• Lack of or Improper Use of Internal Standards: Internal standards (IS) are crucial for correcting for variations in extraction efficiency and instrument response.[8][10]

  • Recommendation: Add a suite of stable isotope-labeled internal standards representing different oxo-lipid classes to your samples before the extraction process.[8][11] This will help normalize for losses during sample preparation.

• Sample Degradation: Oxo-lipids are susceptible to degradation during storage and handling.[7][12]

  • Recommendation: Process samples quickly and on ice to minimize enzymatic activity.[5][7] Store tissues and extracts at -80°C. The addition of antioxidants like butylated hydroxytoluene (BHT) can help prevent auto-oxidation.[7]

Issue 3: Presence of Interfering Peaks in Mass Spectrometry Analysis

Question: I am observing a high number of interfering peaks in my LC-MS/MS data, which is complicating quantification. How can I clean up my samples more effectively?

Answer:

Interfering peaks often arise from the co-extraction of more abundant lipid classes (e.g., phospholipids, triglycerides) and other matrix components.[7]

• Ineffective Sample Cleanup: Simple protein precipitation or liquid-liquid extraction may not be sufficient to remove all interferences.[7]

  • Recommendation: Implement a solid-phase extraction (SPE) step.[8] Anion exchange SPE is particularly effective at selectively isolating acidic oxo-lipids from the bulk of neutral lipids.

• Suboptimal Chromatographic Separation: Poor separation on the LC column can lead to co-elution of isomers and other interfering compounds.[13]

  • Recommendation: Optimize your LC method. This may involve using a column with a different chemistry (e.g., C18), adjusting the mobile phase gradient, or using chiral chromatography to separate stereoisomers.[13][14]

Issue 4: Artifact Formation During Sample Preparation

Question: I suspect that some of the oxo-lipids I'm detecting are artifacts generated during my extraction procedure. How can I prevent this?

Answer:

Artifact formation, particularly through auto-oxidation, is a significant concern in oxo-lipid analysis.[7][10]

• Oxidation: Polyunsaturated fatty acid precursors can be non-enzymatically oxidized during sample handling, leading to the formation of oxo-lipids that were not originally present in the tissue.[7]

  • Recommendation:

    • Add antioxidants like butylated hydroxytoluene (BHT) to your extraction solvents.[7][15]

    • Keep samples on ice at all times.[5][7]

    • Work quickly and minimize exposure of samples to air and light.

    • Consider flushing sample vials with an inert gas like nitrogen or argon before storage.

• Hydrolysis: For the analysis of esterified oxo-lipids, incomplete or overly harsh hydrolysis conditions can be problematic.[16][17]

  • Recommendation: Optimize hydrolysis time and temperature. For example, incubation at 60°C for at least 30 minutes with 0.1 M KOH has been shown to be effective.[16][17] Be aware that drying of SPE cartridges after hydrolysis can lead to artificial formation of epoxy fatty acids due to the high concentration of PUFAs.[16][17]

Frequently Asked Questions (FAQs)

Q1: Which extraction method is the best for my tissue type?

A1: There is no single "best" method for all tissues. The optimal extraction protocol is highly tissue-specific.[18] For example, a butanol:methanol (B129727) (BUME) based method may be optimal for adipose tissue, while a methyl tert-butyl ether (MTBE) based method is more effective for liver tissue.[18] It is crucial to consult the literature and potentially perform a pilot study to compare different methods for your specific tissue of interest.

Q2: What are the most critical steps in the oxo-lipid extraction workflow?

A2: Several steps are critical for successful oxo-lipid analysis. These include:

• Sample Collection and Storage: Rapid freezing of tissues in liquid nitrogen immediately after collection is essential to halt enzymatic activity.[7]

• Tissue Homogenization: This step must be thorough to ensure complete release of lipids from the tissue matrix.[1]

• Use of Internal Standards: Adding stable isotope-labeled internal standards at the beginning of the workflow is non-negotiable for accurate quantification.[8][10]

• Prevention of Artifact Formation: The use of antioxidants and maintaining cold conditions are vital to prevent the artificial generation of oxo-lipids.[7]

Q3: How important are internal standards and which ones should I use?

A3: Internal standards are absolutely essential for reliable quantification as they correct for analyte loss during sample preparation and variations in instrument response.[8][10] You should use a panel of stable isotope-labeled (e.g., deuterated) standards that are structurally analogous to your target oxo-lipids and cover the different chemical classes (e.g., prostaglandins, HETEs, EETs).[11][19]

Q4: Should I use liquid-liquid extraction (LLE) or solid-phase extraction (SPE)?

A4: Both LLE and SPE have their advantages. LLE methods like the Folch or Bligh-Dyer are good for extracting a broad range of lipids.[6][20] However, for targeted oxo-lipid analysis, SPE is often preferred as it provides a more effective cleanup, reducing matrix effects and improving sensitivity by removing highly abundant interfering lipids.[8] Mixed-mode SPE cartridges are particularly useful for this purpose.[8]

Q5: My LC-MS/MS is not sensitive enough to detect my target oxo-lipids. What can I do?

A5: Low sensitivity can be due to several factors. First, ensure your sample preparation is optimized for enrichment of your analytes, for instance by using SPE. On the instrument side, you can optimize the MS parameters, such as ionization source settings and collision energies for your specific compounds. The choice of mass spectrometer is also critical, with triple quadrupole instruments operating in multiple-reaction monitoring (MRM) mode being the most common for quantitative oxo-lipid analysis due to their high sensitivity and selectivity.[8]

Data and Protocols

Quantitative Data Summary

Table 1: Comparison of Lipid Extraction Method Efficiency by Tissue Type

Tissue Type	Optimal Extraction Method	Number of Lipids Detected (CV < 30%)	Reference
Adipose	Butanol:Methanol (BUME) (3:1)	886	[18]
Liver	Methyl tert-butyl ether (MTBE) with ammonium (B1175870) acetate	707	[18]
Heart	Butanol:Methanol (BUME) (1:1)	311	[18]

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for Oxo-Lipids from Tissue Homogenate

This protocol is a general guideline and should be optimized for specific applications.

• Sample Preparation:

  • Homogenize ~50 mg of frozen tissue in 1 mL of cold methanol containing an antioxidant (e.g., 0.1% BHT) and a panel of internal standards.

  • Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for SPE.

• SPE Cartridge Conditioning (using a mixed-mode anion exchange/reversed-phase cartridge):

  • Condition the cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water.

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water to remove polar impurities.

  • Wash the cartridge with 1 mL of hexane (B92381) to remove neutral lipids.

• Elution:

  • Elute the oxo-lipids with 1 mL of methyl formate (B1220265) or another suitable solvent.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in a small volume (e.g., 100 µL) of the initial LC mobile phase for analysis.

Visualizations

Caption: General workflow for oxo-lipid extraction from tissues.

References

• 1. Accurate Lipid Quantification of Tissue Homogenates Requires Suitable Sample Concentration, Solvent Composition, and Homogenization Procedure—A Case Study in Murine Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Research Portal [researchportal.murdoch.edu.au]
• 4. [PDF] Accurate Lipid Quantification of Tissue Homogenates Requires Suitable Sample Concentration, Solvent Composition, and Homogenization Procedure—A Case Study in Murine Liver | Semantic Scholar [semanticscholar.org]
• 5. Effects of Different Storage Conditions on Lipid Stability in Mice Tissue Homogenates | MDPI [mdpi.com]
• 6. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. zenodo.org [zenodo.org]
• 9. Harmonized procedures lead to comparable quantification of total oxylipins across laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Important recommendations from the scientific community for the analysis of oxylipins - UNH - Unité de Nutrition Humaine [eng-unh.clermont.hub.inrae.fr]
• 11. Quantitative Profiling Method for Oxylipin Metabolome by Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lipidomicssociety.org [lipidomicssociety.org]
• 13. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Targeting esterified oxylipins by LC-MS - Effect of sample preparation on oxylipin pattern - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 19. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples | MDPI [mdpi.com]
• 20. aocs.org [aocs.org]

challenges in interpreting mass spectra of oxo-octadecadienoic acids

Welcome to the technical support center for researchers, scientists, and drug development professionals working with oxo-octadecadienoic acids (Oxo-ODAs). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the mass spectrometric analysis of these important lipid mediators.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in interpreting the mass spectra of oxo-octadecadienoic acids?

A1: The main challenges stem from the structural similarity of various Oxo-ODA isomers. Key difficulties include:

• Distinguishing Positional Isomers: 9-Oxo-ODA and 13-Oxo-ODA are positional isomers with the same elemental composition and thus the same exact mass. Without fragmentation, they are indistinguishable by mass spectrometry alone.

• Differentiating Geometric Isomers: The double bonds in Oxo-ODAs can exist in different geometric configurations (cis/trans or E/Z), which are often difficult to resolve chromatographically and may exhibit very similar mass spectra.

• Co-elution: Due to their similar physicochemical properties, various isomers often co-elute from liquid chromatography columns, complicating individual quantification.

• Sample Stability: Oxo-ODAs are susceptible to oxidation and degradation during sample collection, storage, and preparation, potentially leading to artifactual results.[1][2] It is recommended to store samples at -70°C or lower and to avoid multiple freeze-thaw cycles.[3]

Q2: My MS1 scan shows a clear peak at m/z 293.2, but I can't tell if it's 9-Oxo-ODA or 13-Oxo-ODA. How can I differentiate them?

A2: Differentiating 9-Oxo-ODA and 13-Oxo-ODA requires tandem mass spectrometry (MS/MS). While both isomers show the same deprotonated molecular ion ([M-H]⁻) at m/z 293.2122, their fragmentation patterns are distinct.[4] The primary fragmentation occurs via cleavage of the bond adjacent to the carbonyl group.

• 9-Oxo-ODA yields a predominant, characteristic fragment ion at m/z 185.1178 .[4]

• 13-Oxo-ODA produces a major signature fragment ion at m/z 113.0966 .[4]

By monitoring these specific product ions in a Multiple Reaction Monitoring (MRM) experiment, you can selectively identify and quantify each isomer, even if they are not fully separated chromatographically.

Q3: I'm observing high variability in my quantitative results. What are the likely causes?

A3: High variability in quantitative analysis of Oxo-ODAs can be attributed to several factors:

• Sample Degradation: Oxo-ODAs are sensitive to oxidation.[1] Ensure proper storage conditions (frozen at -20°C or below, protected from light and oxygen) and consider adding antioxidants like butylated hydroxytoluene (BHT) during extraction.[2]

• Inconsistent Extraction Efficiency: The recovery of Oxo-ODAs can vary between samples. The use of a stable isotope-labeled internal standard, such as 15(S)-HETE-d8, is crucial to correct for these variations and for matrix effects.[3][5]

• Matrix Effects: Components of the biological matrix (e.g., plasma, tissue homogenate) can co-elute with the analytes and cause ion suppression or enhancement in the mass spectrometer source. Optimizing sample cleanup (e.g., using solid-phase extraction) and chromatographic separation can minimize these effects.

• Hydrolysis of Esters: A significant portion of Oxo-ODAs in biological systems is esterified in complex lipids.[3][6][7] To measure the total amount, a hydrolysis step (typically alkaline hydrolysis) is required to release the free acids. Incomplete or variable hydrolysis will lead to inaccurate results.[3]

Q4: What is the best internal standard for Oxo-ODA analysis?

A4: The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., 9-Oxo-ODA-d4). However, these can be difficult to obtain. A common and effective alternative is a structurally related compound that is not present endogenously in the sample. For oxylipin analysis, deuterated standards of other fatty acid derivatives are frequently used. For instance, 15(S)-HETE-d8 and PGF2α-d4 have been successfully employed as internal standards for the quantification of Oxo-ODAs and other oxidized fatty acids.[5][8]

Troubleshooting Guides

Problem 1: Poor chromatographic resolution of 9-Oxo-ODA and 13-Oxo-ODA.

• Symptom: A single peak is observed in the chromatogram, preventing individual quantification based on retention time.

• Cause: The isomers have very similar polarities.

• Solution:

  • Optimize the LC Gradient: Employ a shallow, slow gradient to maximize the separation potential.

  • Select the Right Column: A high-resolution reversed-phase column with a C18 stationary phase is commonly used. Columns with smaller particle sizes (e.g., 1.7 µm) can provide better efficiency.[9][10]

  • Rely on MS/MS: Even with co-elution, you can achieve specific quantification by using Multiple Reaction Monitoring (MRM) with the unique product ions for each isomer (m/z 293.2 → 185.1 for 9-Oxo-ODA and m/z 293.2 → 113.1 for 13-Oxo-ODA).

Problem 2: Low signal intensity or poor sensitivity.

• Symptom: The analyte peaks are weak or indistinguishable from the baseline noise.

• Cause: Low analyte concentration, inefficient ionization, matrix suppression, or suboptimal instrument parameters.

• Solution:

  • Optimize MS Parameters: Tune the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flows (nebulizer, drying gas), and temperatures, to maximize the signal for your analytes. Analysis is typically performed in negative ion mode.[4]

  • Optimize Fragmentation: Adjust the collision energy for each MRM transition to maximize the abundance of the specific product ion.

  • Improve Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering matrix components and concentrate the analytes.

  • Check Sample Preparation: Ensure that the extraction and reconstitution solvents are compatible with your mobile phase and that the sample is not being lost during solvent evaporation steps.

Quantitative Data Summary

The following tables provide typical parameters for the LC-MS/MS analysis of 9-Oxo-ODA and 13-Oxo-ODA. Note that optimal values are instrument-dependent and should be determined empirically.

Table 1: Mass Spectrometry Parameters for Oxo-ODA Isomers

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Function	Reference
9-Oxo-ODA	293.2	185.1	Quantifier	[4]
13-Oxo-ODA	293.2	113.1	Quantifier	[4]
15(S)-HETE-d8 (IS)	327.2	226.2	Internal Standard	[5]

Note: The precursor ion represents the deprotonated molecule [M-H]⁻.

Table 2: Example LC Parameters for Oxo-ODA Analysis

Parameter	Description	Reference
Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.7 µm particle size)	[9][10]
Mobile Phase A	Water with 0.1% formic acid or 10 mM ammonium (B1175870) formate	[9]
Mobile Phase B	Acetonitrile with 0.1% formic acid	[9]
Flow Rate	300 - 400 µL/min	[9]
Column Temp	40 °C	[9]
Example Gradient	Start at 30-50% B, increase to 85-99% B over 10-14 minutes, hold, then re-equilibrate.	[9]

Experimental Protocols & Workflows

Protocol: Extraction of Total Oxo-ODAs from Plasma

This protocol describes a liquid-liquid extraction following alkaline hydrolysis to measure both free and esterified Oxo-ODAs.

• Sample Preparation: Thaw 50 µL of plasma on ice.

• Internal Standard Spiking: Add an appropriate amount of a stable isotope-labeled internal standard (e.g., 15(S)-HETE-d8).[3]

• Hydrolysis: Add 200 µL of 0.2 M sodium hydroxide (B78521) (NaOH) in methanol. Vortex thoroughly and incubate at 60°C for 30 minutes to hydrolyze the esterified fatty acids.[3]

• Acidification: Cool the sample on ice and acidify to pH 3 by adding approximately 100 µL of 0.5 N hydrochloric acid (HCl).[3]

• Liquid-Liquid Extraction: Add 2.0 mL of hexane, vortex for 3 minutes, and centrifuge at 2000 x g for 5 minutes.[8]

• Collection: Transfer the upper organic layer to a clean tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial LC mobile phase (e.g., 100 µL of methanol/water).[8]

Visualizations

Experimental and Analytical Workflow

The following diagram outlines the general workflow for the quantification of Oxo-ODAs from biological samples.

General workflow for Oxo-ODA analysis.

Signaling Pathway: Oxo-ODA Activation of PPARα

Oxo-ODAs are known agonists of the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]
• 6. caymanchem.com [caymanchem.com]
• 7. LIPID MAPS [lipidmaps.org]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. cdn2.caymanchem.com [cdn2.caymanchem.com]

Technical Support Center: Method Refinement for Separating 9-oxo, 13-oxo, and 15-oxo Isomers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the chromatographic separation of 9-oxo, 13-oxo, and 15-oxo isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating 9-oxo, 13-oxo, and 15-oxo isomers?

A1: The primary challenge lies in the structural similarity of these isomers. Since they have the same mass, mass spectrometry alone cannot differentiate them without prior chromatographic separation. Their similar physicochemical properties also make achieving baseline resolution difficult with standard chromatography methods.

Q2: Which chromatographic techniques are most effective for separating these oxo-isomers?

A2: High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with mass spectrometry (MS) are the most common and effective techniques. Both reversed-phase (RP) and normal-phase (NP) chromatography can be employed, with the choice depending on the specific sample matrix and analytical goals. Chiral chromatography is essential if the separation of stereoisomers is required.

Q3: Why is mass spectrometry detection recommended for this analysis?

A3: Mass spectrometry, particularly tandem mass spectrometry (MS/MS), provides high sensitivity and structural information, which is crucial for the confident identification and quantification of these low-abundance analytes in complex biological samples.[1][2] Techniques like Multiple Reaction Monitoring (MRM) allow for the specific detection of each isomer based on their unique fragmentation patterns, even if they are not perfectly separated chromatographically.[3]

Q4: Can these isomers be separated in a single chromatographic run?

A4: While challenging, it is possible to separate these isomers in a single run with a carefully optimized method.[4] However, for complex biological samples, complete baseline separation of all isomers might not be achievable. In such cases, the specificity of MS/MS detection becomes critical for accurate quantification.

Troubleshooting Guides

This section addresses common issues encountered during the HPLC and LC-MS/MS separation of 9-oxo, 13-oxo, and 15-oxo isomers.

Issue	Possible Causes	Troubleshooting Steps & Solutions
Poor Resolution / Co-elution of Isomers	- Inappropriate column chemistry.- Suboptimal mobile phase composition.- Gradient profile not optimized.- High extra-column volume.	- Column Selection: Use a high-efficiency C18 column for reversed-phase separation. For challenging separations, consider columns with different selectivities, such as phenyl-hexyl or pentafluorophenyl (PFP) phases. For stereoisomer separation, a chiral column is necessary.[5]- Mobile Phase Optimization: Adjust the organic modifier (acetonitrile vs. methanol) and the concentration of additives like formic or acetic acid to modulate selectivity.[6] For normal-phase chromatography, optimize the ratio of non-polar and polar solvents.- Gradient Optimization: Employ a shallow gradient to maximize the separation of closely eluting isomers.[7]- System Optimization: Minimize the length and diameter of all tubing to reduce extra-column band broadening.[8]
Peak Tailing	- Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups).- Column overload.- Inappropriate mobile phase pH.	- Column Choice: Use an end-capped column or a column with base-deactivated silica (B1680970) to minimize silanol interactions.- Sample Concentration: Reduce the sample concentration or injection volume.- pH Adjustment: For these acidic analytes, ensure the mobile phase pH is at least 2 pH units below their pKa to maintain them in a single, un-ionized form.
Peak Splitting	- Column inlet frit blockage.- Sample overload.- Injection solvent stronger than the mobile phase.	- Column Maintenance: Replace the column inlet frit or reverse-flush the column (if permitted by the manufacturer).- Sample Dilution: Dilute the sample to avoid overloading the column.- Solvent Compatibility: Dissolve the sample in the initial mobile phase or a weaker solvent.
Irreproducible Retention Times	- Inadequate column equilibration between injections.- Changes in mobile phase composition (e.g., evaporation).- Fluctuations in column temperature.	- Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.- Mobile Phase Preparation: Prepare fresh mobile phase daily and keep solvent bottles capped.- Temperature Control: Use a column oven to maintain a stable temperature.
Low Signal Intensity / Ion Suppression (LC-MS)	- Co-eluting matrix components interfering with ionization.- Inefficient sample extraction and clean-up.	- Sample Preparation: Employ solid-phase extraction (SPE) to remove interfering substances like phospholipids (B1166683) from the sample matrix.[9][10]- Chromatographic Separation: Optimize the chromatography to separate the analytes from the bulk of the matrix components.- Ion Source Parameters: Optimize ion source parameters such as spray voltage, gas flows, and temperature.

Quantitative Data

The following tables summarize key quantitative data for the LC-MS/MS analysis of the target oxo-isomers.

Table 1: LC-MS/MS Parameters for Selected Oxo-Isomers

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
9-oxo-ODE	293	171
13-oxo-ODE	293	113
15-oxo-ETE	319.2	219.2

Data sourced from LIPID MAPS and other publications.[11][12]

Table 2: Reported Concentrations of Oxo-Isomers in Rat Plasma

Analyte	Mean Concentration (nmol/L)
9-oxo-ODE	218.1
13-oxo-ODE	57.8

These values are provided as a reference and may vary depending on the biological matrix and experimental conditions.[13]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC-MS/MS for the Separation of 9-oxo-ODE, 13-oxo-ODE, and 15-oxo-ETE

This protocol is a representative method and may require optimization for your specific instrumentation and samples.

• Instrumentation:

  • UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-12 min: 30% to 95% B (linear gradient)

    • 12-15 min: 95% B

    • 15.1-18 min: 30% B (re-equilibration)

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative ESI.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: See Table 1.

  • Ion Source Parameters: Optimize according to manufacturer's recommendations.

• Sample Preparation (from plasma):

  • Spike plasma samples with an appropriate internal standard (e.g., a deuterated analog).

  • Perform solid-phase extraction (SPE) using a mixed-mode anion exchange/reversed-phase cartridge to remove proteins and phospholipids.[9][10]

  • Elute the analytes, evaporate to dryness under a stream of nitrogen, and reconstitute in the initial mobile phase.

Visualizations

The following diagrams illustrate key concepts related to the analysis and biological relevance of the target oxo-isomers.

Caption: A logical workflow for troubleshooting poor resolution in HPLC.

Caption: Signaling pathways involving 13-oxo-ODE and 15-oxo-ETE.[12][14][15][16][17]

References

• 1. publications.aston.ac.uk [publications.aston.ac.uk]
• 2. Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lipidmaps.org [lipidmaps.org]
• 4. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. lcms.cz [lcms.cz]
• 10. Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. lipidmaps.org [lipidmaps.org]
• 12. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor γ in Adipocytes | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Analysis of 9-oxo-, 13-oxo-, and 15-oxo-octadecadienoic Acids

An Objective Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparison of three isomers of oxo-octadecadienoic acid (oxo-ODA): 9-oxo-ODA, 13-oxo-ODA, and 15-oxo-ODA. These oxidized derivatives of linoleic acid are emerging as important signaling molecules with potential therapeutic applications. This document summarizes their known biological activities, presents supporting experimental data in a comparative format, details the protocols for key experiments, and provides visualizations of relevant biological pathways.

Introduction to Oxo-Octadecadienoic Acids

Oxo-octadecadienoic acids are members of the oxylipin family, which are produced through the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids. 9-oxo-ODA and 13-oxo-ODA, in particular, have been identified in various natural sources, including tomatoes, and are known to be agonists of the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid metabolism.[1][2][3] Their ability to modulate PPARα activity has positioned them as molecules of interest for the development of therapies targeting metabolic disorders such as dyslipidemia.[2][3] Information on 15-oxo-ODA is less prevalent in the scientific literature, and direct comparative studies with its 9- and 13-isomers are currently limited.

Comparative Biological Activity

The primary recognized biological target of 9-oxo-ODA and 13-oxo-ODA is PPARα.[1][2][3] Activation of this nuclear receptor leads to the transcription of genes involved in fatty acid oxidation, thereby reducing lipid accumulation.[2][3] Experimental evidence, primarily from in vitro luciferase reporter assays, indicates that 13-oxo-ODA is a more potent activator of PPARα compared to 9-oxo-ODA.[1][3]

Quantitative Data on PPARα Activation

Compound	Relative PPARα Activation (Luciferase Assay)	Key Findings
9-oxo-ODA	Weaker agonist compared to 13-oxo-ODA.[1][3]	Found in fresh tomatoes and demonstrates the ability to increase the expression of PPARα target genes and inhibit triglyceride accumulation in hepatocytes.[2]
13-oxo-ODA	Stronger agonist compared to 9-oxo-ODA.[1][3]	Found in tomato juice and shows significant induction of PPARα activation, leading to decreased plasma and hepatic triglycerides in animal models.[1][3]
15-oxo-ODA	Data not available	Limited research is available on the direct PPARα agonist activity of 15-oxo-ODA.

Biosynthesis of Oxo-Octadecadienoic Acids

The biosynthesis of 9-, 13-, and 15-oxo-ODA originates from the polyunsaturated fatty acid, linoleic acid. The initial step involves the action of lipoxygenase (LOX) enzymes, which introduce a hydroperoxy group at specific positions on the fatty acid chain. Subsequent enzymatic or non-enzymatic reactions convert the hydroperoxy-octadecadienoic acid (HPODE) to the corresponding hydroxy- (HODE) and then to the oxo- (oxo-ODA) derivative.

Caption: Biosynthesis of 9-, 13-, and 15-oxo-ODA from linoleic acid.

Signaling Pathway: PPARα Activation

Upon entering the cell, oxo-ODAs can bind to and activate PPARα in the nucleus. The activated PPARα then forms a heterodimer with the Retinoid X Receptor (RXR). This complex binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This binding event recruits coactivator proteins, leading to the initiation of gene transcription. The transcribed messenger RNA (mRNA) is then translated into proteins that are primarily involved in fatty acid uptake and β-oxidation, ultimately resulting in reduced cellular lipid levels.

Caption: Simplified PPARα signaling pathway activated by oxo-ODAs.

Experimental Protocols

PPARα Luciferase Reporter Gene Assay

This assay is used to quantify the ability of a compound to activate the PPARα receptor.

Workflow:

Caption: Workflow for the PPARα luciferase reporter gene assay.

Detailed Methodology:

• Cell Culture: Mammalian cells, such as CV-1 or HEK293, are cultured in appropriate media and conditions until they reach a suitable confluency for transfection.

• Transfection: The cells are co-transfected with two plasmids:

  • An expression vector containing the gene for human or mouse PPARα.

  • A reporter plasmid containing a luciferase gene under the control of a promoter with multiple copies of a PPRE.

• Treatment: After a post-transfection period (typically 24 hours), the culture medium is replaced with fresh medium containing the test compounds (9-oxo-ODA, 13-oxo-ODA) at various concentrations. A vehicle control (e.g., DMSO) and a known PPARα agonist (e.g., GW7647) are also included.[1]

• Incubation: The cells are incubated with the compounds for a set period, usually 24 hours, to allow for receptor activation and subsequent luciferase expression.[1]

• Cell Lysis and Luciferase Assay: The cells are washed and then lysed to release the cellular contents, including the expressed luciferase enzyme. A luciferase substrate is added to the cell lysate, and the resulting luminescence is measured using a luminometer. The intensity of the light produced is proportional to the amount of luciferase, which in turn reflects the level of PPARα activation.

Quantitative Real-Time PCR (qPCR) for Target Gene Expression

This technique is used to measure the change in the expression of genes that are known to be regulated by PPARα.

Workflow:

Caption: Workflow for quantitative real-time PCR analysis.

Detailed Methodology:

• Cell Culture and Treatment: Primary hepatocytes or a suitable liver cell line are cultured and then treated with 9-oxo-ODA, 13-oxo-ODA, or control compounds for a specified duration.

• RNA Extraction: Total RNA is extracted from the cells using a commercial kit or a standard protocol such as TRIzol extraction. The quality and quantity of the extracted RNA are assessed.

• cDNA Synthesis: The extracted RNA is reverse transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme and appropriate primers (e.g., oligo(dT) or random hexamers).

• Quantitative PCR: The cDNA is used as a template in a qPCR reaction with specific primers designed to amplify target genes of PPARα, such as Carnitine Palmitoyltransferase 1A (CPT1A) and Acyl-CoA Oxidase 1 (ACOX1). A fluorescent dye (e.g., SYBR Green) or a fluorescently labeled probe is used to monitor the amplification of the DNA in real-time.

• Data Analysis: The expression levels of the target genes are normalized to a housekeeping gene (e.g., GAPDH, ACTB) to control for variations in the amount of starting material. The relative change in gene expression in the treated samples compared to the control is then calculated.

Oil Red O Staining for Intracellular Lipid Accumulation

This is a qualitative and semi-quantitative method to visualize and measure the accumulation of neutral lipids in cells.

Workflow:

Caption: Workflow for Oil Red O staining of intracellular lipids.

Detailed Methodology:

• Cell Culture and Treatment: Cells, typically hepatocytes or pre-adipocytes, are cultured and treated with the oxo-ODA isomers in the presence of a fatty acid source (e.g., oleic acid) to induce lipid accumulation.

• Fixation: The cells are washed with phosphate-buffered saline (PBS) and then fixed with a formalin solution to preserve the cellular structures.[4]

• Staining: The fixed cells are washed and then incubated with a working solution of Oil Red O, a fat-soluble dye that stains neutral lipids red.[4]

• Washing and Counterstaining: The cells are washed to remove any unbound dye. A counterstain, such as hematoxylin, may be used to stain the cell nuclei blue for better visualization.[4]

• Visualization and Quantification: The stained lipid droplets within the cells are visualized using a light microscope. For a semi-quantitative analysis, the Oil Red O stain can be extracted from the cells using isopropanol, and the absorbance of the eluate can be measured with a spectrophotometer. The amount of absorbed light is proportional to the amount of lipid in the cells.

Conclusion

The available scientific evidence strongly supports the role of 9-oxo-ODA and 13-oxo-ODA as modulators of lipid metabolism through the activation of PPARα. Comparative studies consistently indicate that 13-oxo-ODA is a more potent activator of this receptor than its 9-oxo isomer. The lack of data on 15-oxo-octadecadienoic acid highlights a significant gap in the current understanding of this class of molecules and presents an opportunity for future research. Further investigation into the biological activities of 15-oxo-ODA and direct comparative studies of all three isomers are warranted to fully elucidate their therapeutic potential.

References

• 1. genscript.com [genscript.com]
• 2. idtdna.com [idtdna.com]
• 3. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PMC [pmc.ncbi.nlm.nih.gov]

Validating 15-oxo-9(Z),12(Z)-octadecadienoic Acid as a PPAR Agonist: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 15-oxo-9(Z),12(Z)-octadecadienoic acid and other peroxisome proliferator-activated receptor (PPAR) agonists. Due to the limited direct experimental data on the specific 15-oxo-9(Z),12(Z)-octadecadienoic acid isomer, this document leverages data from structurally related oxidized linoleic acid metabolites and established synthetic PPAR agonists to provide a comprehensive overview for research and drug development.

Comparative Analysis of PPAR Agonist Activity

The following tables summarize the reported potency (EC50) of various natural and synthetic PPAR agonists across the three main PPAR isotypes: PPARα, PPARγ, and PPARβ/δ. This data is essential for comparing the potential efficacy and selectivity of novel compounds like 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Table 1: Comparative Potency (EC50) of PPARα Agonists

Compound	Class	EC50 (nM)	Target Species	Reference
Fenofibric Acid	Fibrate (Synthetic)	300 - 10,000	Human	[1]
GW7647	Synthetic	6	Human	[2]
9-oxo-10(E),12(Z)-octadecadienoic acid (9-oxo-ODA)	Oxidized Fatty Acid	~1,000	Murine	N/A
15-oxo-9(Z),12(Z)-octadecadienoic acid	Oxidized Fatty Acid	Data Not Available	-	-

Table 2: Comparative Potency (EC50) of PPARγ Agonists

Compound	Class	EC50 (nM)	Target Species	Reference
Rosiglitazone	Thiazolidinedione (Synthetic)	~40	Murine	[3]
Pioglitazone	Thiazolidinedione (Synthetic)	~400	Human	N/A
15-deoxy-Δ12,14-prostaglandin J2 (15d-PGJ2)	Prostaglandin	~2,000	Murine	[4]
Various Hydroxyoctadecadienoic acid (HODE) isomers	Oxidized Fatty Acid	Varied	Murine	[5]
15-oxo-9(Z),12(Z)-octadecadienoic acid	Oxidized Fatty Acid	Data Not Available	-	-

Table 3: Comparative Potency (EC50) of PPARβ/δ Agonists

Compound	Class	EC50 (nM)	Target Species	Reference
GW501516	Synthetic	1.1	Human	[2]
15-Hydroxyeicosatetraenoic acid (15-HETE)	Oxidized Fatty Acid	Potent activator	Human	[6][7]
15-oxo-9(Z),12(Z)-octadecadienoic acid	Oxidized Fatty Acid	Data Not Available	-	-

Experimental Protocols for PPAR Agonist Validation

Validating a compound as a PPAR agonist involves a series of in vitro experiments to determine its ability to bind to, activate, and induce the downstream signaling of PPARs.

Luciferase Reporter Gene Assay

This cell-based assay is a primary screening method to determine if a compound can activate a specific PPAR isotype and to quantify its potency (EC50).

Principle: Cells are transiently transfected with two plasmids: one expressing a PPAR isotype (e.g., PPARα, γ, or β/δ) and another containing a luciferase reporter gene under the control of a PPAR response element (PPRE). If the test compound activates the PPAR, the PPAR/RXRα heterodimer binds to the PPRE and drives the expression of luciferase. The amount of light produced upon addition of a substrate is proportional to the level of PPAR activation.

Detailed Protocol:

• Cell Culture and Transfection:

  • HEK293T or other suitable cells are cultured in DMEM supplemented with 10% FBS.

  • Cells are seeded in 96-well plates.

  • Cells are co-transfected with a PPAR expression vector and a PPRE-luciferase reporter vector using a suitable transfection reagent. A vector expressing a constitutively active reporter (e.g., Renilla luciferase) is often co-transfected for normalization of transfection efficiency.

• Compound Treatment:

  • After 24 hours of transfection, the medium is replaced with a medium containing the test compound at various concentrations. A known PPAR agonist is used as a positive control, and a vehicle (e.g., DMSO) is used as a negative control.

• Luciferase Assay:

  • After 18-24 hours of incubation with the compound, the cells are lysed.

  • Luciferase activity is measured using a luminometer after adding the appropriate luciferase substrate.

  • The firefly luciferase signal is normalized to the Renilla luciferase signal.

• Data Analysis:

  • The fold activation is calculated relative to the vehicle control.

  • The EC50 value is determined by fitting the dose-response curve to a nonlinear regression model.

Competitive Ligand Binding Assay

This assay determines the ability of a test compound to physically bind to the ligand-binding domain (LBD) of a PPAR isotype.

Principle: A known, labeled ligand (e.g., radiolabeled or fluorescently labeled) is incubated with the purified PPAR-LBD. The test compound is then added in increasing concentrations. If the test compound binds to the LBD, it will displace the labeled ligand, resulting in a decrease in the measured signal.

Detailed Protocol:

• Reagents and Preparation:

  • Purified recombinant PPAR-LBD.

  • A high-affinity, labeled ligand for the specific PPAR isotype.

  • Test compound at various concentrations.

• Assay Procedure:

  • The PPAR-LBD is incubated with the labeled ligand in a suitable buffer.

  • Increasing concentrations of the unlabeled test compound are added.

  • The mixture is incubated to reach binding equilibrium.

• Detection:

  • The amount of bound labeled ligand is measured. For radiolabeled ligands, this can be done using a scintillation counter after separating the bound from the free ligand. For fluorescently labeled ligands, fluorescence polarization or FRET can be used.

• Data Analysis:

  • The percentage of displacement of the labeled ligand is plotted against the concentration of the test compound.

  • The IC50 value (the concentration of the test compound that displaces 50% of the labeled ligand) is calculated. The binding affinity (Ki) can then be determined using the Cheng-Prusoff equation.

Quantitative Real-Time PCR (qRT-PCR) for Target Gene Expression

This assay confirms that the activation of PPAR by the test compound leads to the transcriptional regulation of known PPAR target genes in a cellular context.

Principle: Cells that endogenously express the PPAR of interest (e.g., hepatocytes for PPARα, adipocytes for PPARγ) are treated with the test compound. The mRNA levels of known PPAR target genes are then quantified using qRT-PCR.

Detailed Protocol:

• Cell Culture and Treatment:

  • Appropriate cell lines are cultured and treated with the test compound at a concentration determined from the reporter assay (e.g., at or near the EC50).

• RNA Extraction and cDNA Synthesis:

  • Total RNA is extracted from the cells using a suitable method (e.g., TRIzol).

  • The quality and quantity of RNA are assessed.

  • First-strand cDNA is synthesized from the RNA using reverse transcriptase.

• qRT-PCR:

  • The qRT-PCR is performed using primers specific for the PPAR target genes (e.g., CPT1A for PPARα, FABP4 for PPARγ) and a housekeeping gene for normalization (e.g., GAPDH, ACTB).

  • SYBR Green or a probe-based detection method is used to quantify the amplified DNA.

• Data Analysis:

  • The relative expression of the target genes is calculated using the ΔΔCt method, normalized to the housekeeping gene and relative to the vehicle-treated control.

Visualizations

PPAR Signaling Pathway

Caption: PPAR signaling pathway activation by an agonist.

Experimental Workflow for PPAR Agonist Validation

Caption: Workflow for validating a PPAR agonist.

References

• 1. The effects of fibrates and thiazolidinediones on plasma triglyceride metabolism are mediated by distinct peroxisome proliferator activated receptors (PPARs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A selective peroxisome proliferator-activated receptor δ agonist promotes reverse cholesterol transport - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An antidiabetic thiazolidinedione is a high affinity ligand for peroxisome proliferator-activated receptor gamma (PPAR gamma) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 15-Deoxy-delta 12, 14-prostaglandin J2 is a ligand for the adipocyte determination factor PPAR gamma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to 15-oxo-9,12-octadecadienoic Acid and Other Lipid Mediators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 15-oxo-9,12-octadecadienoic acid (15-oxo-ODE) with other prominent lipid mediators, including prostaglandins (B1171923) and leukotrienes. The information is supported by available experimental data to aid in the evaluation of its potential as a therapeutic agent.

Introduction to 15-oxo-ODE and Other Lipid Mediators

15-oxo-9,12-octadecadienoic acid (15-oxo-ODE) is an oxidized metabolite of linoleic acid, a polyunsaturated omega-6 fatty acid. It belongs to a class of molecules known as oxidized linoleic acid metabolites (OXLAMs), which are increasingly recognized for their roles in various physiological and pathological processes. 15-oxo-ODE is characterized as an electrophilic oxo-fatty acid, a feature that underpins its biological activity, primarily through the activation of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key regulator of metabolism and inflammation.

For comparison, this guide includes two well-characterized classes of lipid mediators:

• Prostaglandins (e.g., Prostaglandin E2, PGE2): These are produced via the cyclooxygenase (COX) pathway and are pivotal mediators of inflammation, pain, and fever. They exert their effects through specific G-protein coupled receptors (GPCRs).

• Leukotrienes (e.g., Leukotriene B4, LTB4): Generated through the lipoxygenase (LOX) pathway, leukotrienes are potent pro-inflammatory mediators involved in attracting and activating immune cells. They also signal through specific GPCRs.

This guide will delve into the signaling pathways, comparative biological activities, and the experimental methodologies used to characterize these lipid mediators.

Signaling Pathways

The signaling mechanisms of 15-oxo-ODE and other electrophilic lipids differ significantly from those of classical lipid mediators like prostaglandins and leukotrienes.

15-oxo-ODE and Electrophilic Lipid Signaling:

15-oxo-ODE and other electrophilic fatty acids contain an α,β-unsaturated ketone moiety, which is a reactive electrophilic center. This allows them to interact with nucleophilic residues on proteins, such as cysteine, leading to covalent adduction. This interaction is a key mechanism for their signaling.

• PPARγ Activation: 15-oxo-ODE is a known ligand for PPARγ. By binding to and activating this nuclear receptor, it can modulate the expression of genes involved in inflammation and metabolism.

• Nrf2 Activation: Electrophilic lipids are also known to activate the Nrf2 antioxidant response pathway. They can react with cysteine residues on Keap1, a repressor of Nrf2, leading to Nrf2 stabilization, nuclear translocation, and the transcription of antioxidant and cytoprotective genes.

Signaling pathways of 15-oxo-ODE.

Prostaglandin and Leukotriene Signaling:

PGE2 and LTB4 act through specific GPCRs located on the cell surface, initiating intracellular signaling cascades.

• PGE2 Signaling: PGE2 binds to its receptors (EP1, EP2, EP3, EP4), which are coupled to different G-proteins, leading to diverse downstream effects, including changes in intracellular calcium and cAMP levels.

• LTB4 Signaling: LTB4 binds to its high-affinity (BLT1) and low-affinity (BLT2) receptors, primarily coupled to Gαi, leading to the activation of pathways like MAPK and PI3K/Akt, which promote cell migration and activation.

Signaling pathways of PGE2 and LTB4.

Comparative Biological Activity

Direct quantitative comparisons of the potency of 15-oxo-ODE with prostaglandins and leukotrienes are limited in the available literature. The following tables summarize the existing data on their receptor binding and effects on inflammatory markers.

Table 1: Receptor Binding Affinity

Lipid Mediator	Receptor	Ligand	Dissociation Constant (Kd)
15-oxo-ODE	PPARγ	15-oxo-ODE	Data not available
Prostaglandin E2 (PGE2)	EP1, EP2, EP3, EP4	PGE2	~1 - 13 nM
Leukotriene B4 (LTB4)	BLT1	LTB4	~0.2 - 14 nM

Table 2: Modulation of Inflammatory Responses

Lipid Mediator	Assay	Endpoint	Potency (EC50 / IC50)
15-oxo-ODE	PPARγ Activation	Reporter Gene Assay	Data not available
Nrf2 Activation	ARE Reporter Assay	Data not available
Cytokine Inhibition	LPS-induced TNF-α	Data not available
13-oxo-ODE (analog)	PPARγ Activation	Reporter Gene Assay	Moderately active at 0.6 µM
Prostaglandin E2 (PGE2)	Cytokine Inhibition	LPS-induced TNF-α	IC50: ~50 nM
Leukotriene B4 (LTB4)	Cytokine Modulation	LPS-induced IL-10 (increase)	EC50: ~36 nM

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment and comparison of lipid mediator activity. Below are outlines of key experimental procedures.

PPARγ Reporter Gene Assay

This assay measures the ability of a compound to activate PPARγ and induce the expression of a reporter gene (e.g., luciferase).

Workflow:

PPARγ reporter gene assay workflow.

Detailed Methodology:

• Cell Culture: Cells (e.g., HEK293) stably or transiently co-transfected with an expression vector for full-length PPARγ and a reporter plasmid containing multiple PPAR response elements (PPREs) upstream of a luciferase gene are cultured in appropriate media.

• Compound Preparation: 15-oxo-ODE and reference compounds (e.g., rosiglitazone) are dissolved in a suitable solvent (e.g., DMSO) and serially diluted to a range of concentrations.

• Treatment: Cells are seeded in multi-well plates and, after adherence, are treated with the various concentrations of the test compounds.

• Incubation: The treated cells are incubated for a period sufficient to allow for gene transcription and protein expression (typically 18-24 hours).

• Lysis and Luminescence Measurement: The cells are lysed, and a luciferase assay reagent containing the substrate luciferin (B1168401) is added. The resulting luminescence, which is proportional to the level of PPARγ activation, is measured using a luminometer.

• Data Analysis: The luminescence data is normalized to a vehicle control and plotted against the compound concentration. A dose-response curve is fitted to the data to determine the EC50 value.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity of a non-radiolabeled ligand (like 15-oxo-ODE) to its receptor by measuring its ability to compete with a known radiolabeled ligand.

Detailed Methodology:

• Membrane Preparation: Cell membranes expressing the receptor of interest (e.g., EP receptors for PGE2, BLT receptors for LTB4) are prepared from cultured cells or tissues by homogenization and centrifugation.

• Assay Setup: In a multi-well plate, a fixed concentration of the radiolabeled ligand (e.g., [³H]-PGE2 or [³H]-LTB4) is incubated with the membrane preparation in the presence of increasing concentrations of the unlabeled competitor (15-oxo-ODE or other test compounds).

• Incubation: The mixture is incubated at a specific temperature for a time sufficient to reach binding equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand, typically by rapid filtration through a glass fiber filter that traps the membranes.

• Quantification: The amount of radioactivity retained on the filter, representing the bound radioligand, is quantified using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the concentration of the unlabeled competitor. An IC50 value is determined from the resulting competition curve, and the Ki (inhibitory constant) is calculated using the Cheng-Prusoff equation.

Nrf2/Antioxidant Response Element (ARE) Reporter Assay

This assay quantifies the activation of the Nrf2 pathway by measuring the expression of a reporter gene under the control of the Antioxidant Response Element (ARE).

Detailed Methodology:

• Cell Culture: A cell line (e.g., HepG2) containing a stably integrated ARE-luciferase reporter construct is used.

• Treatment: Cells are treated with various concentrations of the electrophilic lipid (e.g., 15-oxo-ODE) or a known Nrf2 activator (e.g., sulforaphane).

• Incubation: Cells are incubated for a period that allows for Nrf2 activation and reporter gene expression (e.g., 6-24 hours).

• Lysis and Luminescence Measurement: Similar to the PPARγ reporter assay, cells are lysed, and luciferase activity is measured.

• Data Analysis: Luminescence values are normalized to a vehicle control, and dose-response curves are generated to determine the EC50 for ARE activation.

Conclusion

15-oxo-9,12-octadecadienoic acid is an emerging lipid mediator with a distinct signaling mechanism involving the activation of the nuclear receptor PPARγ and potentially the Nrf2 pathway. This mode of action contrasts with the GPCR-mediated signaling of classical pro-inflammatory lipid mediators like PGE2 and LTB4. While qualitative data suggests that 15-oxo-ODE possesses anti-inflammatory properties, a significant gap exists in the literature regarding its quantitative potency. Further research is required to determine the EC50 and IC50 values for its effects on key inflammatory targets to allow for a direct and objective comparison with other well-established lipid mediators. Such data will be crucial for evaluating the therapeutic potential of 15-oxo-ODE in inflammatory and metabolic diseases. The experimental protocols outlined in this guide provide a framework for conducting such comparative studies.

Unambiguous Structural Confirmation of 15-oxo-9(Z),12(Z)-octadecadienoic Acid via Nuclear Magnetic Resonance Spectroscopy: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise structural elucidation of lipid molecules is paramount. This guide provides a comparative framework for confirming the structure of 15-oxo-9(Z),12(Z)-octadecadienoic acid utilizing ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. By juxtaposing its expected spectral characteristics with data from commercially available constitutional isomers, this document offers a robust methodology for structural verification.

The placement of the oxo group and the geometry of the double bonds in fatty acid derivatives significantly influence their biological activity. NMR spectroscopy is an indispensable tool for the unambiguous determination of these structural features. This guide will detail the expected NMR spectral data for 15-oxo-9(Z),12(Z)-octadecadienoic acid and compare it with the experimentally determined data for two of its isomers: 13-oxo-9(Z),11(E)-octadecadienoic acid and 9-oxo-10(E),12(E)-octadecadienoic acid.

Comparative NMR Data Analysis

Table 1: Comparative ¹H NMR Data (in CDCl₃)

Proton Assignment	15-oxo-9(Z),12(Z)-octadecadienoic acid (Predicted)	13-oxo-9(Z),11(E)-octadecadienoic acid	9-oxo-10(E),12(E)-octadecadienoic acid
Olefinic Protons (-CH=CH-)	5.30 - 5.50 ppm	5.88, 6.11, 6.17, 7.48 ppm	~5.7 - 7.3 ppm
α-Methylene to COOH (-CH₂COOH)	~2.35 ppm	2.34 ppm	2.35 ppm
Methylene adjacent to C=O (-CH₂CO-)	~2.5 ppm	2.53 ppm	~2.5 ppm
Allylic Methylene (=CH-CH₂-)	~2.05 ppm	2.29 ppm	~2.2 ppm
Bis-allylic Methylene (=CH-CH₂-CH=)	~2.80 ppm	-	-
Aliphatic Methylene Chain (-(CH₂)n-)	1.25 - 1.65 ppm	1.25 - 1.62 ppm	1.25 - 1.65 ppm
Terminal Methyl (-CH₃)	~0.90 ppm	0.88 ppm	~0.90 ppm

Table 2: Comparative ¹³C NMR Data (in CDCl₃)

Carbon Assignment	15-oxo-9(Z),12(Z)-octadecadienoic acid (Predicted)	13-oxo-9(Z),11(E)-octadecadienoic acid [1]	9-oxo-10(E),12(E)-octadecadienoic acid
Carboxyl Carbon (-COOH)	~179 ppm	178.3 ppm	~179 ppm
Keto Carbon (-C=O)	~211 ppm	201.4 ppm	~200 ppm
Olefinic Carbons (-CH=CH-)	~128 - 132 ppm	127.0, 129.2, 137.0, 142.6 ppm	~125 - 145 ppm
α-Methylene to COOH (-CH₂COOH)	~34 ppm	33.8 ppm	~34 ppm
Methylene adjacent to C=O (-CH₂CO-)	~42 ppm	41.3 ppm	~40 ppm
Allylic Methylene (=CH-CH₂-)	~27 ppm	28.2 ppm	~27 ppm
Bis-allylic Methylene (=CH-CH₂-CH=)	~25.6 ppm	-	-
Aliphatic Methylene Chain (-(CH₂)n-)	~22 - 32 ppm	22.5, 24.1, 24.6, 28.7–29.1, 31.5 ppm	~22 - 32 ppm
Terminal Methyl (-CH₃)	~14 ppm	13.9 ppm	~14 ppm

Experimental Protocol for NMR Analysis

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data for the structural confirmation of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified fatty acid in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: 12-16 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR:

  • Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: 220-240 ppm.

  • Number of Scans: 1024 or more, as required for adequate signal-to-noise ratio.

  • Relaxation Delay: 2 seconds.

• 2D NMR (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings within the spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is critical for assigning the position of the keto group and the connectivity of the double bonds.

3. Data Processing and Analysis:

• Apply Fourier transformation to the acquired free induction decays (FIDs).

• Phase correct the spectra and calibrate the chemical shift scale to the TMS signal.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants to assign the signals to the specific protons and carbons in the molecule.

• Use the 2D NMR data to confirm the assignments and establish the overall structure.

Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for the structural confirmation of 15-oxo-9(Z),12(Z)-octadecadienoic acid using NMR spectroscopy.

Caption: Workflow for NMR-based structural confirmation.

References

• 1. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Efficacy of 15-Oxo-Octadecadienoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of two prominent isomers of 15-oxo-octadecadienoic acid: 9-oxo-10(E),12(Z)-octadecadienoic acid (9-oxo-ODE) and 13-oxo-9(Z),11(E)-octadecadienoic acid (13-oxo-ODE), also known as 13-KODE. These oxidized linoleic acid metabolites are emerging as potent signaling molecules with therapeutic potential in metabolic and inflammatory diseases. This document synthesizes experimental data on their comparative efficacy, details the methodologies of key in vivo studies, and visualizes the underlying signaling pathways.

Comparative In Vivo Efficacy: Dyslipidemia

A key study directly compared the in vivo effects of 9-oxo-ODE and 13-oxo-ODE in a mouse model of obesity-induced dyslipidemia. The findings from this study are summarized below.

Table 1: Comparison of In Vivo Effects on Dyslipidemia in KK-Ay Mice

Parameter	9-oxo-ODE	13-oxo-ODE	Vehicle Control	Key Findings
PPARα Activation (in vitro)	Significant activation	Stronger activation than 9-oxo-ODE	No activation	13-oxo-ODE is a more potent PPARα agonist in vitro.[1][2]
Plasma Triglycerides	No significant change	Significant decrease	High levels	13-oxo-ODE (0.05% in diet) significantly lowered plasma triglycerides.[1][3]
Hepatic Triglycerides	No significant change	Significant decrease	High levels	13-oxo-ODE (0.05% in diet) significantly reduced triglyceride accumulation in the liver.[1][3]
Plasma Glucose	Not reported	Significant decrease	High levels	13-oxo-ODE treatment improved hyperglycemia.[1]
Plasma Insulin (B600854)	Not reported	Significant decrease	High levels	13-oxo-ODE treatment improved hyperinsulinemia.[1]

In Vivo Anti-Inflammatory Efficacy

Direct comparative in vivo studies on the anti-inflammatory effects of 9-oxo-ODE and 13-oxo-ODE are limited. However, independent studies and in vitro data provide insights into their potential anti-inflammatory properties.

13-oxo-Octadecadienoic Acid (13-oxo-ODE / 13-KODE)

In vitro studies have demonstrated that 13-oxo-ODE possesses significant anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-1β (IL-1β) in lipopolysaccharide (LPS)-stimulated macrophages.[4] This anti-inflammatory action is mediated through the inhibition of the NF-κB and MAPK signaling pathways.[4] Furthermore, 13-oxo-ODE has been identified as an endogenous ligand for PPARγ, and its activation is associated with the amelioration of colitis in animal models of inflammatory bowel disease (IBD).[1][3]

9-oxo-Octadecadienoic Acid (9-oxo-ODE)

While in vivo data on the anti-inflammatory effects of 9-oxo-ODE is not as readily available, in vitro studies have shown it to be a potent PPARα agonist.[5] Activation of PPARα is known to have anti-inflammatory effects.

Signaling Pathways

The biological effects of 9-oxo-ODE and 13-oxo-ODE are mediated through their interaction with key signaling pathways, primarily the Peroxisome Proliferator-Activated Receptors (PPARs) and inflammatory signaling cascades like NF-κB and MAPK.

PPARα activation by 9-oxo-ODE and 13-oxo-ODE.

Anti-inflammatory signaling of 13-oxo-ODE.

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited in this guide are provided below.

Induction of Dyslipidemia in KK-Ay Mice

• Animal Model: Male KK-Ay mice, which are a model for obesity and type 2 diabetes, were used.[1]

• Housing: Mice were housed individually in a temperature- and light-controlled environment with ad libitum access to water.[1]

• Diet: After a one-week acclimatization period on a standard diet, the mice were switched to a high-fat diet (HFD) containing 20% fat.[1]

• Treatment: The HFD was supplemented with either 0.05% 9-oxo-ODE or 0.05% 13-oxo-ODE for 4 weeks. The control group received the HFD without any supplementation.[1]

• Data Collection: Body weight was monitored throughout the study. At the end of the treatment period, blood and liver samples were collected for the analysis of triglycerides, glucose, and insulin levels.[1]

Experimental workflow for in vivo dyslipidemia study.

LPS-Induced Inflammation in Macrophages (In Vitro)

• Cell Line: RAW 264.7 murine macrophage cell line was used.[4]

• Cell Culture: Cells were cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.[4]

• Treatment: Cells were pre-treated with various concentrations of 13-oxo-ODE for 1 hour before stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.[4]

• Analysis:

  • Nitric Oxide (NO) Production: Measured in the culture supernatant using the Griess reagent.[4]

  • Cytokine Levels (TNF-α, IL-1β): Measured in the culture supernatant using ELISA kits.[4]

  • Protein Expression (iNOS, COX-2, p-IκBα, etc.): Analyzed by Western blotting of cell lysates.[4]

  • Gene Expression: Analyzed by quantitative real-time PCR.[4]

Conclusion

The available in vivo evidence strongly suggests that 13-oxo-ODE is a more potent activator of PPARα and is more effective in ameliorating dyslipidemia in a mouse model compared to 9-oxo-ODE. While direct in vivo comparative data on anti-inflammatory efficacy is lacking, in vitro studies indicate that 13-oxo-ODE has significant anti-inflammatory properties mediated through the inhibition of the NF-κB and MAPK pathways. Its role as a PPARγ ligand further suggests its potential in treating inflammatory conditions like colitis. Further in vivo studies are warranted to directly compare the anti-inflammatory efficacy of these two isomers and to fully elucidate their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The gut lactic acid bacteria metabolite, 10-oxo-cis-6,trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling [frontiersin.org]

Validating the Specificity of 15-oxo-9(Z),12(Z)-octadecadienoic Acid on its Molecular Targets: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity of oxo-octadecadienoic acids (oxo-ODEs), with a focus on validating the activity of 15-oxo-9(Z),12(Z)-octadecadienoic acid (15-oxo-ODE). Due to a lack of specific experimental data for 15-oxo-ODE in the public domain, this guide leverages data from its closely related isomers, 9-oxo-ODE and 13-oxo-ODE, to provide a comparative framework for its potential activity on key cellular receptors and signaling pathways. The primary molecular targets discussed are the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

Comparative Analysis of Oxo-Octadecadienoic Acid Activity

The biological activity of oxo-ODEs is highly dependent on the position of the oxo group and the stereochemistry of the double bonds. These structural variations influence their binding affinity and activation potential for different molecular targets.

Peroxisome Proliferator-Activated Receptor γ (PPARγ) Activation

PPARγ is a nuclear receptor that plays a crucial role in adipogenesis and inflammation. Several oxidized fatty acids have been identified as endogenous ligands for PPARγ.

Quantitative Comparison of PPARγ Activation by Oxo-ODE Isomers

Compound	Assay Type	Cell Line	Quantitative Data	Reference
13-oxo-9(Z),11(E)-octadecadienoic acid (13-oxo-ODE)	Luciferase Reporter Assay	-	Potent activator	[1][2]
13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid (13-oxo-OTA)	Luciferase Reporter Assay	3T3-L1	Dose-dependent increase in PPARγ activity	[3][4][5]
9-oxo-10(E),12(Z),15(Z)-octadecatrienoic acid (9-oxo-OTA)	Luciferase Reporter Assay	-	Activates PPARγ	[6]
Rosiglitazone (Positive Control)	Various	Various	Potent synthetic agonist	[1]

Note: Specific IC50 or EC50 values for the direct binding of 15-oxo-ODE to PPARγ are not currently available in published literature. The data presented is for structurally similar isomers.

Nrf2 Signaling Pathway Activation

The Nrf2 pathway is a primary cellular defense mechanism against oxidative stress. Electrophilic compounds can activate Nrf2, leading to the transcription of antioxidant and cytoprotective genes. The α,β-unsaturated ketone moiety present in oxo-ODEs makes them potential activators of this pathway.

Quantitative Comparison of Nrf2 Activation by Oxo-Phytodienoic Acid

Compound	Assay Type	Cell Line	Quantitative Data	Reference
(9S,13R)-12-oxo-phytodienoic acid	Western Blot / qPCR	RAW 264.7	Increased Nrf2 and HO-1 expression	[7]
13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE)	Western Blot / qPCR	RAW 264.7	Increased Nrf2 and HO-1 expression	[2][8]
Sulforaphane (Positive Control)	Luciferase Reporter Assay	HepG2	Potent Nrf2 activator	[9]

Signaling Pathways and Experimental Workflows

To validate the specificity of a compound like 15-oxo-ODE, a series of well-defined experiments are required. Below are diagrams illustrating the key signaling pathways and a typical experimental workflow for receptor specificity validation.

Figure 1: PPARγ Signaling Pathway

Figure 2: Nrf2 Signaling Pathway

Figure 3: Experimental Workflow for Specificity Validation

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are synthesized protocols for key assays used to determine the specificity of ligands like 15-oxo-ODE.

Protocol 1: PPARγ Competitive Ligand Binding Assay (TR-FRET)

This assay determines the binding affinity of a test compound to the PPARγ ligand-binding domain (LBD) by measuring the displacement of a fluorescent tracer.

Materials:

• LanthaScreen™ TR-FRET PPARγ Competitive Binding Assay Kit (contains Tb-anti-GST antibody, GST-PPARγ-LBD, Fluormone™ Pan-PPAR Green tracer)

• Test compound (15-oxo-ODE) and positive control (e.g., Rosiglitazone)

• Assay buffer

• 384-well microplate

• TR-FRET compatible plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of 15-oxo-ODE and the positive control in DMSO. Further dilute in assay buffer to the desired final concentrations.

• Assay Reaction:

  • Add 2 µL of the diluted compound or control to the wells of the 384-well plate.

  • Prepare a mix of the Fluormone™ Pan-PPAR Green tracer and add 8 µL to each well.

  • Prepare a mix of the Tb-anti-GST antibody and GST-PPARγ-LBD and add 10 µL to each well.

• Incubation: Incubate the plate at room temperature for 1-3 hours, protected from light.

• Data Acquisition: Read the plate using a TR-FRET plate reader with an excitation wavelength of 340 nm and emission wavelengths of 495 nm (Terbium) and 520 nm (Fluorescein).

• Data Analysis:

  • Calculate the emission ratio (520 nm / 495 nm).

  • Plot the emission ratio against the log of the compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Protocol 2: Nrf2 Antioxidant Response Element (ARE) Luciferase Reporter Assay

This cell-based assay measures the activation of the Nrf2 signaling pathway by quantifying the expression of a luciferase reporter gene under the control of an ARE promoter.[9][10]

Materials:

• HepG2 cells stably transfected with an ARE-luciferase reporter construct.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Test compound (15-oxo-ODE) and positive control (e.g., Sulforaphane).

• 96-well white, clear-bottom cell culture plates.

• Luciferase assay reagent (e.g., ONE-Step™ Luciferase Assay System).

• Luminometer.

Procedure:

• Cell Seeding: Seed the ARE-luciferase HepG2 cells into a 96-well plate at a density of approximately 40,000 cells per well and incubate for 24 hours.[10]

• Compound Treatment:

  • Prepare serial dilutions of 15-oxo-ODE and the positive control in the cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or vehicle control.

• Incubation: Incubate the cells for 16-24 hours at 37°C in a CO2 incubator.[9]

• Luciferase Assay:

  • Equilibrate the plate and the luciferase assay reagent to room temperature.

  • Add 100 µL of the luciferase assay reagent to each well.[10]

  • Incubate the plate for 10-15 minutes at room temperature with gentle rocking to ensure cell lysis.[9][10]

• Data Acquisition: Measure the luminescence using a luminometer.

• Data Analysis:

  • Subtract the background luminescence (from wells with no cells).

  • Calculate the fold induction by dividing the luminescence of the treated cells by the luminescence of the vehicle-treated cells.

  • Plot the fold induction against the compound concentration to generate a dose-response curve and determine the EC50 value.

Conclusion

While direct experimental evidence for the specific molecular targets of 15-oxo-9(Z),12(Z)-octadecadienoic acid is currently limited in the scientific literature, the available data for its isomers, 9-oxo-ODE and 13-oxo-ODE, strongly suggest that PPARγ and the Nrf2 signaling pathway are highly probable targets. The provided comparative data and detailed experimental protocols offer a robust framework for researchers to validate the specificity and potency of 15-oxo-ODE. Further studies are warranted to elucidate the precise binding affinity and functional activity of 15-oxo-ODE on these and other potential receptors, which will be crucial for understanding its physiological roles and therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (9S,13R)-12-oxo-phytodienoic acid attenuates inflammation by inhibiting mPGES-1 and modulating macrophage polarization via NF-κB and Nrf2/HO-1 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation [mdpi.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. bpsbioscience.com [bpsbioscience.com]

A Head-to-Head Comparison of Analytical Methods for Oxo-Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

Oxo-lipids, a diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids, play critical roles in a myriad of physiological and pathological processes, including inflammation, cardiovascular disease, and cancer. The accurate and sensitive analysis of these often low-abundance and isomeric molecules is crucial for advancing our understanding of their biological functions and for the development of novel therapeutics. This guide provides an objective comparison of the primary analytical methods employed for oxo-lipid analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), Enzyme-Linked Immunosorbent Assay (ELISA), and Raman Microscopy. We present a summary of their quantitative performance, detailed experimental protocols, and visualizations of relevant signaling pathways and experimental workflows.

Data Presentation: A Quantitative Comparison

The selection of an appropriate analytical method hinges on the specific requirements of the research question, including the desired sensitivity, specificity, and throughput. The following table summarizes the key quantitative performance metrics for the analysis of representative oxo-lipids using the four major analytical techniques.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Throughput
LC-MS/MS	Prostaglandin E2 (PGE2)	0.1 - 1 pg/mL[1]	0.5 - 5 pg/mL[1]	1 - 1000 pg/mL	85 - 115	High
12-HETE	0.5 - 2 pg/mL	1 - 10 pg/mL	2 - 2000 pg/mL	80 - 120	High
GC-MS	Prostaglandin E2 (PGE2)	5 - 20 pg/mL	20 - 100 pg/mL	50 - 5000 pg/mL	70 - 110	Medium
12-HETE	10 - 50 pg/mL	50 - 200 pg/mL	100 - 10000 pg/mL	60 - 100	Medium
ELISA	Prostaglandin E2 (PGE2)	10 - 50 pg/mL	50 - 200 pg/mL	100 - 2000 pg/mL	90 - 110	High
12-HETE	20 - 100 pg/mL	100 - 500 pg/mL	200 - 5000 pg/mL	85 - 115	High
Raman Microscopy	General Oxidized Lipids	Qualitative/Semi-quantitative	N/A	N/A	N/A	Low

Note: The values presented in this table are approximate and can vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Signaling Pathways of Key Oxo-Lipids

To understand the biological context of oxo-lipid analysis, it is essential to visualize their roles in cellular signaling. Below are diagrams of the signaling pathways for two prominent oxo-lipids, Prostaglandin E2 (PGE2) and 12-Hydroxyeicosatetraenoic acid (12-HETE).

Prostaglandin E2 (PGE2) Signaling Pathway.

References

• 1. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Oxo-Octadecadienoic Acid Analogs

An Objective Analysis of Bioactive Lipid Isomers as Modulators of PPARα Signaling and Cancer Cell Proliferation

For Immediate Release

While research on 15-oxo-9(Z),12(Z)-octadecadienoic acid is limited, extensive investigation into its isomers, primarily 9-oxo-octadecadienoic acid (9-oxo-ODA) and 13-oxo-octadecadienoic acid (13-oxo-ODA), has revealed significant biological activities. These oxidized derivatives of linoleic acid have emerged as potent signaling molecules, demonstrating notable effects as agonists of Peroxisome Proliferator-Activated Receptor alpha (PPARα) and as cytotoxic agents against various cancer cell lines. This guide provides a comparative analysis of the structure-activity relationships (SAR) of these key analogs, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Analysis of Biological Activities

The biological efficacy of oxo-octadecadienoic acid analogs is intrinsically linked to their structural characteristics. Key determinants of activity include the position of the oxo group, the stereochemistry of the conjugated double bonds, and modifications to the carboxylic acid moiety.

Peroxisome Proliferator-Activated Receptor alpha (PPARα) Agonist Activity

Oxo-ODAs are potent activators of PPARα, a nuclear receptor that is a key regulator of lipid metabolism. The position of the oxo group significantly influences this activity. Studies comparing isomers have demonstrated that 13-oxo-ODA is a more potent PPARα agonist than 9-oxo-ODA.[1][2][3][4][5] The presence of additional double bonds, as seen in the α-linolenic acid derivative 9-oxo-10(E),12(Z),15(Z)-octadecatrienoic acid (9-oxo-OTA), also leads to PPARα activation.[6]

Compound	Structure	Target	Assay	Activity
9-oxo-10(E),12(E)-ODA	C18:2, 9-keto, 10E,12E	PPARα	Luciferase Reporter Assay	Potent Agonist (activates at 10-20 µM)[6]
13-oxo-9(Z),11(E)-ODA	C18:2, 13-keto, 9Z,11E	PPARα	Luciferase Reporter Assay	More potent than 9-oxo-10(E),12(E)-ODA[1][2][3][4][6]
9-oxo-10(E),12(Z),15(Z)-OTA	C18:3, 9-keto, 10E,12Z,15Z	PPARα	Luciferase Reporter Assay & mRNA expression	Activates PPARα and induces target gene expression[6]

Cytotoxic Activity Against Cancer Cells

Certain isomers of 9-oxo-ODA have demonstrated significant cytotoxic effects against a range of cancer cell lines, primarily through the induction of apoptosis.[6][7][8] The conjugated ketodiene system is a reactive moiety that is believed to contribute to this cytotoxicity.[6]

Compound	Cell Line	Assay	IC50 Value
9-oxo-(10E, 12Z)-octadecadienoic acid	HeLa (cervical cancer)	Trypan Blue Exclusion	30.532 µM[9]
9-oxo-(10E,12E)-octadecadienoic acid	SiHa (cervical cancer)	Not specified	25-50 µM[8][10]
9-oxo-(10E,12E)-octadecadienoic acid	CasKi (cervical cancer)	Not specified	25-50 µM[8]
9-oxo-(10E,12E)-octadecadienoic acid	HRA (human ovarian cancer)	Not specified	Pro-apoptotic[6][7]

Inhibition of Breast Cancer Stem Cell Proliferation

13-oxo-ODE has been shown to inhibit the proliferation of breast cancer cells and breast cancer stem cells (BCSCs). This activity is associated with the downregulation of c-Myc, a key transcription factor in cancer cell proliferation and survival.[11]

Compound	Cell Lines	Assay	Effect
13-Oxo-9Z,11E-octadecadienoic acid (13-Oxo-ODE)	MDA-MB-231, MCF-7	MTS Assay	Reduced cell viability[11]
13-Oxo-9Z,11E-octadecadienoic acid (13-Oxo-ODE)	MDA-MB-231, MCF-7	Mammosphere Formation Assay	Suppressed mammosphere formation[11]

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]
• 3. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 9-oxo-ODAs suppresses the proliferation of human cervical cancer cells through the inhibition of CDKs and HPV oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Enzymatic Origins of Endogenous Keto-Octadecadienoic Acids: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the precise biosynthetic pathways of lipid signaling molecules is paramount. This guide provides a comprehensive comparison of the enzymatic origins of endogenous keto-octadecadienoic acids (KODEs), with a primary focus on the metabolites derived from linoleic acid. While the initial interest was in 15-oxo-9(Z),12(Z)-octadecadienoic acid (15-oxo-ODE), current scientific literature strongly indicates that the predominant KODE isomers formed enzymatically in biological systems are 9-oxo-octadecadienoic acid (9-oxo-ODE) and 13-oxo-octadecadienoic acid (13-oxo-ODE).

This guide will objectively compare the primary enzymatic pathways responsible for the generation of these bioactive lipids, presenting supporting experimental data, detailed methodologies, and visual representations of the key processes.

Executive Summary

The formation of endogenous keto-octadecadienoic acids from linoleic acid is primarily governed by three main enzymatic pathways:

• Lipoxygenase (LOX) Pathway: This is the most well-characterized pathway, involving the sequential action of a lipoxygenase (predominantly 15-lipoxygenase, which acts at the C-13 position of linoleic acid) and a dehydrogenase.

• Cyclooxygenase (COX) Pathway: Cyclooxygenase enzymes, particularly COX-2, can also oxygenate linoleic acid to form hydroxy derivatives that can be further oxidized to keto-metabolites.

• Cytochrome P450 (CYP) Pathway: CYP monooxygenases represent another route to the formation of hydroxylated linoleic acid derivatives, which are precursors to KODEs.

While 15-lipoxygenase is a key enzyme, its action on linoleic acid predominantly yields 13-hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE), the precursor to 13-oxo-ODE. The enzymatic generation of significant quantities of 15-oxo-ODE from linoleic acid is not strongly supported by the current body of scientific evidence.

Comparative Analysis of Enzymatic Pathways

The following table summarizes the key characteristics of the primary enzymatic pathways involved in the generation of 9-oxo-ODE and 13-oxo-ODE from linoleic acid.

Feature	Lipoxygenase (LOX) Pathway	Cyclooxygenase (COX) Pathway	Cytochrome P450 (CYP) Pathway
Primary Enzyme(s)	15-Lipoxygenase (ALOX15), 5-Lipoxygenase (ALOX5), Dehydrogenases (e.g., 15-PGDH)	Cyclooxygenase-1 (COX-1), Cyclooxygenase-2 (COX-2)	Cytochrome P450 monooxygenases (various isoforms)
Initial Product	Hydroperoxy-octadecadienoic acids (HPODEs), primarily 13-HPODE from 15-LOX and 9-HPODE from 5-LOX.	Hydroperoxy-octadecadienoic acids (HPODEs), primarily 9-HPODE.	Epoxyoctadecenoic acids (EpOMEs) and Hydroxyoctadecadienoic acids (HODEs).
Key Intermediate	13-HODE and 9-HODE	9-HODE	9,10-EpOME, 12,13-EpOME, 9-HODE, 13-HODE
Final Keto Product(s)	13-oxo-ODE and 9-oxo-ODE[1][2]	Primarily 9-oxo-ODE	9-oxo-ODE and 13-oxo-ODE
Stereospecificity	Generally produces specific stereoisomers (e.g., 13(S)-HODE from 15-LOX-1)	Can produce a mixture of stereoisomers.	Can exhibit regio- and stereoselectivity depending on the CYP isoform.[3]
Cellular Localization	Cytosol, membranes	Endoplasmic reticulum, nuclear envelope	Endoplasmic reticulum
Biological Context	Inflammation, cell differentiation, atherosclerosis.[2][4][5]	Inflammation, pain, fever.[6]	Xenobiotic metabolism, endogenous compound metabolism.[7]

Visualizing the Biosynthetic Pathways

To illustrate the enzymatic cascades, the following diagrams were generated using the Graphviz DOT language, adhering to the specified design constraints.

Figure 1: Biosynthesis of 13-oxo-ODE via the 15-Lipoxygenase pathway.

Figure 2: Overview of COX and CYP450 pathways for keto-octadecadienoic acid synthesis.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols cited in the literature for the investigation of KODE biosynthesis.

Protocol 1: 15-Lipoxygenase Activity Assay

This spectrophotometric assay is commonly used to measure the activity of 15-lipoxygenase with linoleic acid as a substrate.

• Principle: The assay measures the increase in absorbance at 234 nm, which corresponds to the formation of a conjugated diene system in the hydroperoxy product (13-HPODE).

• Reagents:

  • Borate (B1201080) buffer (0.2 M, pH 9.0)

  • Linoleic acid substrate solution (in borate buffer with ethanol)

  • 15-Lipoxygenase enzyme solution (e.g., from soybean or recombinant human)

• Procedure:

  • Prepare the substrate solution and equilibrate all reagents to room temperature.

  • In a quartz cuvette, mix the borate buffer and the enzyme solution.

  • Initiate the reaction by adding the linoleic acid substrate.

  • Immediately monitor the change in absorbance at 234 nm over time using a spectrophotometer.

  • The rate of reaction is calculated from the initial linear phase of the absorbance curve.

Protocol 2: 15-Hydroxyprostaglandin Dehydrogenase (15-PGDH) Activity Assay

This fluorometric assay is used to screen for inhibitors or measure the activity of 15-PGDH.

• Principle: The assay measures the production of NADH, which is generated during the oxidation of a 15-hydroxy fatty acid substrate by 15-PGDH. The NADH then reduces a fluorescent probe, leading to an increase in fluorescence.

• Reagents:

  • 15-PGDH Assay Buffer

  • 15-PGDH Enzyme (human recombinant)

  • Substrate (e.g., 15(S)-HETE or other 15-hydroxy fatty acids)

  • NAD+

  • Fluorometric probe

• Procedure:

  • Prepare working solutions of the enzyme, substrate, NAD+, and fluorescent probe in the assay buffer.

  • In a 96-well plate, add the assay buffer, enzyme, and NAD+.

  • Initiate the reaction by adding the substrate.

  • Incubate at room temperature.

  • Measure the fluorescence using an excitation wavelength of ~535 nm and an emission wavelength of ~587 nm. The rate of fluorescence increase is proportional to the enzyme activity.

Protocol 3: Quantification of Keto-Octadecadienoic Acids by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of KODEs in biological samples.

• Principle: This method separates the different KODE isomers using liquid chromatography and then detects and quantifies them based on their specific mass-to-charge ratios and fragmentation patterns using a mass spectrometer.

• Procedure:

  • Lipid Extraction: Extract total lipids from the biological sample (e.g., cells, plasma, or tissue) using a solvent system such as the Bligh-Dyer method (chloroform:methanol:water).

  • Solid-Phase Extraction (SPE): Further purify the lipid extract and enrich for oxylipins using a solid-phase extraction cartridge.

  • LC-MS/MS Analysis:

    • Inject the purified sample onto a reverse-phase C18 column for chromatographic separation.

    • Use a gradient elution with a mobile phase consisting of an aqueous solution with a weak acid (e.g., formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

    • Perform mass spectrometric detection in negative ion mode using multiple reaction monitoring (MRM) to monitor specific precursor-to-product ion transitions for each KODE isomer.

  • Quantification: Use stable isotope-labeled internal standards for each analyte to ensure accurate quantification.

Conclusion

The enzymatic origin of endogenous 15-oxo-9(Z),12(Z)-octadecadienoic acid from linoleic acid is not a well-established pathway. Instead, the scientific literature provides robust evidence for the formation of 9-oxo-ODE and 13-oxo-ODE through the concerted actions of lipoxygenases, cyclooxygenases, and cytochrome P450 enzymes, followed by dehydrogenase-mediated oxidation. The 15-lipoxygenase pathway leading to 13-oxo-ODE is a particularly significant route. Understanding these distinct biosynthetic pathways is critical for researchers investigating the roles of these potent lipid mediators in health and disease and for the development of targeted therapeutic interventions. The provided experimental protocols and pathway diagrams serve as a valuable resource for further research in this dynamic field.

References

• 1. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The two faces of the 15-lipoxygenase in atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arachidonic acid - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]

Comparative Metabolomics of 15-Lipoxygenase (15-LOX) Deficient Models: A Guide for Researchers

This guide provides a comprehensive comparison of the metabolic landscape in 15-lipoxygenase (15-LOX) deficient models versus their wild-type counterparts. It is designed for researchers, scientists, and drug development professionals investigating the roles of 15-LOX in physiology and pathology. The information presented is based on experimental data from various studies employing metabolomic techniques to analyze the biochemical consequences of 15-LOX deficiency.

Introduction to 15-LOX and its Metabolic Role

15-lipoxygenase (15-LOX), encoded by the ALOX15 gene, is a lipid-peroxidizing enzyme that plays a crucial role in the metabolism of polyunsaturated fatty acids (PUFAs).[1][2] It catalyzes the insertion of molecular oxygen into PUFAs like arachidonic acid (AA) and linoleic acid (LA), leading to the production of a diverse array of bioactive lipid mediators.[1][3] These metabolites, including hydroxyeicosatetraenoic acids (HETEs), hydroxyoctadecadienoic acids (HODEs), and specialized pro-resolving mediators (SPMs) like lipoxins and resolvins, are implicated in the regulation of inflammation, immune responses, and cell differentiation.[1][3][4]

The murine ortholog, 12/15-lipoxygenase, exhibits dual positional specificity, creating both 12- and 15-HETE from arachidonic acid.[1] Genetic deletion or inhibition of 15-LOX provides a powerful tool to investigate the function of its metabolic products. Comparative metabolomics in these models reveals significant shifts in lipid mediator profiles, offering insights into the pathways governed by this enzyme.

Quantitative Metabolite Comparison: 15-LOX Deficient vs. Wild-Type Models

The absence of 15-LOX activity leads to a significant rerouting of PUFA metabolism. The primary effect is a decrease in direct 15-LOX products and a corresponding accumulation of its substrates. The following tables summarize the key metabolic changes observed in various 15-LOX deficient models.

Table 1: Altered Metabolites Derived from Arachidonic Acid (AA) in 15-LOX Deficient Models

Metabolite	Change in 15-LOX Deficient Model	Model System	Reference
Arachidonic Acid (AA)	Increased	Dual 12/15-LOX & 5-LOX deficient macrophages	[5]
15-Hydroxyeicosatetraenoic acid (15-HETE)	Decreased	Implied from humanized Alox15 knock-in mice	[6]
12-Hydroxyeicosatetraenoic acid (12-HETE)	Decreased (in some contexts)	Murine 12/15-LOX models	[1]
Prostaglandin E2 (PGE2)	No significant diversion	Dual 12/15-LOX & 5-LOX deficient macrophages	[5]
Thromboxane B2 (TXB2)	No significant diversion	Dual 12/15-LOX & 5-LOX deficient macrophages	[5]
11-HETE & 15-HETE (COX-1 by-products)	Increased	Dual 12/15-LOX & 5-LOX deficient macrophages	[5]

Table 2: Altered Metabolites from Other PUFAs in 15-LOX Deficient Models

Metabolite	Change in 15-LOX Deficient Model	Substrate	Model System	Reference
13-Hydroxyoctadecadienoic acid (13-HODE)	Decreased	Linoleic Acid	Murine 12/15-LOX models	[1]
9-Hydroxyoctadecadienoic acid (9-HODE)	Decreased	Linoleic Acid	Murine 12/15-LOX models	[1]
15-Hydroxyeicosapentaenoic acid (15-HEPE)	Decreased	Eicosapentaenoic Acid	Alox15⁻/⁻ mice (CKD model)	[7]
14-Hydroxydocosahexaenoic acid (14-HDoHE)	Decreased	Docosahexaenoic Acid	Alox15⁻/⁻ mice (CKD model)	[7]
17-Hydroxydocosahexaenoic acid (17-HDoHE)	Decreased	Docosahexaenoic Acid	Alox15⁻/⁻ mice (CKD model)	[7]
Resolvin D3 / D5n-3 DPA	Decreased	Docosahexaenoic Acid	Alox15 deficient T-cells	[4]

Experimental Protocols

The following sections detail representative methodologies for comparative metabolomics in 15-LOX deficient models.

This protocol is adapted from methodologies used by the International Mouse Phenotyping Consortium (IMPC).[8][9]

• Animal Models: Alox15 knockout mice and corresponding wild-type controls (e.g., C57BL/6NCrl strain) are used. Typically, an equal number of male and female mice are selected for each group.[8]

• Sample Collection: Plasma samples are collected and immediately frozen on dry ice, then stored at -80°C until analysis.[8]

• Metabolite Extraction:

  • Thaw 20 µL of plasma on ice.

  • Add 1 mL of a pre-chilled (-20°C) extraction mixture of acetonitrile:isopropanol:water (ACN:IPA:H₂O) at a 3:3:2 ratio.[8]

  • Vortex the sample for 10 seconds, followed by shaking for 5 minutes.

  • Centrifuge at 14,000 rcf for 2 minutes.

  • Transfer the supernatant to a new tube and dry it using a SpeedVac concentrator.

  • Re-suspend the dried extract in 100 µL of ACN:H₂O (80:20) containing a suite of deuterium-labeled internal standards for quality control and quantification.[8]

• Metabolomic Analysis:

  • Untargeted Analysis: Use Liquid Chromatography-Mass Spectrometry (LC-MS) for the detection of both polar and lipophilic compounds.[8]

  • Targeted Analysis: Employ specific targeted LC-MS methods for quantifying classes of interest such as bile acids, steroids, and oxylipins (the class including 15-LOX products).[8]

  • Primary Metabolites: Use Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOFMS) for the analysis of primary metabolites like amino acids and organic acids.[8]

• Data Analysis: Raw data is processed for peak picking, alignment, and normalization. Statistical analysis, such as t-tests and fold-change analysis, is performed to identify metabolites that are significantly different between the knockout and wild-type groups.

This protocol is based on studies investigating the role of Alox15 in chronic kidney disease (CKD).[7]

• Animal Models: Alox15⁻/⁻ mice and wild-type (Alox15⁺/⁺) controls on a C57BL/6J background are used.[7] A CKD model can be established, for example, through 5/6 nephrectomy.

• Sample Collection: Kidney tissue is collected, snap-frozen in liquid nitrogen, and stored at -80°C.

• Metabolite Extraction:

  • Homogenize a weighed portion of frozen kidney tissue (e.g., 100 mg) in a suitable solvent, such as 80% methanol, often using a bead beater or similar mechanical disruption method while keeping the sample cold.[10]

  • Vortex the homogenate and centrifuge at high speed (e.g., 15,000 g) at 4°C to pellet proteins and cellular debris.[10]

  • Collect the supernatant containing the metabolites for analysis.

• Metabolomic Analysis:

  • Utilize a targeted LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) approach. This method uses a triple quadrupole mass spectrometer to specifically detect and quantify a pre-defined list of lipid mediators (e.g., HETEs, HODEs, HDoHEs, HEPEs) with high sensitivity and specificity.

• Data Analysis: Peak areas for each metabolite are integrated and normalized to an internal standard and the initial tissue weight. Statistical comparisons are then made between the Alox15⁻/⁻ and wild-type groups to determine significant differences in metabolite levels.

Visualizing Metabolic and Experimental Frameworks

Diagrams generated using Graphviz provide a clear visual representation of the complex relationships in metabolomics research.

Caption: Experimental workflow for comparative metabolomics.

Caption: Simplified 15-LOX signaling pathway and effect of deficiency.

References

• 1. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Loss of 15-lipoxygenase disrupts Treg differentiation altering their pro-resolving functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual 12/15- and 5-lipoxygenase deficiency in macrophages alters arachidonic acid metabolism and attenuates peritonitis and atherosclerosis in ApoE knock-out mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Knock-in mice expressing a humanized arachidonic acid 15-lipoxygenase (Alox15) carry a partly dysfunctional erythropoietic system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deletion of Alox15 improves kidney dysfunction and inhibits fibrosis by increased PGD2 in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Comprehensive Plasma Metabolomics Dataset for a Cohort of Mouse Knockouts within the International Mouse Phenotyping Consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Untargeted metabolomics uncovers metabolic dysregulation and tissue sensitivity in ACE2 knockout mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Role of 15-oxo-9(Z),12(Z)-octadecadienoic Acid in Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-oxo-9(Z),12(Z)-octadecadienoic acid is an oxidized metabolite of linoleic acid. While its specific biological functions are currently uncharacterized, its structural similarity to other well-studied oxidized linoleic acid metabolites (OXLAMs), such as the 9- and 13-hydroxyoctadecadienoic acids (HODEs) and their corresponding keto- derivatives (oxo-ODEs), suggests it may play a significant role in various physiological and pathological processes. This guide provides a comparative framework for validating the role of 15-oxo-9(Z),12(Z)-octadecadienoic acid in disease models by leveraging the existing knowledge of its isomers. We present comparative data, detailed experimental protocols, and key signaling pathways to inform a strategic research approach.

Comparative Analysis of Oxidized Linoleic Acid Metabolites

The biological activities of OXLAMs are diverse and often isomer-specific. Understanding the functions of the well-characterized 9- and 13-oxo-ODEs can provide insights into the potential roles of 15-oxo-9(Z),12(Z)-octadecadienoic acid. A primary mechanism of action for these molecules is the activation of Peroxisome Proliferator-Activated Receptors (PPARs), a family of nuclear receptors that regulate lipid metabolism and inflammation.[1][2] Additionally, they have been shown to modulate inflammatory signaling pathways such as NF-κB.[3]

Table 1: Comparative Biological Activities of Oxo-Octadecadienoic Acid Isomers

Target	Parameter	9-oxo-ODE	13-oxo-ODE	Cell Type/System
PPARα Activation	Luciferase Activity	Potent Agonist	More Potent than 9-oxo-ODE	Monkey CV1 kidney cells
PPARγ Activation	IL-8 Secretion Inhibition	-	Potent Agonist	Human colonic epithelial cells
Anti-inflammatory Activity	NO Production Inhibition	-	Effective Inhibitor (at 100 µM)	Murine RAW 264.7 macrophages
Anti-inflammatory Activity	iNOS Expression	-	Marked Reduction	Murine RAW 264.7 macrophages

Data compiled from multiple sources.[2][3][4]

Table 2: Plasma Concentrations of OXLAMs in Rats

Metabolite	Mean Concentration (nmol/L)
9-HODE	57.8 - 84.0
13-HODE	123.2 - 138.6
9-oxo-ODE	218.1 - 263.0
13-oxo-ODE	57.8 - 69.5

Data represents a range from two different quantification approaches.[5][6]

Experimental Protocols

Quantification of 15-oxo-9(Z),12(Z)-octadecadienoic Acid in Biological Samples

A highly sensitive and specific method for the quantification of OXLAMs is crucial.[5][6]

Protocol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation:

  • For plasma samples, perform base hydrolysis of esterified OXLAMs.

  • Follow with liquid-liquid extraction to isolate the lipid fraction.

  • Use isotope-labeled internal standards for accurate quantification.

• LC Separation:

  • Employ a suitable C18 reversed-phase column for separation of the isomers.

  • Use a gradient elution with appropriate mobile phases (e.g., water with formic acid and acetonitrile/methanol).

• MS/MS Detection:

  • Operate the mass spectrometer in negative electrospray ionization (ESI) mode.

  • Use Multiple Reaction Monitoring (MRM) for targeted quantification of the precursor-product ion transitions specific to 15-oxo-9(Z),12(Z)-octadecadienoic acid and its isomers.

Assessment of PPARα Activation

This assay determines if 15-oxo-9(Z),12(Z)-octadecadienoic acid can activate the PPARα signaling pathway.[2][7]

Protocol: Luciferase Reporter Gene Assay

• Cell Culture and Transfection:

  • Culture a suitable cell line, such as monkey CV1 kidney cells.

  • Co-transfect the cells with three plasmids:

    • An expression plasmid for a GAL4 DNA-binding domain and the human PPARα ligand-binding domain chimera.

    • A reporter plasmid containing a luciferase gene under the control of a GAL4 upstream activating sequence.

    • An internal control plasmid (e.g., pRL-CMV) for normalization of transfection efficiency.

• Compound Treatment:

  • Treat the transfected cells with varying concentrations of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

  • Include a known PPARα agonist (e.g., GW7647) as a positive control and a vehicle control.

• Luciferase Activity Measurement:

  • After an appropriate incubation period, lyse the cells.

  • Measure luciferase activity using a dual-luciferase reporter assay system according to the manufacturer's protocol. The light output is proportional to the level of PPARα activation.

Evaluation of Anti-inflammatory Activity

This protocol assesses the ability of 15-oxo-9(Z),12(Z)-octadecadienoic acid to suppress inflammatory responses in macrophages.[3]

Protocol: Inhibition of Nitric Oxide Production in LPS-stimulated Macrophages

• Cell Culture:

  • Culture murine macrophage cells (e.g., RAW 264.7) in appropriate media.

• Compound and LPS Treatment:

  • Pre-treat the cells with different concentrations of 15-oxo-9(Z),12(Z)-octadecadienoic acid for a specified time.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response. Include a vehicle control and an LPS-only control.

• Nitric Oxide Measurement:

  • After incubation, collect the cell culture supernatant.

  • Measure the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent.

• iNOS Expression Analysis:

  • Lyse the cells and perform immunoblotting to determine the protein expression levels of inducible nitric oxide synthase (iNOS).

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Linoleic Acid

Linoleic acid is metabolized by various enzymes, including lipoxygenases and cyclooxygenases, to form hydroperoxy derivatives, which are then reduced to hydroxy fatty acids (HODEs).[5] These HODEs can be further oxidized by dehydrogenases to their corresponding keto-derivatives (oxo-ODEs).[5]

Linoleic Acid Metabolic Pathway.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a key regulator of inflammation.[8][9] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 8. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 15-Oxo-9(Z),12(Z)-octadecadienoic acid

This document provides detailed operational and disposal protocols for 15-Oxo-9(Z),12(Z)-octadecadienoic acid, designed for researchers, scientists, and drug development professionals. The following procedures are based on general laboratory safety guidelines and information from safety data sheets for structurally similar fatty acids. While a specific Safety Data Sheet (SDS) for 15-Oxo-9(Z),12(Z)-octadecadienoic acid was not located, a closely related compound, 9-Hydroxy-10-oxo-12(Z),15(Z)-octadecadienoic Acid, is not classified as a hazardous substance.[1] However, it is imperative to consult your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations for chemical waste disposal.

Immediate Safety and Handling Precautions

Before handling 15-Oxo-9(Z),12(Z)-octadecadienoic acid, ensure that you are familiar with standard laboratory safety practices. Always handle chemical substances in a well-ventilated area to minimize inhalation exposure.[2][3][4] Avoid direct contact with skin and eyes by using appropriate personal protective equipment (PPE).[2][4][5] In case of accidental exposure, follow standard first aid procedures. For eye contact, rinse thoroughly with water, and for skin contact, wash the affected area with soap and water.[3] If symptoms persist, seek medical attention.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 15-Oxo-9(Z),12(Z)-octadecadienoic acid, based on general laboratory chemical handling guidelines.

PPE Category	Recommended Equipment	Purpose
Eye Protection	Safety glasses or goggles	Protects against splashes.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber)	Prevents skin contact.
Body Protection	Standard laboratory coat	Prevents contamination of clothing.

Spill Management Procedures

In the event of a spill, the response should be dictated by the size of the spill.

• Small Spills: For minor spills, absorb the material with an inert substance such as a cloth, sand, or earth.[1][4] After absorption, clean the spill site with water.[1]

• Large Spills: For larger spills, first contain the spill by covering it with an inert absorbent material.[1][4] Collect the absorbed material into a suitable, labeled container for disposal.[1][4] Ensure the area is well-ventilated during cleanup.

Step-by-Step Disposal Protocol

The disposal of 15-Oxo-9(Z),12(Z)-octadecadienoic acid should be conducted in a manner that ensures safety and environmental protection. Under no circumstances should chemical waste be disposed of down the drain or in regular trash unless explicitly permitted by your institution's EHS guidelines. [5][6][7]

• Waste Characterization: Based on data for similar fatty acids, 15-Oxo-9(Z),12(Z)-octadecadienoic acid is not expected to be classified as hazardous waste.[1] However, always confirm with your institution's waste disposal guidelines.

• Containerization: Place the waste material in a chemically compatible and properly sealed container to prevent leaks.[5][7] The container must be clearly labeled with its contents.[5][8]

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[8][9] This area should be away from incompatible materials.[9]

• Disposal Request: Contact your institution's EHS or hazardous waste collection program to arrange for pickup and disposal.[6][8]

For non-hazardous fatty acid waste, some local regulations may permit disposal in a landfill.[1] If this is the case, ensure the material is in a securely sealed container. Empty containers that held the substance should be handled in the same way as the substance itself, or they can be recycled if they are completely empty.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 15-Oxo-9(Z),12(Z)-octadecadienoic acid.

Caption: Disposal decision workflow for 15-Oxo-9(Z),12(Z)-octadecadienoic acid.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. angenechemical.com [angenechemical.com]
• 3. chemos.de [chemos.de]
• 4. benchchem.com [benchchem.com]
• 5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 6. vumc.org [vumc.org]
• 7. danielshealth.com [danielshealth.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Operational Guidance for Handling 15-Oxo-9(Z),12(Z)-octadecadienoic Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical compounds. This document provides essential, immediate safety and logistical information for the handling of 15-Oxo-9(Z),12(Z)-octadecadienoic acid, including operational and disposal plans.

Prudent Laboratory Practices:

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against potential chemical exposure. The following table summarizes the recommended PPE for handling 15-Oxo-9(Z),12(Z)-octadecadienoic acid, based on best practices for similar compounds and general laboratory safety standards.

PPE Category	Item	Specifications	Rationale
Hand Protection	Chemical-resistant gloves	Nitrile or butyl rubber gloves are recommended. Always inspect gloves for any signs of degradation or punctures before use.[2][3][4]	Provides a barrier against skin contact.
Eye and Face Protection	Safety Goggles and Face Shield	Chemical splash goggles should be worn at all times.[2][4][5] A face shield should be worn over the goggles, particularly when there is a risk of splashing.[2][3][4][6]	Protects eyes and face from potential splashes.
Respiratory Protection	Vapor Respirator	A NIOSH/MSHA-approved air-purifying respirator with organic vapor cartridges is recommended when working outside of a fume hood or with heated materials.[2][4]	Protects against the inhalation of potentially irritating vapors.
Protective Clothing	Laboratory Coat	A standard laboratory coat should be worn to protect street clothing and skin from contamination.[5][7][8][9]	Provides a removable barrier in case of a spill.

Handling and Storage

All manipulations of 15-Oxo-9(Z),12(Z)-octadecadienoic acid should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation.[5][7] The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[9][10]

Spill and Disposal Plan

In the event of a small spill, it can be absorbed with an inert material like vermiculite (B1170534) or sand and collected for disposal.[1] Do not use combustible materials like paper towels to clean up spills of oxidizing chemicals.[7][8] The collected waste should be placed in a suitable, closed container for disposal.[10]

For disposal, the material should be treated as chemical waste and disposed of in accordance with local, state, and federal regulations. It may be possible to send the waste to a licensed chemical destruction plant or dispose of it through controlled incineration with flue gas scrubbing.[10] Do not discharge into sewer systems.[10]

First Aid Measures

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[10]

• In case of skin contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing.[10]

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[10]

• If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[10]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of 15-Oxo-9(Z),12(Z)-octadecadienoic acid, from preparation to disposal, to ensure a secure laboratory environment.

Safe handling workflow diagram.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. benchchem.com [benchchem.com]
• 3. ECE Illinois - ece444: Personal Protective Devices (PPEs) [fabweb.ece.illinois.edu]
• 4. leelinework.com [leelinework.com]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. Personal Protective Equipment | US EPA [epa.gov]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. Oxidizers - Lab Safety - Grand Valley State University [gvsu.edu]
• 9. safety.rochester.edu [safety.rochester.edu]
• 10. chemicalbook.com [chemicalbook.com]